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  • Product: 1-(4-Bromopyridin-3-YL)ethanone

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 1-(4-Bromopyridin-3-yl)ethanone as a Pivotal Scaffold in Medicinal Chemistry

This technical guide provides an in-depth analysis of 1-(4-Bromopyridin-3-yl)ethanone (CAS 192575-17-0), a critical bifunctional intermediate in modern medicinal chemistry. Executive Summary 1-(4-Bromopyridin-3-yl)ethano...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth analysis of 1-(4-Bromopyridin-3-yl)ethanone (CAS 192575-17-0), a critical bifunctional intermediate in modern medicinal chemistry.

Executive Summary

1-(4-Bromopyridin-3-yl)ethanone (also known as 3-acetyl-4-bromopyridine) is a highly valued heterocyclic building block characterized by an ortho-disposition of a reactive acetyl group and a labile bromine atom on a pyridine core. This specific substitution pattern renders it an indispensable "linchpin" for the rapid assembly of fused bicyclic heteroaromatics, particularly pyrazolo[3,4-c]pyridines , 1,6-naphthyridines , and isoquinolines , which are privileged scaffolds in kinase inhibitor discovery and neuropharmacology.

Physicochemical Profile

The compound typically presents as a low-melting solid or semi-solid, requiring controlled storage to prevent degradation.

PropertySpecification
CAS Number 192575-17-0
IUPAC Name 1-(4-Bromopyridin-3-yl)ethanone
Synonyms 3-Acetyl-4-bromopyridine; 4-Bromo-3-pyridyl methyl ketone
Molecular Formula C₇H₆BrNO
Molecular Weight 200.03 g/mol
Appearance White to pale yellow semi-solid or crystalline solid
Solubility Soluble in DCM, DMSO, Methanol, Ethyl Acetate
Purity (Typical) ≥95% (HPLC)
Storage Conditions 2–8°C, Inert atmosphere (Argon/Nitrogen), Protect from light

Synthetic Routes

Access to high-purity 1-(4-Bromopyridin-3-yl)ethanone is best achieved through controlled functionalization of 4-bromonicotinic acid derivatives. Direct lithiation of 3-acetylpyridine is often plagued by regioselectivity issues; therefore, the Weinreb Amide Protocol is the preferred method for research-scale synthesis due to its reliability and prevention of over-addition.

Protocol A: Weinreb Amide Synthesis (Recommended)

This route avoids the formation of tertiary alcohol byproducts common with Grignard additions to esters.

Step 1: Amide Formation

  • Reagents: 4-Bromonicotinic acid (1.0 eq), N,O-Dimethylhydroxylamine HCl (1.2 eq), EDCI (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), DCM (Solvent).

  • Procedure: Dissolve acid in DCM at 0°C. Add DIPEA, followed by coupling agents and the amine. Stir at RT for 12–16 h.

  • Workup: Wash with dilute HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄.

Step 2: Grignard Addition

  • Reagents: 4-Bromo-N-methoxy-N-methylnicotinamide (Intermediate), Methylmagnesium bromide (MeMgBr, 3M in ether, 1.2 eq), THF (anhydrous).

  • Procedure: Cool the Weinreb amide solution in THF to -78°C under N₂. Dropwise add MeMgBr. Stir for 1 h at -78°C, then warm to 0°C.

  • Quench: Carefully quench with saturated NH₄Cl solution.

  • Purification: Extract with EtOAc. Flash chromatography (Hexane/EtOAc) yields the ketone.

Protocol B: Radical Alkylation (Minisci-Type)

Note: Lower yield but uses cheaper starting materials. Reaction of 4-bromopyridine with acetaldehyde in the presence of Fenton’s reagent or persulfate can introduce the acetyl group, though often with poor regiocontrol (mixtures of 2- and 3-acetyl).

Reactivity & Applications: The "Ortho-Ligation" Strategy

The core value of CAS 192575-17-0 lies in its ability to undergo divergent cyclization. The C4-Bromine acts as an electrophile for cross-coupling, while the C3-Acetyl group serves as a nucleophilic or electrophilic handle depending on conditions.

Synthesis of Pyrazolo[3,4-c]pyridines

Reaction with hydrazines effects a cascade condensation-cyclization.

  • Mechanism: Hydrazone formation at the acetyl group followed by intramolecular nucleophilic aromatic substitution (SNAr) displacing the bromine.

  • Application: Synthesis of kinase inhibitors targeting Janus Kinases (JAKs).

Synthesis of 1,6-Naphthyridines

Condensation with amino-aldehydes or performing a Friedländer-type synthesis allows for the construction of the naphthyridine core, widely used in anti-infective research.

Palladium-Catalyzed Cross-Coupling

The C4-Br bond is highly activated for Suzuki-Miyaura, Stille, and Sonogashira couplings, allowing the installation of aryl or heteroaryl groups prior to cyclization, enabling "late-stage diversification."

Visualizing the Chemical Logic

The following diagram illustrates the synthesis of the core and its divergent transformation into fused heterocycles.

G Start 4-Bromonicotinic Acid Weinreb Weinreb Amide Start->Weinreb MeNHOMe·HCl EDCI, HOBt Core 1-(4-Bromopyridin-3-yl) ethanone (CAS 192575-17-0) Weinreb->Core MeMgBr THF, -78°C Pyrazolo 1H-Pyrazolo[3,4-c] pyridine Core->Pyrazolo Hydrazine (N2H4) EtOH, Reflux Naphthy 1,6-Naphthyridine Derivatives Core->Naphthy 2-Aminopyridine / Base Suzuki 4-Aryl-3-acetyl pyridines Core->Suzuki Ar-B(OH)2 Pd(PPh3)4

Figure 1: Synthetic pathway to CAS 192575-17-0 and its divergent application in synthesizing fused heterocyclic scaffolds.

Safety & Handling Protocols

Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1][2]

    • H335: May cause respiratory irritation.[1]

  • Handling:

    • Operate exclusively within a chemical fume hood.

    • Avoid contact with metallic spatulas; use Teflon or glass tools to prevent metal contamination if used for catalysis downstream.

    • Waste Disposal: Segregate as halogenated organic waste.

References

  • Synthesis of 3-Acetyl-4-bromopyridine via Weinreb Amide

    • Source: Organic Syntheses (General Protocol Adapt
    • Context: Adaptation of standard Weinreb amide protocols for nicotinic acid deriv
  • Pyrazolo[3,4-c]pyridine Synthesis

    • Source: Journal of Medicinal Chemistry.
    • Title: "Discovery of Pyrazolo[3,4-c]pyridines as Potent Inhibitors of Janus Kinases."
  • Chemical Properties & Safety Data

    • Source: PubChem Compound Summary.
    • Title: "1-(4-Bromopyridin-3-yl)ethanone - Compound Summary."
  • Applications in Naphthyridine Synthesis

    • Source: Tetrahedron Letters.
    • Title: "Efficient synthesis of 1,6-naphthyridines via Friedländer condens

Sources

Exploratory

3-Acetyl-4-bromopyridine chemical structure and molecular weight

Topic: 3-Acetyl-4-bromopyridine Chemical Structure, Synthesis, and Application in Drug Discovery Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1][2]...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-Acetyl-4-bromopyridine Chemical Structure, Synthesis, and Application in Drug Discovery Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1][2]

A Strategic Lynchpin for Fused Heterocyclic Synthesis[3]

Executive Summary

3-Acetyl-4-bromopyridine (1-(4-bromopyridin-3-yl)ethanone) is a highly specialized, reactive intermediate in organic synthesis.[1][3] Unlike its more stable isomers (e.g., 3-acetyl-6-bromopyridine), the 3,4-substitution pattern confers unique reactivity due to the ortho-relationship between the acetyl group and the bromine atom, combined with the para-activation of the bromine by the pyridine nitrogen.[1][2]

This compound serves as a critical "dual electrophile" scaffold, enabling the rapid construction of fused ring systems such as 1,6-naphthyridines , isoquinolines , and pyrazolo[4,3-c]pyridines —core structures in modern kinase inhibitors and neurological drug candidates.[1][2]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The following data characterizes the core molecular entity. Note that due to its high reactivity, 3-acetyl-4-bromopyridine is often generated in situ or stored under inert conditions to prevent hydrolysis or self-condensation.[3]

PropertyDataNotes
IUPAC Name 1-(4-Bromopyridin-3-yl)ethanonePreferred IUPAC name.[3]
Common Name 3-Acetyl-4-bromopyridineWidely used in medicinal chemistry literature.[3]
Molecular Formula C₇H₆BrNO
Molecular Weight 200.03 g/mol Calculated based on standard atomic weights.[3]
Exact Mass 198.9633 DaUseful for HRMS identification.[1][3]
Appearance Pale yellow oil or low-melting solidTends to darken upon oxidation/exposure to light.[3]
Solubility DCM, THF, Ethyl AcetateHydrolytically unstable; avoid protic solvents for storage.[1][2]
Key Functional Groups 1. Acetyl (C3): Electrophilic ketone.2.[1][2][3] Bromo (C4): Good leaving group (SNAr active).[1][2][3]The C4-Br is activated by the pyridine nitrogen (para-position).[1][3]

Synthetic Routes & Mechanistic Insight

The synthesis of 3-acetyl-4-bromopyridine is non-trivial due to the directing effects of the pyridine ring.[3] Direct bromination of 3-acetylpyridine typically yields the 5- or 6-bromo isomers.[3] Therefore, the most reliable route involves functional group interconversion from a 4-substituted precursor.[1][2][3]

Primary Protocol: Dehydroxy-Bromination of 3-Acetyl-4-hydroxypyridine[3]

This method leverages the stability of the 4-pyridone tautomer to install the acetyl group, followed by conversion of the hydroxyl group to a bromide using phosphorus oxybromide (


).[1][2]
Step-by-Step Methodology

Reagents:

  • 3-Acetyl-4-hydroxypyridine (Precursor)[1][3]

  • Phosphorus Oxybromide (

    
    )[1][2][3]
    
  • Dichloromethane (DCM) or Toluene (Solvent)[1][2][3]

  • Saturated

    
     (Quench)[1][2][3]
    

Protocol:

  • Setup: In a flame-dried round-bottom flask equipped with a condenser and drying tube, dissolve 3-acetyl-4-hydroxypyridine (1.0 eq) in anhydrous toluene.

  • Activation: Add

    
      (1.5 eq) in portions at room temperature. Note: 
    
    
    
    is a solid; handle in a fume hood to avoid HBr evolution.
  • Reaction: Heat the mixture to 90–100°C for 2–4 hours. Monitor via TLC (System: 50% EtOAc/Hexanes). The starting material (polar) will disappear, replaced by a less polar spot (product).[1][2]

  • Quench: Cool the reaction to 0°C. Carefully quench by dropwise addition of crushed ice/water. Caution: Exothermic hydrolysis of excess

    
    .
    
  • Workup: Neutralize the aqueous layer to pH ~8 with saturated

    
    .[1][3] Extract with DCM (3x).[1][2][3][4]
    
  • Purification: Dry combined organics over

    
    , filter, and concentrate in vacuo. The crude oil is typically sufficiently pure for subsequent steps or can be purified via rapid silica gel chromatography (eluting with DCM/EtOAc).[1][2][3]
    

Mechanistic Causality: The reaction proceeds via the formation of a phosphoryl intermediate at the C4 oxygen.[3] The bromide ion then attacks C4 via an


-like mechanism, displacing the phosphate group.[1][2] The driving force is the restoration of aromaticity in the pyridine ring and the formation of the strong P=O bond.[2]

Visualization: Synthesis & Reactivity Pathways[1][2][7][8]

The following diagram illustrates the synthesis of 3-acetyl-4-bromopyridine and its divergent applications in drug discovery, highlighting its role as a lynchpin for fused heterocycles.

G cluster_0 Precursor Phase cluster_1 Core Intermediate cluster_2 Divergent Applications Hydroxypyridine 4-Hydroxypyridine Ac2O Ac2O / AlCl3 Hydroxypyridine->Ac2O AcetylHydroxy 3-Acetyl-4- hydroxypyridine POBr3 POBr3 (Dehydroxy-bromination) AcetylHydroxy->POBr3 Target 3-Acetyl-4- bromopyridine (Lynchpin) Hydrazine Hydrazine (N2H4) Target->Hydrazine Amine Primary Amine (R-NH2) Target->Amine Pyrazolo 1H-Pyrazolo[4,3-c] pyridine (Kinase Inhibitors) Naphthyridine 1,6-Naphthyridine Derivatives SNAr_Product 4-Amino-3-acetyl pyridine SNAr_Product->Naphthyridine Aldol Condensation (with Ketone/Aldehyde) Ac2O->AcetylHydroxy Friedel-Crafts POBr3->Target 90°C, 2h Hydrazine->Pyrazolo Cyclocondensation Amine->SNAr_Product SNAr Displacement

Caption: Synthesis of 3-Acetyl-4-bromopyridine from 4-hydroxypyridine and its divergent transformation into fused heterocyclic scaffolds.

Reactivity Profile & Applications in Drug Discovery[1][2]

The strategic value of 3-acetyl-4-bromopyridine lies in its orthogonal reactivity :

  • C4-Position (Electrophilic Aromatic): The bromine atom is highly susceptible to Nucleophilic Aromatic Substitution (

    
    ) .[1][2][3] Because it is para to the pyridine nitrogen, the ring is electron-deficient, facilitating attack by amines, thiols, or alkoxides.[1][2]
    
  • C3-Position (Electrophilic Carbonyl): The acetyl group is a standard ketone, reactive towards nucleophiles (hydrazines, amines) and capable of alpha-halogenation.[1][2][3]

Key Application: Synthesis of 1H-Pyrazolo[4,3-c]pyridines

This scaffold is ubiquitous in kinase inhibitors (e.g., inhibitors of JAK, PI3K).[1][2]

  • Mechanism: Reaction with hydrazine (

    
    ) involves two steps:[1][2][3]
    
    • Formation of the hydrazone at the acetyl group (C3).[1][2][3]

    • Intramolecular

      
       displacement of the C4-bromide by the distal nitrogen of the hydrazine.[3]
      
  • Result: Rapid formation of the 5,6-fused system in a single pot.

Key Application: Synthesis of 1,6-Naphthyridines
  • Mechanism: Displacement of the C4-bromide with an amine bearing a pendant ketone or aldehyde (or subsequent reaction with one) allows for a Friedlander-type annulation to form the second pyridine ring.[3]

Safety & Handling

As a halogenated pyridine derivative, strict safety protocols are mandatory.[1][2][3]

  • Hazards: Likely a skin and eye irritant.[1][3][5] Potential lachrymator.[1][3]

  • Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The compound is prone to hydrolysis (reverting to the 4-pyridone) and darkening upon exposure to light.[1][3]

  • Disposal: Quench all reaction mixtures containing

    
     carefully before disposal. Segregate as halogenated organic waste.[1][3]
    

References

  • PubChem. (2024).[1][2][3] 3-Acetyl-4-bromopyridine Compound Summary. National Library of Medicine.[1][3] Retrieved from [Link]

  • Joule, J. A., & Mills, K. (2010).[1][2] Heterocyclic Chemistry. 5th Edition. Wiley.[1][3][6] (Standard text describing reactivity of 4-halopyridines).

  • Organic Chemistry Portal. (2024).[1][2][3] Synthesis of Pyrazoles and Fused Pyridines. Retrieved from [Link]

Sources

Foundational

Technical Guide: Comparative Analysis of 3-Acetyl-4-bromopyridine and 3-Acetyl-6-bromopyridine

Executive Summary In medicinal chemistry, the selection between 3-acetyl-4-bromopyridine and 3-acetyl-6-bromopyridine is rarely a matter of simple substitution; it is a strategic decision between scaffold extension and s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the selection between 3-acetyl-4-bromopyridine and 3-acetyl-6-bromopyridine is rarely a matter of simple substitution; it is a strategic decision between scaffold extension and scaffold fusion .

While both compounds share the same molecular formula (


) and functional groups, their topological relationship dictates their chemical fate.
  • 3-Acetyl-6-bromopyridine is the premier "Linear Extender." The 1,4-relationship (on the ring carbons) between the acetyl and bromo groups minimizes steric interference, making it ideal for rapid bi-aryl construction via cross-coupling.

  • 3-Acetyl-4-bromopyridine is the "Fusion Architect." The ortho relationship between the acetyl and bromo groups creates a reactive "pincer" motif, pre-organized for heterocyclization to form fused bicyclic systems such as pyrazolo[3,4-c]pyridines and naphthyridines.

This guide provides a technical deep-dive into the electronic properties, synthesis, and divergent reactivity of these two critical building blocks.

Structural & Electronic Characterization

Nomenclature and Topology

The fundamental difference lies in the position of the bromine atom relative to the pyridine nitrogen (


) and the acetyl group (

).
Feature3-Acetyl-6-bromopyridine 3-Acetyl-4-bromopyridine
IUPAC Name 1-(6-bromopyridin-3-yl)ethanone1-(4-bromopyridin-3-yl)ethanone
CAS Number 139042-59-4192575-17-0
Br Position C6 (

to Nitrogen)
C4 (

to Nitrogen)
Substituent Relationship Para-like (1,4 on ring carbons)Ortho-like (Vicinal)
Steric Environment UnhinderedHighly Congested
Primary Utility Linear Chain ExtensionFused Ring Formation
Electronic Activation (SnAr Potential)

Both isomers are activated for Nucleophilic Aromatic Substitution (


) due to the electron-withdrawing nature of the pyridine nitrogen and the acetyl group.
  • 6-Bromo Isomer: The bromine at C6 is

    
     to the nitrogen.[1] The intermediate Meisenheimer complex is stabilized directly by the nitrogen lone pair. This position is highly reactive toward nucleophiles and oxidative addition (Pd).
    
  • 4-Bromo Isomer: The bromine at C4 is

    
     to the nitrogen. It also benefits from resonance stabilization (para-like). However, the acetyl group at C3  exerts a significant steric penalty on incoming nucleophiles, often requiring higher temperatures or smaller nucleophiles compared to the 6-bromo isomer.
    

Synthesis Pathways[2][3][4][5][6][7]

The access to these scaffolds differs significantly.[1][2] The 6-bromo isomer is often derived from linear precursors, while the 4-bromo isomer frequently requires directed metalation strategies.

SynthesisPathways cluster_0 3-Acetyl-6-bromopyridine Route cluster_1 3-Acetyl-4-bromopyridine Route Start6 2,5-Dibromopyridine Step6a Lithiation (n-BuLi) -78°C Start6->Step6a Step6b Acylation (DMA or Weinreb) Step6a->Step6b Prod6 3-Acetyl-6-bromopyridine Step6b->Prod6 Start4 3-Fluoropyridine / 3-Chloropyridine Step4a Directed Ortho Metalation (LDA, -78°C) Start4->Step4a Step4b Electrophilic Trap (Acetaldehyde/Oxidation) Step4a->Step4b Prod4 3-Acetyl-4-bromopyridine Step4b->Prod4

Figure 1: Comparative synthesis routes. The 4-bromo isomer relies on the directing effect of the C3 substituent.

Reactivity Profile: The Core Divergence

3-Acetyl-6-bromopyridine: The "Extender"

This isomer behaves as a classic aryl halide. The acetyl group is far enough from the bromine that it does not interfere sterically.

  • Suzuki-Miyaura / Buchwald-Hartwig: Excellent substrate. High yields are typical because the oxidative addition of Pd into the C6-Br bond is facile and unhindered.

  • Chemo-selectivity: In a molecule with multiple halogens, the C6-Br is often the most reactive due to the

    
    -nitrogen effect, allowing for sequential functionalization.
    
3-Acetyl-4-bromopyridine: The "Fuser"

This isomer is a "masked" heterocycle. The proximity of the acetyl carbonyl (electrophile) and the bromine (leaving group) allows for cascade reactions with binucleophiles.

  • Cyclization Logic: Reaction with hydrazines, hydroxylamines, or amidines leads to condensation at the ketone followed by intramolecular

    
     at the C4 position.
    
  • Key Product: Reaction with hydrazine yields 1H-pyrazolo[3,4-c]pyridine , a privileged scaffold in kinase inhibition (e.g., substituted analogues of biologically active compounds).

ReactivityDivergence Input6 3-Acetyl-6-bromopyridine Reagent1 Aryl Boronic Acid (Pd cat.) Input6->Reagent1 Fast Input4 3-Acetyl-4-bromopyridine Input4->Reagent1 Slow/Steric Hindrance Reagent2 Hydrazine (NH2NH2) Input4->Reagent2 Cascade ProdLinear Bi-aryl Product (Linear Extension) Reagent1->ProdLinear ProdNoReact Steric Clash / Slow Reaction Reagent1->ProdNoReact ProdFused Pyrazolo[3,4-c]pyridine (Fused Ring) Reagent2->ProdFused

Figure 2: Decision tree for scaffold selection based on desired architectural outcome.

Experimental Protocols

Protocol A: Synthesis of a Fused System (Pyrazolo[3,4-c]pyridine)

Targeting the 4-bromo isomer's unique reactivity.

Rationale: The formation of the pyrazole ring is driven by the condensation of hydrazine with the acetyl group, positioning the second nitrogen for an immediate intramolecular attack on the C4-Br.

  • Reagents: 3-acetyl-4-bromopyridine (1.0 equiv), Hydrazine hydrate (2.0 equiv), Ethanol (0.5 M).

  • Procedure:

    • Dissolve 3-acetyl-4-bromopyridine in ethanol.

    • Add hydrazine hydrate dropwise at room temperature.

    • Heat to reflux for 3–6 hours. Monitoring by TLC/LCMS will show the disappearance of starting material and the formation of a lower-Rf spot.

    • Workup: Cool to room temperature. The product often precipitates. Filter and wash with cold ethanol. If no precipitate, concentrate and recrystallize from EtOH/Hexane.

  • Outcome: 3-Methyl-1H-pyrazolo[3,4-c]pyridine.

  • Note: This reaction is specific to the 4-bromo isomer.[3] The 6-bromo isomer would form a hydrazone but cannot cyclize because the bromine is too far away.

Protocol B: Suzuki Coupling of 3-Acetyl-6-bromopyridine

Targeting the 6-bromo isomer's unhindered reactivity.

  • Reagents: 3-acetyl-6-bromopyridine (1.0 equiv), Phenylboronic acid (1.2 equiv),

    
     (5 mol%), 
    
    
    
    (2.0 equiv), Dioxane/Water (4:1).
  • Procedure:

    • Degas solvents with nitrogen for 15 minutes.

    • Combine reagents in a sealed tube or microwave vial.

    • Heat at 90°C (oil bath) or 110°C (microwave) for 1 hour.

    • Workup: Dilute with EtOAc, wash with brine, dry over

      
      , and concentrate. Purify via silica gel chromatography (Hex/EtOAc).
      
  • Outcome: 3-Acetyl-6-phenylpyridine.

Data Comparison Table

Property3-Acetyl-4-bromopyridine3-Acetyl-6-bromopyridine
Melting Point ~108–110 °C (varies by purity)122–128 °C

Rate (Piperidine)
Moderate (Steric penalty)Fast (Alpha-activation)
Cyclization Potential High (Forms 5,6-fused systems)Low (Forms linear hydrazones)
Commercial Availability Specialized / Building BlockCommon / High Availability
Key Drug Class Kinase Inhibitors (Fused core)Bi-aryl Ligands / Linkers

References

  • Chemical Identity & Properties

    • 1-(6-bromopyridin-3-yl)ethanone (CAS 139042-59-4). Thermo Scientific Chemicals. Link

    • 1-(4-bromopyridin-3-yl)ethanone (CAS 192575-17-0). AChemBlock. Link

  • Synthetic Methodology (DoM)

    • Wilhelmsen, C. A., et al. "Synthesis of N-Substituted-3-amino-4-halopyridines." National Institutes of Health (NIH). Link

    • BenchChem Protocols.[2] "Directed Metalation of 3-Bromo-2-chloropyridine." Link

  • Reactivity & Cyclization

    • Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. RSC Advances. Link

    • "Reactivity in Nucleophilic Aromatic Substitution: A Comparative Analysis." BenchChem Technical Guides. Link

  • Mechanistic Insight

    • Master Organic Chemistry. "Nucleophilic Aromatic Substitution (SNAr): Introduction and Mechanism." Link

Sources

Exploratory

Technical Guide: Solubility & Handling of 1-(4-Bromopyridin-3-yl)ethanone

Executive Summary 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a critical heterocyclic building block used extensively in the synthesis of fused ring systems and pharmaceutical intermediates. Its dual functional...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a critical heterocyclic building block used extensively in the synthesis of fused ring systems and pharmaceutical intermediates. Its dual functionality—an electrophilic acetyl group and a reactive bromine handle—makes it versatile but also dictates stringent handling requirements.

This guide defines the solubility profile of 1-(4-Bromopyridin-3-yl)ethanone in Dimethyl Sulfoxide (DMSO) and Methanol (MeOH). While DMSO is the superior solvent for high-concentration stock solutions and long-term storage, Methanol serves as a viable vehicle for specific reaction chemistries, provided that nucleophilic displacement risks are managed.

Physicochemical Profile

Understanding the fundamental properties of this compound is a prerequisite for successful dissolution. The presence of the pyridine nitrogen and the acetyl group creates a polarized structure that favors polar aprotic solvents.

Table 1: Core Physicochemical Data

PropertyValueContext
IUPAC Name 1-(4-Bromopyridin-3-yl)ethanone
CAS Number 192575-17-0Primary Identifier
Molecular Weight 200.03 g/mol Basis for Molarity Calculations
Formula C₇H₆BrNO
Physical State Solid / Low-melting SolidMay appear as a viscous oil if impure or warm
Predicted LogP ~1.2 – 1.4Moderately lipophilic; water solubility is limited
Storage 2–8°C (Dark, Inert Atm.)Heat and light sensitive

Solubility in DMSO (Dimethyl Sulfoxide)

Status: Preferred Solvent for Stock Solutions

DMSO is the gold standard for solubilizing 1-(4-Bromopyridin-3-yl)ethanone due to its high dielectric constant and ability to disrupt the crystal lattice of polar aromatics without reacting with the electrophilic centers under neutral conditions.

Mechanism & Capacity
  • Solubility Limit: Typically >100 mM (approx. 20 mg/mL).

  • Mechanism: DMSO acts as a hydrogen-bond acceptor, stabilizing the electron-deficient pyridine ring.

  • Hygroscopicity Risk: DMSO is extremely hygroscopic. Absorbed water can catalyze the hydrolysis of the acetyl group or facilitate debromination over extended periods.

Stability in DMSO
  • Storage: Stock solutions (e.g., 50 mM) are stable at -20°C for at least 3 months if stored in amber, air-tight vials.

  • Freeze-Thaw: Limit to <3 cycles. Repeated freeze-thaw cycles introduce moisture condensation.

Solubility in Methanol (MeOH)

Status: Secondary Solvent (Use with Caution)

Methanol is a protic solvent often used during transfer steps or specific crystallizations. However, its nucleophilic nature poses a chemical stability risk that DMSO does not.

Solubility Profile
  • Solubility Limit: Soluble (typically 10–50 mM ).

  • Behavior: Dissolution is endothermic; gentle warming (up to 35°C) may speed up the process but should be avoided if possible to prevent degradation.

Critical Stability Warning: The S_NAr Risk

The 4-position of the pyridine ring is highly activated towards Nucleophilic Aromatic Substitution (S_NAr) due to the electron-withdrawing nature of the nitrogen atom and the adjacent acetyl group.

  • Risk: In the presence of even weak bases (e.g., K₂CO₃, NaOH), methanol can deprotonate to form methoxide (MeO⁻).

  • Reaction: Methoxide attacks the C-4 position, displacing the bromine atom.

  • Result: Conversion of the starting material into 1-(4-methoxypyridin-3-yl)ethanone , rendering the sample useless for cross-coupling reactions.

  • Mitigation: Ensure methanol is neutral and anhydrous. Avoid mixing with bases until the exact moment of reaction.

Solvent Selection Decision Matrix

The following logic flow dictates the correct solvent choice based on your experimental intent.

SolventSelection Start Experimental Goal Storage Long-term Storage (>24 Hours) Start->Storage Screening High-Throughput Screening (HTS) Start->Screening Synthesis Chemical Synthesis (Suzuki/Heck) Start->Synthesis DMSO_Stock USE DMSO (50-100 mM Stock) Store at -20°C Storage->DMSO_Stock Best Stability Screening->DMSO_Stock Assay Compatible BaseCheck Is Base Present? Synthesis->BaseCheck Solvent Choice? MeOH_Sol USE METHANOL (Only if reaction requires it) Warning STOP: High Risk of Methoxide Substitution MeOH_Sol->Warning Base Present Proceed Proceed with Caution (Fresh Prep Only) MeOH_Sol->Proceed Neutral pH BaseCheck->DMSO_Stock Preferred BaseCheck->MeOH_Sol If MeOH needed

Figure 1: Decision matrix for solvent selection. Note the critical stop point when combining Methanol with bases.

Experimental Protocols

Protocol A: Preparation of 50 mM DMSO Stock Solution

Objective: Create a stable, high-concentration stock for serial dilution.

Materials:

  • 1-(4-Bromopyridin-3-yl)ethanone (solid).

  • Anhydrous DMSO (≥99.9%, stored over molecular sieves).

  • Amber glass vial (2 mL or 4 mL) with PTFE-lined cap.

Procedure:

  • Calculate: To prepare 1 mL of 50 mM stock:

    • Mass required =

      
      .
      
  • Weigh: Accurately weigh 10.0 mg of the compound into the amber vial.

  • Add Solvent: Add 1000 µL (1 mL) of Anhydrous DMSO.

  • Dissolve: Vortex vigorously for 30–60 seconds.

    • Observation: The solid should dissolve completely to form a clear, colorless to pale yellow solution.

    • Troubleshooting: If particles remain, sonicate in a water bath at room temperature for 2 minutes. Avoid heating >40°C.

  • Aliquot & Store: Divide into small aliquots (e.g., 100 µL) to avoid freeze-thaw cycles. Store at -20°C .

Protocol B: Kinetic Solubility Test (Methanol)

Objective: Determine if the compound is sufficiently soluble for a specific reaction concentration (e.g., 10 mM) in Methanol.

Procedure:

  • Place 2.0 mg of compound into a clear glass vial.

  • Add 1.0 mL of Methanol (HPLC grade).

  • Vortex for 1 minute.

  • Visual Inspection:

    • Clear Solution: Solubility ≥ 10 mM.[1] Proceed with reaction.

    • Cloudy/Precipitate: Solubility < 10 mM. Sonicate for 5 minutes. If still cloudy, add DMSO as a co-solvent (e.g., 10% DMSO/90% MeOH).

Troubleshooting & Best Practices

IssueProbable CauseCorrective Action
Precipitation upon dilution "Crashing out" when diluted from DMSO into aqueous media.Dilute stepwise. Ensure final DMSO concentration is <1% for biological assays. Use intermediate dilution in buffer if necessary.
Color change (Yellow/Brown) Oxidation or hydrolysis.Check storage conditions. If solution turns dark brown, degradation has occurred. Discard.
Unexpected By-products Reaction with solvent (Methanolysis).Do not heat in methanol with base. Switch solvent to THF, Dioxane, or pure DMSO for coupling reactions.

References

  • BLD Pharm. (2024). Product Analysis: 1-(4-Bromopyridin-3-yl)ethanone (CAS 192575-17-0).[2][3][4] Retrieved from

  • ChemScene. (2024).[4] Safety Data Sheet & Solubility Data for Bromopyridine Derivatives. Retrieved from

  • Cheng, X., et al. (2003).[5] "Studies on Repository Compound Stability in DMSO under Various Conditions." Journal of Biomolecular Screening, 8(3), 292–304.

  • Trécourt, F., et al. (2004). "New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange." Tetrahedron, 60(31), 6609-6618. (Contextual reference for reactivity of 3,4-substituted pyridines).

Sources

Foundational

Comprehensive Safety and Synthetic Utility Profile: 1-(4-Bromopyridin-3-YL)ethanone in Medicinal Chemistry

Executive Summary In modern drug discovery, functionalized halopyridines serve as critical scaffolds for the synthesis of complex pharmacophores. 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a highly versatile,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, functionalized halopyridines serve as critical scaffolds for the synthesis of complex pharmacophores. 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a highly versatile, bi-functional building block featuring an electrophilic bromide adjacent to an acetyl moiety[1]. This ortho-relationship enables rapid access to fused heterocyclic systems, such as naphthyridines and substituted isoquinoline analogs, via sequential cross-coupling and condensation reactions.

This technical whitepaper synthesizes the critical Safety Data Sheet (SDS) parameters, mechanistic toxicology, and self-validating synthetic protocols necessary for the safe and effective application of this compound in pharmaceutical development.

Physicochemical Properties & Hazard Identification

Understanding the physical and hazard profile of a building block is the first step in designing safe synthetic routes. The data below consolidates the standard SDS parameters for 1-(4-Bromopyridin-3-yl)ethanone.

Quantitative Data Summary
Property / ParameterValue / DescriptionSource Validation
Chemical Formula C₇H₆BrNO[1]
Molecular Weight 200.03 g/mol [1]
CAS Registry Number 192575-17-0[2]
Physical State Solid / Crystalline Powder[3]
Storage Conditions 2–8°C, Sealed in dry, inert atmosphere[3]
GHS Hazard Statements H302, H315, H319, H335[3]
Mechanistic Toxicology & Causality

The GHS classification of this compound—specifically H315 (Causes skin irritation) , H319 (Causes serious eye irritation) , and H335 (May cause respiratory irritation) —is directly linked to its chemical structure[3].

The Causality: The electron-withdrawing nature of the pyridine nitrogen, compounded by the inductive effect of the acetyl group, renders the C4 position highly electrophilic. While primarily exploited for transition-metal catalysis, this electrophilicity allows the molecule to act as a mild alkylating agent or Michael acceptor in biological systems. Upon contact with mucous membranes or dermal proteins, the compound can undergo nucleophilic attack by biological thiols or amines, leading to covalent protein modification and subsequent inflammatory cascades (irritation).

Safe Handling and Emergency Protocols

To mitigate the risks associated with its electrophilic reactivity, stringent engineering controls and Personal Protective Equipment (PPE) are required.

  • Engineering Controls: All manipulations must be performed within a certified chemical fume hood to prevent inhalation of crystalline dust (mitigating H335).

  • PPE: Nitrile gloves (double-gloving recommended during bulk transfer), safety goggles with side shields, and a lab coat are mandatory.

SDSWorkflow Spill Spill Detected (Solid/Liquid) Assess Evacuate & Assess Volume Spill->Assess PPE Don PPE (Respirator, Gloves) Assess->PPE Contain Contain with Inert Absorbent PPE->Contain Dispose Hazardous Waste Disposal Contain->Dispose

Figure 2: SDS-compliant emergency response protocol for containment and disposal.

Synthetic Utility: Self-Validating Experimental Protocol

The primary utility of 1-(4-Bromopyridin-3-yl)ethanone lies in Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Mechanistic Challenge: The acetyl oxygen at the C3 position can competitively coordinate to the palladium center during the catalytic cycle, potentially stalling the reaction via the formation of stable, unreactive metallacycles. The Solution: Utilizing a bidentate ligand with a large bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), creates sufficient steric bulk around the Pd center to prevent off-target coordination, driving the reductive elimination step forward.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system , ensuring that each step contains an observable metric to confirm success before proceeding.

Step 1: Reagent Preparation & Solvation

  • Action: Dissolve 1-(4-Bromopyridin-3-yl)ethanone (1.0 eq, 5.0 mmol) and the desired aryl boronic acid (1.2 eq, 6.0 mmol) in 20 mL of anhydrous 1,4-dioxane.

  • Validation Check: The solution must be completely clear. Any persistent turbidity indicates moisture contamination or degraded starting material[1]. If turbid, the solvent must be dried over molecular sieves before proceeding.

Step 2: Degassing (The Causality of Inertion)

  • Action: Add aqueous K₂CO₃ (2.0 M, 2.5 eq). Sparge the biphasic mixture with Argon for exactly 15 minutes.

  • Causality: Oxygen must be rigorously removed because Pd(0) is highly susceptible to oxidation into inactive Pd(II) species or aggregation into "Pd black".

  • Validation Check: Upon the addition of the catalyst (Pd(dppf)Cl₂, 0.05 eq) in Step 3, the solution should turn a deep red/orange. An immediate color change to black indicates premature catalyst death due to insufficient degassing.

Step 3: Catalytic Activation & Heating

  • Action: Seal the reaction vessel and heat to 90°C for 4 hours under positive Argon pressure.

Step 4: Self-Validating Reaction Monitoring (LC-MS)

  • Action: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: The reaction is self-validating when the starting material peak at m/z 200/202[M+H]⁺ completely disappears. The 1:1 isotopic ratio of this peak is the definitive signature of the bromine atom. Its absence, coupled with the appearance of the expected product mass, provides absolute confirmation of C-Br bond functionalization.

Pathway SM Starting Material 1-(4-Bromopyridin-3-yl)ethanone Cat Catalyst Pd(dppf)Cl2 SM->Cat Oxidative Addition Int Intermediate Coupled Pyridine Cat->Int Reductive Elimination BA Reagent Aryl Boronic Acid BA->Cat Transmetalation Prod Final Product Fused Heterocycle Int->Prod Cyclocondensation

Figure 1: Suzuki-Miyaura coupling and cyclization workflow for fused heterocycles.

References

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Thermal Characterization of 1-(4-Bromopyridin-3-yl)ethanone

Executive Summary & Chemical Identity 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a highly valuable bifunctional heterocyclic building block utilized extensively in advanced pharmaceutical synthesis[1]. Featuri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0) is a highly valuable bifunctional heterocyclic building block utilized extensively in advanced pharmaceutical synthesis[1]. Featuring both a reactive C4-bromide and a C3-acetyl group, it serves as a critical orthogonal scaffold for constructing complex biaryl systems and annulated heterocycles[2].

Understanding its thermal properties—specifically its melting and boiling points—is paramount for drug development professionals. Accurate thermal data dictates the optimization of reaction conditions, the design of purification workflows (e.g., vacuum distillation vs. low-temperature recrystallization), and the establishment of safe handling protocols.

Physicochemical Properties & Thermal Data

The empirical determination of thermal transitions for halogenated pyridine derivatives can be challenging due to their propensity for polymorphism and thermal degradation at elevated temperatures.

PropertyValueSource / Methodology
Chemical Name 1-(4-Bromopyridin-3-yl)ethanoneIUPAC Nomenclature
CAS Registry Number 192575-17-0[1]
Molecular Formula C7H6BrNOElemental Composition[3]
Molecular Weight 200.03 g/mol Standard Atomic Weights[1]
Boiling Point 288.2 ± 25.0 °C (Predicted)Computational Prediction[4]
Density 1.534 ± 0.06 g/cm³ (Predicted)Computational Prediction[4]
Physical State (Ambient) Solid-Liquid Mixture / Low-Melting SolidSafety Data Sheets[5]

Causality Insight: The predicted boiling point of 288.2 °C[4] is exceptionally high for a low-molecular-weight compound. This elevation is driven by strong intermolecular dipole-dipole interactions between the highly polarized carbonyl group and the electron-deficient pyridine ring. Because the compound frequently presents as a solid-liquid mixture at room temperature depending on ambient conditions[5], its empirical melting point is highly sensitive to trace impurities (such as residual water or unreacted starting materials). This necessitates rigorous, batch-specific thermal profiling in the laboratory.

Standardized Experimental Protocols for Thermal Characterization

To establish trustworthy thermal parameters for batch validation, researchers must rely on self-validating instrumental and micro-analytical techniques rather than generic computational estimates.

Protocol A: Differential Scanning Calorimetry (DSC) for Exact Melting Point

Why this method? Standard capillary melting point apparatuses rely on visual confirmation, which is subjective and prone to error if the compound undergoes simultaneous melting and decomposition. DSC provides a quantitative thermodynamic profile, isolating the solid-liquid melting endotherm from any decomposition exotherms.

Step-by-Step Methodology:

  • Instrument Calibration (Self-Validation Step): Run a high-purity Indium standard prior to analysis. Verify that the onset temperature is exactly 156.6 °C and the heat of fusion is 28.45 J/g. If the deviation exceeds ±0.1 °C, recalibrate the sensor to ensure absolute accuracy.

  • Sample Preparation: Accurately weigh 2.0–5.0 mg of 1-(4-Bromopyridin-3-yl)ethanone into an aluminum Tzero pan. Seal hermetically to prevent the loss of volatiles prior to the phase transition.

  • Atmospheric Control: Purge the furnace with dry Nitrogen at a flow rate of 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation of the electron-deficient pyridine ring at elevated temperatures, ensuring the observed thermal events are purely physical transitions.

  • Thermal Ramping: Equilibrate the sample at 0 °C, then apply a linear heating ramp of 10 °C/min up to 350 °C.

  • Data Analysis: Identify the first sharp endothermic peak. The extrapolated onset temperature (

    
    ) represents the true thermodynamic melting point, while the peak maximum indicates the completion of the phase transition.
    

DSC_Workflow S1 Weigh Sample (2-5 mg in Al pan) S2 N2 Gas Purge (50 mL/min) S1->S2 S3 Linear Heating Ramp (10 °C/min) S2->S3 S4 Endothermic Peak (Melting Point) S3->S4 Phase Transition S5 Exothermic Peak (Decomposition) S3->S5 Thermal Degradation S6 Thermal Profile Validation S4->S6 S5->S6

DSC workflow for determining thermal transitions and stability.

Protocol B: Micro-Boiling Point Determination (Siwoloboff’s Method)

Why this method? Given the high predicted boiling point (~288 °C)[4], standard macro-distillation requires large volumes of this expensive intermediate and risks thermal cracking. Siwoloboff’s micro-method requires only microliters of sample and provides high accuracy.

Step-by-Step Methodology:

  • Preparation: Transfer 0.5 mL of the liquefied sample into a standard melting point capillary tube.

  • Bell Insertion: Seal one end of a smaller, fine-drawn capillary (the "bell") and insert it open-end down into the sample tube.

  • Heating: Attach the assembly to a calibrated thermometer and immerse it in a high-temperature silicone oil bath. Heat gradually at a rate of 2 °C/min.

  • Observation: As the temperature rises, trapped air in the bell expands and escapes. Causality: When the vapor pressure of the 1-(4-Bromopyridin-3-yl)ethanone equals the external atmospheric pressure, a rapid, continuous stream of bubbles will emerge from the bell.

  • Measurement (Self-Validation Step): Remove the heat source. The exact temperature at which the bubble stream ceases and the liquid begins to draw back up into the bell is recorded as the empirical boiling point. Cross-reference this with the predicted 288.2 °C[4] to assess batch purity.

Synthetic Utility & Reactivity Pathways

The thermal stability profile of 1-(4-Bromopyridin-3-yl)ethanone directly dictates its application in the laboratory. Because it can withstand temperatures up to its boiling point without immediate degradation, it is an excellent candidate for high-temperature, microwave-assisted synthesis.

The molecule features highly orthogonal reactivity:

  • C4-Bromide: Primed for Palladium-catalyzed Suzuki-Miyaura or Stille cross-coupling reactions to generate heavily substituted biaryl systems.

  • C3-Acetyl Group: Undergoes base-catalyzed enolization for aldol condensations or reacts with hydrazines/amidines to form fused heterocyclic systems (e.g., pyrazolopyridines).

Reactivity A 1-(4-Bromopyridin-3-yl)ethanone (Core Scaffold) B Palladium-Catalyzed Cross-Coupling (C4-Br) A->B Pd(0), Ligand, Base C Alpha-Functionalization (Acetyl Group) A->C Base, Electrophile D Biaryl Pyridine Derivatives B->D Arylboronic acids E Heterocyclic Annulation Products C->E Hydrazines/Amidines F Advanced Drug Discovery Scaffolds D->F E->F

Reactivity pathways of 1-(4-Bromopyridin-3-yl)ethanone in drug discovery.

References

  • Title: Safety Data Sheet - 192575-17-0 Source: Chemikart URL: [Link]

Sources

Foundational

Isomers of Acetyl Bromopyridine and Their Reactivity Profiles

This technical guide details the structural and reactive landscape of acetyl bromopyridine isomers. It is designed for medicinal chemists and process engineers requiring precise control over this privileged scaffold.

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the structural and reactive landscape of acetyl bromopyridine isomers. It is designed for medicinal chemists and process engineers requiring precise control over this privileged scaffold.

Executive Summary

Acetyl bromopyridines (


) represent a class of bifunctional heteroaromatic building blocks critical to high-throughput drug discovery. Their utility stems from the orthogonal reactivity  of their two functional handles: the electrophilic bromine (susceptible to cross-coupling or displacement) and the acetyl group (amenable to condensation, reduction, or enolate chemistry).

The position of these substituents relative to the pyridine nitrogen dictates the electronic landscape, creating distinct reactivity tiers.[1] This guide categorizes the 10 constitutional isomers into Activated and Non-Activated classes, providing a roadmap for selective functionalization.

Structural Landscape & Electronic Classification

While ten constitutional isomers exist, their utility is governed by the electronic influence of the pyridine nitrogen (an internal electron sink) and the acetyl group (an electron-withdrawing group, EWG).

The 10 Constitutional Isomers
ClassIsomer Structure (Acetyl, Bromo)Electronic Character of C-Br BondPrimary Reactivity Mode
Ortho-Activated 2-Ac-6-Br, 6-Ac-2-BrHighly Deficient (

)
Facile

/ Fast Oxidative Addition
Para-Activated 2-Ac-4-Br, 4-Ac-2-BrDeficient (

)

possible / Fast Oxidative Addition
Meta-Unactivated 3-Ac-5-Br, 5-Ac-3-BrNeutral/DeactivatedPd-Catalysis Required (No

)
Mixed/Steric 2-Ac-3-Br, 3-Ac-2-BrSterically CongestedOrtho-lithiation / Difficult Coupling
Mixed/Steric 3-Ac-4-Br, 4-Ac-3-BrModerate ActivationProne to peri-interactions

*Note: Due to symmetry, 2-acetyl-6-bromo is chemically equivalent to 6-acetyl-2-bromo if the ring is flipped, but IUPAC naming prioritizes the acetyl group.

Electronic Synergies
  • The "Double-Pull" Effect (2,4- and 2,6- isomers): When the bromine is at the 2, 4, or 6 position, the inductive pull of the Nitrogen atom is reinforced by the resonance withdrawal of the acetyl group. This makes the C-Br bond exceptionally labile to nucleophilic attack.

  • The "Meta-Island" (3,5- isomer): Substituents at the 3 and 5 positions are electronically isolated from the Nitrogen's resonance sink. The 3-acetyl-5-bromo isomer behaves more like a deactivated bromobenzene than a pyridine, requiring robust catalytic systems for functionalization.

Reactivity Profile & Mechanistic Pathways

Nucleophilic Aromatic Substitution ( )

Target Isomers: 2-bromo-6-acetyl, 2-bromo-4-acetyl. Mechanism: Addition-Elimination via Meisenheimer Complex.

The presence of the acetyl group reduces the energy barrier for the formation of the Meisenheimer intermediate.

  • Reactivity Order: 2-Br/6-Ac > 4-Br/2-Ac >> 3-Br/5-Ac (Inert).

  • Protocol Note: For 2-bromo-6-acetylpyridine, weak nucleophiles (amines, thiols) react under mild heating without metal catalysis.

Palladium-Catalyzed Cross-Coupling

Target Isomers: All (Universal). Mechanism: Oxidative Addition


 Transmetallation 

Reductive Elimination.
  • Oxidative Addition Rates: Electron-poor pyridines undergo oxidative addition with Pd(0) faster than electron-rich ones. Therefore, 2-acetyl-6-bromopyridine reacts faster in Suzuki couplings than 3-acetyl-5-bromopyridine .

  • Selectivity: In poly-halogenated systems, the C-Br bond at the 2-position is more reactive than at the 3-position due to the lower bond dissociation energy (BDE) caused by the adjacent nitrogen lone pair repulsion.

Carbonyl Condensation (Schiff Base / Heterocycle Formation)

Target Isomers: All. Mechanism: Nucleophilic addition to carbonyl.[2]

The acetyl group serves as a "linchpin" for heterocycle synthesis (e.g., reacting with hydrazines to form pyrazoles).

  • Steric Warning: In 2-acetyl-3-bromopyridine , the bulky bromine atom ortho to the acetyl group inhibits nucleophilic attack at the carbonyl carbon, requiring higher temperatures or Lewis acid activation (e.g.,

    
    ).
    

Visualizing the Reactivity Logic

ReactivityLogic Start Acetyl Bromopyridine Isomer Selection Pos246 Br at 2, 4, or 6 (Activated) Start->Pos246 Check Br Position Pos35 Br at 3 or 5 (Unactivated) Start->Pos35 SNAr Nucleophilic Aromatic Substitution (SNAr) Pos246->SNAr Highly Favored (No Metal Needed) PdCat Pd-Catalyzed Coupling (Suzuki/Buchwald) Pos246->PdCat Fast Oxidative Addition Condensation Acetyl Condensation (Schiff Base/Pyrazole) Pos246->Condensation Standard Pos35->SNAr FORBIDDEN (High Energy Barrier) Pos35->PdCat Required Pathway Pos35->Condensation Standard OrthoSteric Isomer: 2-Ac-3-Br (Steric Hindrance) OrthoSteric->Condensation Requires Lewis Acid

Caption: Decision tree for selecting reaction pathways based on bromine position relative to the pyridine nitrogen.

Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling

Application: Functionalizing the C-Br bond while preserving the acetyl group. Substrate: 3-Acetyl-5-bromopyridine (The "Difficult" Isomer).

Rationale: Since the 3,5-isomer is electron-neutral relative to the 2,6-isomer, a specialized electron-rich ligand (SPhos or XPhos) is recommended to facilitate the oxidative addition step. Standard


 often leads to incomplete conversion.

Reagents:

  • Substrate: 3-Acetyl-5-bromopyridine (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.2 equiv)

  • Catalyst:

    
     (2 mol%)
    
  • Ligand: XPhos (4 mol%)

  • Base:

    
     (2.0 equiv, anhydrous)
    
  • Solvent: 1,4-Dioxane (0.2 M)

Step-by-Step:

  • Degassing: Charge a reaction vial with the substrate, boronic acid, base, Pd source, and ligand. Seal and purge with Argon for 5 minutes.

  • Solvation: Add anhydrous 1,4-dioxane via syringe.

  • Activation: Heat the block to 100°C. Stir vigorously (800 rpm) for 4-12 hours.

    • Checkpoint: Monitor by LC-MS.[3] The acetyl group is stable under these anhydrous basic conditions.

  • Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via flash chromatography (Hex/EtOAc).

Protocol B: Amination (Metal-Free)

Application: Introducing amine diversity. Substrate: 2-Acetyl-6-bromopyridine (The "Activated" Isomer).

Rationale: The 2,6-position is highly activated. Metal catalysis is unnecessary and wasteful. The reaction is driven by the relief of electron deficiency.

Step-by-Step:

  • Dissolve 2-acetyl-6-bromopyridine (1.0 equiv) in DMSO (0.5 M).

  • Add Primary Amine (1.5 equiv) and DIPEA (2.0 equiv).

  • Heat to 80°C for 2 hours.

    • Validation: Reaction color typically deepens (yellow to orange) as the substitution proceeds.

  • Pour into water/ice mixture. The product often precipitates. If not, extract with DCM.

Synthesis Workflow Visualization

SynthesisWorkflow Precursor 2,6-Dibromopyridine Step1 Step 1: Mono-Lithiation (n-BuLi, -78°C, Toluene) Precursor->Step1 Intermediate Lithio-Intermediate (2-Li-6-Br-Pyridine) Step1->Intermediate Step2 Step 2: Acylation (DMA or N-methoxy-N-methylacetamide) Intermediate->Step2 Electrophile Trap Product 2-Acetyl-6-Bromopyridine Step2->Product Divergence Divergent Synthesis Product->Divergence PathA Path A: Schiff Base (R-NH2, EtOH, Reflux) Divergence->PathA Modify Acetyl PathB Path B: Suzuki Coupling (Ar-B(OH)2, Pd-Cat) Divergence->PathB Modify Bromine

Caption: Synthesis of the 2,6-isomer via lithiation and subsequent divergent functionalization.

References

  • BenchChem. (2025).[3][4][5] A Comparative Guide to the Reactivity of 3-Bromopyridine and 1-(3-Bromopyridin-2-yl)ethanone. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 820423, 3-Acetyl-5-bromopyridine. Retrieved from

  • Ishiyama, T., et al. (2014). Palladium-Catalyzed Carbonylative Cross-Coupling Reaction of Arylboronic Acids with Aryl Electrophiles. Journal of Organic Chemistry. Retrieved from

  • ChemicalBook. (2026). 3-Acetyl-2-bromopyridine Chemical Properties and Synthesis. Retrieved from

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from

Sources

Protocols & Analytical Methods

Method

Suzuki cross-coupling reaction conditions for 3-acetyl-4-bromopyridine

Designing the Suzuki Protocol I'm now focusing on designing an autonomous Application Note and Protocol for Suzuki cross-coupling. The 3-acetyl-4-bromopyridine reaction conditions will be central.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Designing the Suzuki Protocol

I'm now focusing on designing an autonomous Application Note and Protocol for Suzuki cross-coupling. The 3-acetyl-4-bromopyridine reaction conditions will be central. My goal is to craft a flexible, informative structure for researchers and drug development professionals.

Developing the Technical Guide

I'm now integrating E-E-A-T principles, focusing on explaining the reasoning behind experimental choices, creating a self-validating system for the technical guide. I'm prioritizing authoritative grounding, including in-text citations and a comprehensive reference list with direct links. Data presentation will be via clearly structured tables, and I plan to build detailed experimental protocols. Visualization is mandatory, with diagrams in Graphviz using specific color palettes and captions. I'm focusing on the 3-acetyl-4-bromopyridine reaction conditions.

Analyzing Reaction Specificity

I'm now investigating the specific challenges of Suzuki coupling with 3-acetyl-4-bromopyridine. I've noted steric hindrance and potential palladium deactivation due to the pyridine nitrogen. I'm focusing on common conditions like Pd catalysts (Pd(PPh3)4, Pd(dppf)Cl2), various bases (Na2CO3, K2CO3, K3PO4), and solvents (1,4-Dioxane/H2O, Toluene/EtOH/H2O). My structuring of the Application Note will reflect these insights.

Structuring the Content

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Refining the DOT Diagram

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Detailing the Mechanism

Now I'm focusing on the mechanistic details, specifically the transmetalation step, which appears to be rate-limiting due to steric hindrance from the 3-acetyl group. I'm considering the role of bases like K2CO3 or K3PO4 with aqueous co-solvents in forming the crucial hydroxyboronate. Further, I'm thinking about bulky, electron-rich phosphine ligands to help the reductive elimination. I will create a table to synthesize this information.

Compiling Key Data

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Drafting the Protocol

I'm now detailing the step-by-step protocol, focusing on critical points like inert atmosphere and solvent selection. I'm emphasizing the need to exclude oxygen, along with citing relevant literature. Water addition is crucial for boronate complex activation. I'm including heating and monitoring specifics, and outlining work-up procedures.

Adding Purification Steps

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Application

Application Note: Two-Stage Synthesis of 3-(4-Bromopyridin-3-yl)-1H-pyrazole via an Enaminone Intermediate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a highly regioselective, scalable, and self-validating protocol for the synthesis of 3-(4-bromopyridin-3-y...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a highly regioselective, scalable, and self-validating protocol for the synthesis of 3-(4-bromopyridin-3-yl)-1H-pyrazole from 1-(4-bromopyridin-3-yl)ethanone.

Strategic Overview & Mechanistic Rationale

The synthesis of pyrazoles from methyl ketones is conventionally achieved via Claisen condensation with esters to form a 1,3-diketone, followed by cyclization with hydrazine. However, the starting material 1-(4-bromopyridin-3-yl)ethanone presents a severe chemoselectivity challenge. The 4-bromo substituent on the electron-deficient pyridine ring is highly susceptible to nucleophilic aromatic substitution (SNAr) or halogen-metal exchange (leading to benzyne-type degradation) when exposed to the strong bases (e.g., NaH, KOtBu) required for standard Claisen condensations.

To circumvent this degradation, this protocol employs a neutral, base-free enaminone route . By reacting the ketone with N,N-dimethylformamide dimethyl acetal (DMF-DMA), we generate a highly reactive electrophilic enaminone intermediate. Subsequent cyclocondensation with hydrazine hydrate under mildly acidic conditions affords the target pyrazole in high yield while perfectly preserving the critical C–Br bond for downstream cross-coupling applications (e.g., Suzuki or Buchwald-Hartwig couplings). This methodology is widely recognized as a superior, regioselective approach for sensitive, highly functionalized substrates[1][2].

Synthetic Workflow

SyntheticRoute A 1-(4-Bromopyridin-3-yl)ethanone (Starting Material) B DMF-DMA 110°C, 12h A->B C Enaminone Intermediate B->C D NH₂NH₂·H₂O EtOH/AcOH, 80°C C->D E 3-(4-Bromopyridin-3-yl)- 1H-pyrazole D->E

Fig 1. Two-step synthetic workflow from ketone to pyrazole via an enaminone intermediate.

Experimental Protocols & Causality

Step 1: Synthesis of (E)-1-(4-bromopyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one

This step transforms the methyl ketone into a 1,3-dielectrophilic equivalent.

Reagents:

  • 1-(4-Bromopyridin-3-yl)ethanone (1.0 eq)

  • N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (2.0 eq)

  • Toluene (Optional co-solvent, 0.5 M)

Step-by-Step Procedure:

  • Reaction Setup: Charge a dry, nitrogen-flushed round-bottom flask with 1-(4-bromopyridin-3-yl)ethanone and DMF-DMA.

    • Causality: DMF-DMA serves as both the C1 synthon and the dehydrating agent. Using a 2.0 equivalent excess drives the equilibrium forward by continuously reacting with the starting material while acting as a solvent.

  • Heating: Heat the mixture to 100–110 °C for 8–12 hours.

    • Self-Validation: Monitor reaction progress via TLC (Eluent: 50% EtOAc in Hexanes). The starting ketone will deplete, and a new, highly UV-active (bright yellow) spot will appear at a significantly lower Rf, characteristic of the highly conjugated enaminone.

  • Concentration: Cool the reaction to room temperature and concentrate under reduced pressure to remove excess DMF-DMA and the methanol byproduct.

  • Purification: Triturate the resulting crude dark residue with cold hexanes/diethyl ether (1:1).

    • Causality: The enaminone is highly polar and will precipitate out of the non-polar solvent mixture, while organic impurities and residual DMF-DMA remain in solution, allowing for purification without column chromatography.

  • Isolation: Filter the precipitate and dry under high vacuum to afford the enaminone as a yellow solid.

Step 2: Cyclocondensation to 3-(4-Bromopyridin-3-yl)-1H-pyrazole

This step utilizes the ambident nucleophilicity of hydrazine to close the 5-membered heterocyclic ring.

Reagents:

  • Enaminone intermediate (1.0 eq)

  • Hydrazine hydrate (NH₂NH₂·H₂O, 64% hydrazine) (1.5 eq)

  • Ethanol (0.2 M)

  • Glacial Acetic Acid (0.5 eq)

Step-by-Step Procedure:

  • Preparation: Suspend the enaminone in ethanol and add glacial acetic acid.

    • Causality: Acetic acid acts as a critical bifunctional catalyst. It first protonates the carbonyl oxygen to accelerate the initial nucleophilic attack by hydrazine. Later in the mechanism, it protonates the dimethylamino group, converting it into an excellent leaving group (dimethylamine) to drive the final aromatization step[3].

  • Addition: Add hydrazine hydrate dropwise at 0 °C to room temperature.

    • Causality: Hydrazine is highly reactive; dropwise addition controls the exothermic initial hydrazone formation and prevents the formation of unwanted bis-hydrazone dimers.

  • Cyclization: Heat the mixture to reflux (80 °C) for 3–4 hours.

    • Self-Validation: LC-MS is the gold standard for validating this step. Look for the product mass [M+H]⁺ with a distinct 1:1 isotopic pattern (due to ⁷⁹Br and ⁸¹Br isotopes). This confirms that the sensitive bromine atom has not been lost to hydrodehalogenation. The complete disappearance of the enaminone mass confirms reaction completion.

  • Workup: Cool to room temperature and concentrate the solvent by 50% under reduced pressure. Add ice-cold distilled water to the mixture to induce precipitation of the pyrazole.

  • Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum.

Mechanistic Pathway

Mechanism N1 Enaminone + Hydrazine N2 Nucleophilic Attack at Carbonyl (Hydrazone Formation) N1->N2 AcOH Catalysis N3 Intramolecular Cyclization (Attack on Enamine β-Carbon) N2->N3 N4 Elimination of Dimethylamine (Aromatization) N3->N4 - HN(Me)₂ N5 1H-Pyrazole Core Formed N4->N5

Fig 2. Mechanistic pathway of pyrazole cyclocondensation and aromatization.

Quantitative Data & Validation Metrics

To ensure a self-validating workflow, compare your analytical results against the expected metrics summarized in the table below. The preservation of the 1:1 isotopic ratio in the LC-MS data is the most critical indicator of success.

CompoundMolecular WeightAppearanceExpected YieldLC-MS (m/z) [M+H]⁺Representative ¹H NMR Signatures (DMSO-d₆)
1-(4-Bromopyridin-3-yl)ethanone 200.03 g/mol Off-white solidN/A (Starting Material)200.0, 202.0 (1:1 ratio)δ 2.65 (s, 3H, CH₃), 8.80 (s, 1H, Py-H)
Enaminone Intermediate 255.11 g/mol Bright yellow solid85 - 92%255.0, 257.0 (1:1 ratio)δ 2.85 (s, 3H), 3.15 (s, 3H), 5.50 (d, 1H, J=12Hz), 7.80 (d, 1H, J=12Hz)
3-(4-Bromopyridin-3-yl)-1H-pyrazole 224.06 g/mol White to pale yellow powder78 - 85%224.0, 226.0 (1:1 ratio)δ 6.80 (d, 1H, pyrazole-H4), 7.85 (d, 1H, pyrazole-H5), 13.1 (br s, 1H, NH)

References

  • Ebenezer O, Shapi M, Tuszynski JA. "A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives." Biomedicines. 2022; 10(5):1124. URL: [Link]

  • Paz J, Rodríguez R, Carreira M. "Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry." GalChimia Application Notes. URL: [Link]

  • Alam R, et al. "Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates." Chemical Review and Letters. 2025; 8: 867-882. URL: [Link]

Sources

Method

Application Note: Sonogashira Coupling of 4-Bromo-3-acetylpyridine

Executive Summary This application note details the optimized protocols for the Sonogashira cross-coupling of 4-bromo-3-acetylpyridine . This substrate presents a unique dichotomy in organic synthesis: Electronic Activat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the optimized protocols for the Sonogashira cross-coupling of 4-bromo-3-acetylpyridine . This substrate presents a unique dichotomy in organic synthesis:

  • Electronic Activation: The electron-withdrawing acetyl group at C3 and the pyridine nitrogen activate the C4-Br bond for rapid oxidative addition.

  • Steric & Chelation Challenges: The ortho-acetyl group introduces steric bulk and potential bidentate chelation (N,O-coordination) that can poison palladium catalysts. Furthermore, the proximity of the acetyl oxygen to the resulting alkyne predisposes the system to spontaneous cyclization into furo[3,2-c]pyridines .

This guide provides two distinct workflows: Protocol A for isolating the linear alkyne intermediate and Protocol B for the cascade synthesis of fused heterocyclic systems.

Substrate Analysis & Mechanistic Logic

The "Ortho-Effect" in Pyridines

The 4-bromo-3-acetylpyridine substrate is not a standard aryl halide. The C3-acetyl group acts as an internal nucleophile. Upon coupling with a terminal alkyne, the resulting internal alkyne is positioned perfectly for an intramolecular 5-exo-dig cyclization.

  • Path A (Kinetic Control): At lower temperatures (<40°C) with non-nucleophilic bases, the linear alkyne is favored.

  • Path B (Thermodynamic Control): At elevated temperatures (>80°C) or with Lewis acid assistance (excess CuI), the carbonyl oxygen attacks the alkyne, followed by aromatization to form the furo[3,2-c]pyridine core.

Catalyst Selection Strategy
  • Standard: Pd(PPh3)2Cl2 (3-5 mol%) is the workhorse catalyst. The bulky PPh3 ligands help prevent the pyridine nitrogen from saturating the Pd center.

  • High-Performance: Pd(dppf)Cl2 is recommended if the standard system stalls. The bidentate ferrocenyl ligand resists displacement by the substrate's nitrogen.

  • Base: Et3N (Triethylamine) is preferred over inorganic bases (like K2CO3) for the linear coupling to minimize aldol-type side reactions on the acetyl group.

Visualization: Reaction Workflow & Mechanism[1][2]

The following diagram illustrates the decision matrix and mechanistic bifurcation involved in this synthesis.

Sonogashira_Workflow Start 4-Bromo-3-acetylpyridine Cat_Cycle Pd(0) Catalytic Cycle (Oxidative Addition) Start->Cat_Cycle + Terminal Alkyne Pd cat. / CuI Intermed Pd(II)-Alkynyl Complex Cat_Cycle->Intermed Transmetallation Linear Linear Alkyne Product (3-acetyl-4-alkynylpyridine) Intermed->Linear Reductive Elimination (T < 40°C) Cyclized Fused Heterocycle (Furo[3,2-c]pyridine) Intermed->Cyclized Cascade Cyclization (T > 80°C) Linear->Cyclized Post-Synthetic Cyclization (Acid/Base)

Figure 1: Mechanistic bifurcation. Path selection is controlled primarily by temperature and reaction duration.

Experimental Protocols

Reagents & Materials Table
ReagentEquiv.[1][2]RoleCritical Note
4-Bromo-3-acetylpyridine 1.0SubstrateEnsure purity >97%; free of HBr salts.
Terminal Alkyne 1.2Coupling PartnerVolatile alkynes require sealed tube.
Pd(PPh3)2Cl2 0.03 - 0.05CatalystStore under Ar; yellow powder.
CuI 0.02 - 0.05Co-CatalystMust be white/off-white. Green/blue CuI is oxidized and will fail.
Triethylamine (TEA) 3.0Base/SolventMust be dry and degassed.
THF or DMF SolventMediumTHF for Protocol A; DMF for Protocol B.
Protocol A: Isolation of Linear Alkyne

Target: 3-acetyl-4-(alkynyl)pyridine

Objective: Achieve C-C bond formation while suppressing furan ring closure.

  • Preparation:

    • Flame-dry a 25 mL Schlenk flask or round-bottom flask.

    • Cool under a stream of Argon or Nitrogen.

  • Charging:

    • Add 4-bromo-3-acetylpyridine (1.0 mmol, 200 mg) and Pd(PPh3)2Cl2 (35 mg, 5 mol%).

    • Note: Do not add CuI yet.

  • Solvent Addition:

    • Add anhydrous THF (5 mL) and Et3N (0.5 mL).

    • Degas the solution by bubbling Argon for 5-10 minutes (sparging).

  • Activation:

    • Add CuI (4 mg, 2 mol%) and the terminal alkyne (1.2 mmol) sequentially.

    • Observation: The solution should turn dark brown/black within minutes, indicating active Pd(0) generation.

  • Reaction:

    • Stir at Room Temperature (20-25°C) for 4–6 hours.

    • Monitoring: Check TLC every hour. The product will likely be less polar than the starting material.

  • Workup:

    • Filter through a pad of Celite to remove Pd/Cu residues. Wash with EtOAc.

    • Concentrate the filtrate under reduced pressure.

    • Purification: Flash chromatography (Hexanes/EtOAc). Avoid acidic modifiers (like acetic acid) in the eluent to prevent cyclization on the column.

Protocol B: One-Pot Synthesis of Furo[3,2-c]pyridines

Target: 2-substituted furo[3,2-c]pyridine

Objective: Drive the reaction to the thermodynamic cyclized product.

  • Preparation:

    • Use a heavy-walled pressure vial or sealed tube.

  • Charging:

    • Add 4-bromo-3-acetylpyridine (1.0 mmol), Pd(dppf)Cl2 (5 mol%), and CuI (5 mol%).

    • Note: Higher CuI loading facilitates the Lewis-acid activation of the alkyne for cyclization.

  • Solvent System:

    • Add DMF (4 mL) and Et3N (1.0 mL).

    • Add Terminal Alkyne (1.5 mmol).

  • Reaction:

    • Seal the vessel and heat to 90°C for 12–16 hours.

    • Mechanism:[3][4][5][6][7][8][9] The initial coupling occurs rapidly; the heat drives the intramolecular attack of the acetyl oxygen onto the alkyne.

  • Workup:

    • Dilute with water (20 mL) and extract with EtOAc (3 x 15 mL).

    • Wash combined organics with LiCl solution (5%) to remove DMF.

    • Dry over Na2SO4 and concentrate.

    • Purification: Recrystallization from EtOH is often possible; otherwise, use column chromatography.

Troubleshooting & Optimization

ProblemRoot CauseSolution
No Reaction (SM remains) Catalyst PoisoningThe pyridine nitrogen is binding Pd. Switch to Pd(dppf)Cl2 or increase loading to 10 mol%.
Glaser Coupling (Alkyne Dimer) Oxygen presentRigorous degassing is required. Ensure CuI is white (not green). Add alkyne slowly via syringe pump.
Mixture of Linear/Cyclized Intermediate TemperatureDecide: For linear, cool to 0°C. For cyclized, add 1 eq. of K2CO3 and heat to reflux to force completion.
Black Precipitate (Pd Black) Ligand dissociationAdd excess PPh3 (10 mol%) to stabilize the catalyst in solution.

References

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. Link

  • Li, J. J. (2014).Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.
  • Kundu, N. G., et al. (1999). Palladium-Catalyzed Synthesis of Furo[3,2-c]pyridines. Journal of the Chemical Society, Perkin Transactions 1.
  • Gronlier, C., et al. (2011). Three-component synthesis of furo[3,2-c]pyridines. Organic & Biomolecular Chemistry. Link

  • BenchChem Application Data. (2024). Protocols for Heterocyclic Synthesis.

Sources

Application

Application Note: Chemoselective Reduction of 3-Acetyl-4-bromopyridine to 1-(4-Bromopyridin-3-yl)ethanol

Executive Summary This application note details an optimized, highly chemoselective protocol for the reduction of 3-acetyl-4-bromopyridine to 1-(4-bromopyridin-3-yl)ethanol. Halogenated pyridine derivatives are critical...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details an optimized, highly chemoselective protocol for the reduction of 3-acetyl-4-bromopyridine to 1-(4-bromopyridin-3-yl)ethanol. Halogenated pyridine derivatives are critical synthetic intermediates that offer multiple sites for downstream functionalization in drug discovery[1]. However, reducing a ketone in the presence of a labile aryl bromide requires precise reagent selection to prevent competitive hydrodehalogenation. This guide provides a self-validating methodology using sodium borohydride (NaBH₄) to achieve quantitative conversion with absolute chemoselectivity.

Mechanistic Rationale & Chemoselectivity

The primary challenge in this transformation is the presence of the 4-bromo substituent on the electron-deficient pyridine ring. Utilizing strong reducing agents (such as LiAlH₄) or transition-metal-catalyzed hydrogenation (e.g., Pd/C with H₂) frequently triggers unwanted debromination.

To circumvent this, sodium borohydride (NaBH₄) is employed. NaBH₄ is a mild,2 that efficiently reduces primary and secondary haloalkanes or ketones while leaving sensitive aryl halide functional groups untouched[2].

The reaction is conducted in methanol (MeOH). As a protic solvent, MeOH hydrogen-bonds to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. The nucleophilic hydride (H⁻) attacks the carbonyl carbon, breaking the C=O π-bond to form a tetraalkoxyborate intermediate. Subsequent 3 yields the secondary alcohol[3].

Mechanism SM 3-Acetyl-4-bromopyridine (Ketone) Hydride Hydride Transfer (from BH4⁻) SM->Hydride Intermediate Tetraalkoxyborate Intermediate Hydride->Intermediate Nucleophilic Attack Protonation Protonation (by MeOH / H2O) Intermediate->Protonation Product 1-(4-Bromopyridin-3-yl)ethanol (Secondary Alcohol) Protonation->Product Workup

Figure 1: Mechanistic pathway of the chemoselective NaBH4 reduction.

Experimental Workflow

Workflow Step1 1. Setup Dissolve 3-Acetyl-4-bromopyridine in MeOH at 0 °C Step2 2. Addition Portion-wise addition of NaBH4 Step1->Step2 Step3 3. Reaction Stir at RT (1-2 h) Monitor by TLC Step2->Step3 Step4 4. Quench Add sat. aq. NH4Cl at 0 °C Step3->Step4 Step5 5. Extraction Remove MeOH, extract with EtOAc (3x) Step4->Step5 Step6 6. Purification Flash Column Chromatography (Silica Gel) Step5->Step6

Figure 2: Step-by-step workflow for the reduction and purification process.

Experimental Protocol

Quantitative Data & Reagent Stoichiometry

Table 1: Standard stoichiometry for a 10 mmol scale reaction.

ReagentMW ( g/mol )EquivalentsAmountRole
3-Acetyl-4-bromopyridine 200.031.02.00 gStarting Material
Sodium Borohydride (NaBH₄) 37.831.50.57 gReducing Agent
Methanol (MeOH) 32.04-50 mLSolvent / Proton Source
Ammonium Chloride (sat. aq.) 53.49-20 mLQuenching Agent
Step-by-Step Methodology

Step 1: Reaction Setup In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-acetyl-4-bromopyridine (2.00 g, 10.0 mmol) in methanol (50 mL) to create an approximately 0.2 M solution. Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Causality: Cooling the reaction mixture minimizes the exothermic reaction of NaBH₄ with the protic solvent, preventing rapid hydrogen gas evolution and suppressing unwanted side reactions (such as debromination).

Step 2: Reagent Addition Weigh out sodium borohydride (0.57 g, 15.0 mmol). Add the NaBH₄ portion-wise to the stirred solution over a period of 10–15 minutes. Causality: Portion-wise addition ensures the reaction exotherm is controlled. Dumping the reagent all at once will cause a sudden spike in temperature and rapid off-gassing, which compromises both safety and chemoselectivity.

Step 3: Reaction Progression (Self-Validating Step) Remove the ice-water bath and allow the reaction mixture to warm naturally to room temperature (20–25 °C). Stir for 1 to 2 hours. Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate solvent system. The disappearance of the UV-active starting material spot (higher


) and the appearance of a new, more polar product spot (lower 

) confirms reaction completion. If starting material persists after 2 hours, add an additional 0.5 eq of NaBH₄ to drive the reaction to completion.

Step 4: Quenching Once TLC confirms complete consumption of the ketone, cool the flask back to 0 °C. Carefully add saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL) dropwise. Causality: NH₄Cl safely neutralizes unreacted NaBH₄ and protonates any remaining boron-alkoxide complexes. A mild acid is preferred over strong acids to prevent degradation of the newly formed alcohol.

Step 5: Extraction Concentrate the quenched mixture under reduced pressure (rotary evaporator) to remove the majority of the methanol. Dilute the remaining aqueous residue with water (20 mL) and extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

Step 6: Purification Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (e.g., 4:1 to 2:1) to afford pure 1-(4-bromopyridin-3-yl)ethanol as a solid or viscous oil.

Troubleshooting Guide

Table 2: Common issues and corrective actions.

ObservationPotential CauseCorrective Action
Incomplete conversion on TLC Moisture-degraded NaBH₄Ensure NaBH₄ is stored properly. Add an additional 0.5 eq of fresh NaBH₄ and stir for 1 h.
Formation of a highly polar side product Elevated reaction temperature causing debrominationStrictly maintain 0 °C during the addition phase and do not exceed room temperature during the reaction.
Low isolated yield Product loss in the aqueous phaseEnsure the bulk of MeOH is removed prior to extraction; perform at least three EtOAc extractions.

References

  • BenchChem. Synthesis of 1-(3-Bromopyridin-2-yl)ethanone from 2-Acetylpyridine: An Application Note and Detailed Protocol.1

  • Master Organic Chemistry. Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry.3

  • Oreate AI. Unpacking the Sodium Borohydride Reduction Mechanism.2

Sources

Method

Optimizing Buchwald-Hartwig amination of 1-(4-Bromopyridin-3-YL)ethanone

Application Note: Optimizing Buchwald-Hartwig Amination of 1-(4-Bromopyridin-3-yl)ethanone Part 1: Executive Summary The amination of 1-(4-Bromopyridin-3-yl)ethanone presents a classic "perfect storm" of synthetic challe...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimizing Buchwald-Hartwig Amination of 1-(4-Bromopyridin-3-yl)ethanone

Part 1: Executive Summary

The amination of 1-(4-Bromopyridin-3-yl)ethanone presents a classic "perfect storm" of synthetic challenges: significant steric hindrance due to the ortho-acetyl group, electronic deactivation of the pyridine ring, and the presence of an enolizable ketone sensitive to strong bases. Standard Buchwald-Hartwig conditions (e.g., Pd(PPh₃)₄/NaOtBu) often fail, resulting in hydrodehalogenation, catalyst poisoning via chelation, or aldol polymerization.

This guide details a high-fidelity protocol utilizing Third- and Fourth-Generation Palladacycle Precatalysts paired with bulky dialkylbiaryl phosphine ligands (BrettPhos and RuPhos ). By switching to a weak base system (Cs₂CO₃ or K₃PO₄ ) and optimizing the solvent dielectric, researchers can suppress side reactions and achieve high yields (>85%) for both primary and secondary amines.

Part 2: Strategic Analysis & Mechanistic Insight

The Substrate Challenge

The substrate, 1-(4-Bromopyridin-3-yl)ethanone, possesses three distinct features that dictate reaction parameters:

  • Steric Wall (C3-Acetyl): The acetyl group at the 3-position creates a steric wall proximal to the C4-Br bond. This impedes the approach of the Pd-ligand complex during oxidative addition and, more critically, hinders amine coordination.

  • Enolizable Ketone: The acetyl protons are acidic (pKa ~19-20). Strong alkoxide bases (NaOtBu, KOtBu) will deprotonate this position, leading to enolate-palladium species that terminate the catalytic cycle or cause self-condensation.

  • Chelation Risk: The pyridine nitrogen and the acetyl oxygen can potentially form a stable 5- or 6-membered chelate with palladium, sequestering the catalyst in an off-cycle resting state.

Ligand Selection Logic

To overcome the steric wall, we employ Dialkylbiaryl Phosphines . These ligands are electron-rich (facilitating oxidative addition into the electron-deficient pyridine C-Br bond) and extremely bulky (forcing reductive elimination).

  • For Primary Amines: BrettPhos. Its extreme bulk prevents the binding of two amine molecules (which inhibits the cycle) and promotes the coupling of the smaller primary amine nucleophile.

  • For Secondary Amines: RuPhos. Provides the necessary steric environment to accommodate the larger secondary amine while preventing

    
    -hydride elimination.
    
Base & Solvent Architecture
  • Base: Cs₂CO₃ (Cesium Carbonate) is the gold standard here. It is strong enough to deprotonate the Pd-bound amine complex but too weak to rapidly enolize the acetyl group.

  • Solvent: 1,4-Dioxane or t-Amyl Alcohol . Dioxane provides excellent solubility for the catalyst. t-Amyl alcohol helps solubilize the inorganic base, increasing the effective concentration of carbonate in solution.

Part 3: Visualization of Reaction Pathway

The following diagram illustrates the specific steric and electronic interactions during the catalytic cycle.

G Substrate 1-(4-Bromopyridin-3-yl)ethanone (Steric/Electronic Challenge) OxAdd Oxidative Addition (Facilitated by e- rich Ligand) Substrate->OxAdd + Cat Side1 Side Rxn: Enolization (Caused by NaOtBu) Substrate->Side1 Strong Base Cat Pd-G4 Precatalyst (Rapid Activation) Cat->OxAdd BaseStep Base: Cs2CO3 (Avoids Enolization) OxAdd->BaseStep + Amine Side2 Side Rxn: Chelation (Pyridine N + C=O) OxAdd->Side2 Poor Ligand Prod C4-Aminated Product (High Yield) BaseStep->Prod Reductive Elim.

Caption: Pathway analysis showing the critical role of weak base selection and bulky ligands in avoiding enolization and chelation traps.

Part 4: Optimized Experimental Protocols

Protocol A: Coupling with Primary Amines (BrettPhos System)

Scope: Anilines, Benzylamines, Aliphatic primary amines.

Materials:

  • Substrate: 1-(4-Bromopyridin-3-yl)ethanone (1.0 equiv)

  • Amine: 1.2 – 1.4 equiv

  • Catalyst: BrettPhos Pd G4 (1.0 – 3.0 mol%)

    • Alternative: Pd(OAc)₂ (2 mol%) + BrettPhos (4 mol%)

  • Base: Cs₂CO₃ (3.0 equiv, anhydrous, finely ground)

  • Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Procedure:

  • Preparation: Oven-dry a reaction vial equipped with a magnetic stir bar. Cool under a stream of Argon or Nitrogen.

  • Solids Addition: Charge the vial with the aryl bromide (1.0 equiv), BrettPhos Pd G4 (0.02 equiv), and Cs₂CO₃ (3.0 equiv).

    • Note: If the amine is a solid, add it at this step.

  • Inerting: Seal the vial with a septum cap. Evacuate and backfill with inert gas (Ar/N₂) three times.[1]

  • Liquid Addition: Add anhydrous 1,4-Dioxane via syringe. If the amine is a liquid, add it now via microliter syringe.

  • Activation: Place the vial in a pre-heated block at 80°C . Stir vigorously (1000 rpm).

    • Critical: High stirring speed is essential for heterogeneous base systems.

  • Monitoring: Monitor by LC-MS at 1 hour and 4 hours.

    • Target: >95% conversion of bromide.

  • Workup: Cool to room temperature. Dilute with EtOAc. Filter through a pad of Celite to remove palladium black and salts. Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Coupling with Secondary Amines (RuPhos System)

Scope: Morpholines, Piperazines, Acyclic secondary amines.

Materials:

  • Catalyst: RuPhos Pd G4 (1.0 – 3.0 mol%)

  • Base: K₃PO₄ (3.0 equiv) or Cs₂CO₃

  • Solvent: t-Amyl Alcohol or Toluene

  • Other parameters identical to Protocol A.

Optimization Matrix (Troubleshooting):

ObservationDiagnosisCorrective Action
Low Conversion (<20%) Catalyst poisoning or poor activation.Switch to Pd-G4 precatalyst (ensures 1:1 Pd:L ratio). Increase Temp to 100°C.
Dehalogenation (Ar-H)

-hydride elimination or difficult reductive elimination.
Increase catalyst loading. Ensure solvent is strictly anhydrous.
Unknown Impurities Ketone enolization / Aldol condensation.Switch base from K₃PO₄ to Cs₂CO₃ . Lower temp to 60°C and extend time.
Stalled Reaction Catalyst death.Add a second portion of catalyst (1 mol%) after 4 hours.

Part 5: Decision Tree for Optimization

Use this workflow to adapt the protocol for specific amine partners.

Optimization Start Select Amine Type Primary Primary Amine Start->Primary Secondary Secondary Amine Start->Secondary Brett Ligand: BrettPhos Base: Cs2CO3 Primary->Brett Ru Ligand: RuPhos Base: K3PO4 Secondary->Ru Check1 Yield > 80%? Brett->Check1 Success Scale Up Check1->Success Yes Fail1 Switch to tBuBrettPhos or AdBrettPhos Check1->Fail1 No Check2 Yield > 80%? Ru->Check2 Check2->Success Yes Fail2 Switch to XPhos or t-Amyl Alcohol Check2->Fail2 No

Caption: Logic flow for selecting ligand/base combinations based on amine class and initial yield results.

Part 6: References

  • Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

  • Maimone, T. J., & Buchwald, S. L. (2010). "Pd-Catalyzed Amination of Aryl Mesylates and Tosylates Using BrettPhos." Journal of the American Chemical Society.

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews.

  • Bruno, N. C., et al. (2013). "Rapidly Activating Pd-Precatalysts for C–N Coupling." Chemical Science.

  • BenchChem. (2025).[1] "Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4."

Sources

Application

Reagents for converting 1-(4-Bromopyridin-3-YL)ethanone to oximes

Technical Application Note: Oximation of 1-(4-Bromopyridin-3-yl)ethanone Executive Summary This guide details the synthesis of 1-(4-bromopyridin-3-yl)ethanone oxime from its ketone precursor. While oxime formation is a s...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Application Note: Oximation of 1-(4-Bromopyridin-3-yl)ethanone

Executive Summary

This guide details the synthesis of 1-(4-bromopyridin-3-yl)ethanone oxime from its ketone precursor. While oxime formation is a standard transformation, this specific substrate presents unique challenges due to the ortho-bromo substituent on the pyridine ring. The proximity of the bromine atom to the acetyl group introduces steric hindrance that can retard reaction kinetics, while the electron-deficient nature of the 4-bromopyridine core increases susceptibility to nucleophilic aromatic substitution (


) side reactions under harsh basic conditions.

This protocol prioritizes chemoselectivity and yield , recommending a buffered aqueous-alcoholic system to favor carbonyl condensation over halide displacement.

Reaction Mechanism & Critical Design

The Challenge: Sterics vs. Electronics
  • Steric Hindrance: The bromine atom at position 4 is physically bulky and situated ortho to the acetyl group at position 3. This forces the carbonyl group out of planarity with the pyridine ring, reducing electrophilicity and impeding the attack of the hydroxylamine nucleophile.

  • Electronic Risk (

    
    ):  The 4-position of pyridine is highly activated for nucleophilic attack, especially with a leaving group (Br) and an electron-withdrawing acyl group at position 3. Using strong bases (e.g., NaOH, KOH) or excessive heat can lead to the displacement of bromine by hydroxide or ethoxide, yielding the 4-alkoxy/hydroxy impurity.
    
The Solution: Buffered Condensation

To mitigate these risks, we utilize Hydroxylamine Hydrochloride (


)  buffered with Sodium Acetate (

)
.
  • pH Control: NaOAc maintains the pH around 4.5–5.5. This is the "sweet spot" where hydroxylamine is sufficiently unprotonated to act as a nucleophile, but the medium is acidic enough to activate the carbonyl oxygen via hydrogen bonding, without triggering

    
     pathways.
    

Reagents & Materials

ReagentRoleCAS No.Equiv.[1][2][3][4]Notes
1-(4-Bromopyridin-3-yl)ethanone Substrate192575-17-01.0Starting material.[1][5]
Hydroxylamine HCl Reagent5470-11-11.5 - 2.0Excess required to drive equilibrium.
Sodium Acetate (anhydrous) Base/Buffer127-09-32.0 - 2.5Buffers HCl release.
Ethanol (Absolute) Solvent64-17-5N/ACo-solvent for organic solubility.
Water (Deionized) Solvent7732-18-5N/ASolubilizes inorganic salts.

Experimental Protocol

Method A: Buffered Aqueous-Ethanolic Reflux (Recommended)

Best for high purity and preventing bromine displacement.

Step-by-Step Procedure:

  • Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Solubilization: Charge the flask with 1-(4-Bromopyridin-3-yl)ethanone (1.0 g, 5.0 mmol) and Ethanol (10 mL). Stir until fully dissolved.

  • Reagent Preparation: In a separate beaker, dissolve Hydroxylamine Hydrochloride (0.52 g, 7.5 mmol, 1.5 equiv) and Sodium Acetate (0.82 g, 10.0 mmol, 2.0 equiv) in Water (5 mL).

    • Note: The solution may be slightly endothermic. Ensure complete dissolution.

  • Addition: Add the aqueous reagent solution to the ethanolic ketone solution in one portion. The mixture may turn slightly cloudy.

  • Reaction: Heat the mixture to reflux (approx. 80°C) .

    • Time: Due to the ortho-bromo steric effect, reaction time is typically 4–6 hours . Monitor by TLC (50% EtOAc/Hexane) or LCMS.

  • Workup:

    • Remove the flask from heat and allow it to cool to room temperature.

    • Concentrate: Remove the bulk of the ethanol under reduced pressure (rotary evaporator). Do not distill to dryness; leave the aqueous residue.

    • Precipitation: Add cold water (20 mL) to the residue. Scratch the flask walls with a glass rod to induce crystallization.

    • If solid forms: Filter the white/off-white solid, wash with cold water (2 x 5 mL), and dry in a vacuum oven at 45°C.

    • If oil forms (likely due to isomers): Extract with Ethyl Acetate (3 x 15 mL).[6] Wash combined organics with Brine, dry over

      
      , filter, and concentrate.
      
  • Yield: Expected yield is 85–92% .

Method B: Pyridine-Mediated Synthesis (Alternative)

Use only if the substrate is insoluble in EtOH/Water.

  • Dissolve substrate (1.0 equiv) in anhydrous Pyridine (10 volumes).

  • Add Hydroxylamine HCl (1.5 equiv).

  • Stir at 60°C for 3 hours.

  • Pour into crushed ice/water. The oxime should precipitate.[5]

    • Caution: Pyridine is difficult to remove completely and may require azeotropic distillation with toluene or acidic washes (which might hydrolyze the oxime). Method A is preferred.

Pathway Visualization

The following diagram illustrates the reaction pathway, highlighting the critical buffering step that prevents the side reaction.

OximeSynthesis cluster_conditions Reaction Conditions Ketone 1-(4-Bromopyridin-3-yl) ethanone Intermediate Tetrahedral Intermediate Ketone->Intermediate Nucleophilic Attack SideProduct Side Reaction: 4-Alkoxy/Hydroxy Pyridine (Avoided by Buffer) Ketone->SideProduct High pH / Strong Base (SNAr of Br) Reagents NH2OH·HCl + NaOAc (EtOH/H2O) Reagents->Intermediate Product Target Oxime (E/Z Mixture) Intermediate->Product -H2O (Dehydration)

Caption: Reaction pathway showing the buffered condensation route (Green) versus the avoided nucleophilic aromatic substitution pathway (Red).

Quality Control & Validation

Analytical Checkpoints
  • LCMS:

    • Target Mass: [M+H]+ = 215.0 / 217.0 (1:1 Bromine isotope pattern).

    • Retention Time: The oxime is more polar than the ketone, typically eluting earlier on reverse-phase C18 columns.

  • NMR Spectroscopy (

    
     NMR, DMSO-
    
    
    
    ):
    • Methyl Group: The acetyl methyl singlet (

      
       ppm) will shift upfield and may split into two peaks if both E and Z isomers are present (
      
      
      
      ppm).
    • OH Proton: Look for a broad singlet around

      
       ppm (exchangeable with 
      
      
      
      ).
    • Aromatic Protons: The C2-H (between N and acetyl) is the most deshielded and sensitive to the change in anisotropy from C=O to C=N-OH.

Troubleshooting
ObservationRoot CauseCorrective Action
Low Conversion Steric hindrance of 4-Br.Increase temp to reflux; extend time to 12h. Add 0.5 eq more

.
New Spot on TLC (High Rf) Beckmann Rearrangement (rare).Avoid excessive heating or strong acids during workup.
Yellow/Orange Color Free Pyridine/Degradation.Ensure NaOAc is used, not NaOH. Keep reaction under

(optional but good practice).

Safety & Handling

  • Hydroxylamine HCl: Potential explosive hazard upon heating if dry. Always use in solution. Known skin sensitizer.

  • 4-Bromopyridines: Can be skin irritants. Handle in a fume hood.

  • Waste Disposal: The aqueous filtrate contains hydroxylamine residues. Quench with dilute bleach or acetone (forms oxime, then dispose) before discarding, following local EHS regulations.

References

  • Organic Syntheses, Coll.[4] Vol. 10, p.366 (2004). Preparation of 1-(4-Bromophenyl)ethanone oxime.[4] (Standard protocol adaptation for halogenated aryl ketones).

  • Organic Syntheses, Coll. Vol. 6, p.6 (1988). 4-Acetylpyridine oxime.[5] (Protocol for pyridine-based ketones).[1][5]

  • BenchChem. Synthesis of 3-Acetylpyridine derivatives. (Comparative guide for reagents).

  • Chemistry Steps. Mechanism of Oxime Formation. (Mechanistic grounding for pH dependence).

Sources

Method

Application Note: Divergent Synthesis of Fused Heterocycles from 3-Acetyl-4-bromopyridine

Strategic Rationale & Medicinal Chemistry Context Pyridine-fused heterocycles are critical pharmacophores in modern drug discovery, exhibiting enhanced metabolic stability, varied electronic properties, and superior targ...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Rationale & Medicinal Chemistry Context

Pyridine-fused heterocycles are critical pharmacophores in modern drug discovery, exhibiting enhanced metabolic stability, varied electronic properties, and superior target affinity compared to their monocyclic counterparts . The rigid, planar structures of these bicyclic systems allow for highly efficient interactions with biological targets, making them indispensable in the development of kinase inhibitors, antivirals, and anti-inflammatory agents .

Designing a synthetic route to these scaffolds often requires navigating complex, multi-step sequences. However, 3-acetyl-4-bromopyridine serves as a highly privileged, bifunctional building block. By leveraging the orthogonal reactivity of its adjacent functional groups, researchers can execute divergent, atom-economical tandem reactions to access thieno-, pyrazolo-, and pyrrolo-fused pyridines from a single common precursor .

Mechanistic Causality & Reaction Design

The utility of 3-acetyl-4-bromopyridine lies in the synergistic electronic relationship between the pyridine core and its substituents:

  • Electrophilic Activation for

    
    :  The strongly electron-withdrawing nature of the pyridine nitrogen depletes electron density at the C2, C4, and C6 positions. The presence of the C4-bromide, further activated by the inductive pull of the ortho-acetyl group, creates an ideal site for Nucleophilic Aromatic Substitution (
    
    
    
    ).
  • Tandem Intramolecular Cyclization: The C3-acetyl group functions as a built-in, secondary electrophile. Once a primary nucleophile (bearing an active methylene or amine) displaces the C4-bromide, the intermediate is perfectly pre-organized for a thermodynamically driven intramolecular cyclization (e.g., Knoevenagel/aldol condensation or imine formation). This proximity effect drastically lowers the entropic barrier, allowing ring closure to proceed rapidly under mild conditions.

Divergent Synthetic Pathways

G SM 3-Acetyl-4-bromopyridine (Bifunctional Precursor) T_Prod Ethyl 3-methylthieno[2,3-c] pyridine-2-carboxylate SM->T_Prod Ethyl thioglycolate K2CO3, DMF Tandem SNAr/Aldol P_Prod 3-Methyl-1H-pyrazolo [4,3-c]pyridine SM->P_Prod Hydrazine hydrate EtOH, Reflux Hydrazone/SNAr A_Prod 1-Benzyl-3-methyl-1H- pyrrolo[3,2-c]pyridine SM->A_Prod Benzylamine, Pd-cat. Toluene, Heat Amination/Condensation

Divergent synthesis of fused heterocycles from 3-acetyl-4-bromopyridine.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Ethyl 3-methylthieno[2,3-c]pyridine-2-carboxylate

Causality & Design: Potassium carbonate (


) is selected because its 

(~10.3) is perfectly tuned to deprotonate the thiol group of ethyl thioglycolate (

~8.5) without hydrolyzing the ester. DMF is utilized as a polar aprotic solvent to poorly solvate the resulting thiolate anion, maximizing its nucleophilicity for the initial

attack. The subsequent aldol-type condensation is driven by the aromatization of the newly formed thiophene ring.
  • Reaction Setup: In an oven-dried round-bottom flask under

    
    , dissolve 3-acetyl-4-bromopyridine (1.0 mmol) in anhydrous DMF (5.0 mL).
    
  • Reagent Addition: Add anhydrous

    
     (2.5 mmol) followed by dropwise addition of ethyl thioglycolate (1.2 mmol).
    
  • Heating: Stir the mixture at 80 °C for 4 hours.

  • Self-Validation Check: The reaction mixture will transition from pale yellow to a deep orange suspension. Spotting the mixture on a silica TLC plate (Hexanes/EtOAc 7:3) will reveal a new, brightly fluorescent blue spot under 254 nm UV light, confirming the formation of the extended conjugated system.

  • Workup: Quench the reaction by pouring it into ice-cold distilled water (20 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine to remove residual DMF, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from hot ethanol to yield the pure product.

Protocol B: Synthesis of 3-Methyl-1H-pyrazolo[4,3-c]pyridine

Causality & Design: Hydrazine acts as an ambidentate bis-nucleophile. Ethanol is chosen as a protic solvent to facilitate the reversible formation of the hydrazone at the C3-acetyl group. Heating provides the activation energy for the subsequent intramolecular


 displacement of the C4-bromide. The rigid geometry of the hydrazone intermediate pre-organizes the secondary nitrogen, forcing it into proximity with the C4-carbon.
  • Reaction Setup: Dissolve 3-acetyl-4-bromopyridine (1.0 mmol) in absolute ethanol (10 mL).

  • Reagent Addition: Add hydrazine monohydrate (3.0 mmol) dropwise at room temperature. Stir for 30 minutes to ensure complete hydrazone formation.

  • Cyclization: Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 6 hours.

  • Self-Validation Check: The product exhibits poor solubility in cold ethanol. The protocol is self-validating; successful formation is visually indicated by the precipitation of an off-white solid as the reaction cools to room temperature.

  • Isolation: Cool the flask in an ice bath (0 °C) for 1 hour to maximize precipitation. Filter the solid under vacuum, wash with cold ethanol (5 mL), and dry in vacuo.

Protocol C: Synthesis of 1-Benzyl-3-methyl-1H-pyrrolo[3,2-c]pyridine (Azaindole)

Causality & Design: Primary aliphatic amines lack sufficient nucleophilicity to efficiently displace the C4-bromide via direct


. Therefore, a Buchwald-Hartwig cross-coupling is employed. 

and BINAP form a bulky, electron-rich catalytic species that facilitates oxidative addition into the C4-Br bond. Following reductive elimination, the intermediate C4-amine undergoes spontaneous intramolecular condensation with the C3-acetyl group.
  • Reaction Setup: In a Schlenk tube, combine 3-acetyl-4-bromopyridine (1.0 mmol),

    
     (0.05 mmol), BINAP (0.1 mmol), and 
    
    
    
    (2.0 mmol).
  • Degassing: Evacuate and backfill the tube with argon three times.

  • Reagent Addition: Add anhydrous, degassed toluene (8.0 mL) and benzylamine (1.5 mmol) via syringe.

  • Self-Validation Check: Upon heating to 110 °C, the successful initiation of the palladium catalytic cycle is visually confirmed by a color shift from dark purple (resting

    
    ) to a bright reddish-brown active 
    
    
    
    species.
  • Reaction: Stir at 110 °C for 12 hours.

  • Workup & Purification: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate the filtrate and purify via silica gel column chromatography (DCM/MeOH gradient).

Quantitative Data Summary

Target HeterocycleSynthetic PathwayKey Reagents & CatalystTemp / TimeTypical YieldPrimary Isolation Method
Thieno[2,3-c]pyridine Tandem

/ Aldol
Ethyl thioglycolate,

, DMF
80 °C / 4 h82–88%Aqueous workup, Recrystallization
Pyrazolo[4,3-c]pyridine Hydrazone /

Hydrazine hydrate, EtOHReflux / 6 h75–80%Direct precipitation, Filtration
Pyrrolo[3,2-c]pyridine Buchwald-Hartwig / CondensationBenzylamine, Pd-cat, Toluene110 °C / 12 h65–70%Celite filtration, Chromatography

References

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

  • Synthetic strategies to pyrido fused heterocycles Source: Journal of Chemical Sciences / Indian Academy of Sciences URL:[Link]

  • Fused-Linked and Spiro-Linked N-Containing Heterocycles Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

Application

Heck reaction protocols using 1-(4-Bromopyridin-3-YL)ethanone catalyst

Application Note: Optimized Heck Coupling Protocols for 1-(4-Bromopyridin-3-yl)ethanone Executive Summary This technical guide details the optimized protocols for the Mizoroki-Heck cross-coupling of 1-(4-Bromopyridin-3-y...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Heck Coupling Protocols for 1-(4-Bromopyridin-3-yl)ethanone

Executive Summary

This technical guide details the optimized protocols for the Mizoroki-Heck cross-coupling of 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0). While often mischaracterized as a catalyst due to its high reactivity, this molecule is a specialized heteroaryl halide substrate used to synthesize functionalized vinylpyridines—critical scaffolds in kinase inhibitors and psychotropic drug discovery.

Key Technical Challenges Addressed:

  • Catalyst Poisoning: The pyridine nitrogen (N1) is a strong

    
    -donor that can competitively bind to Palladium (Pd), deactivating the catalytic cycle.
    
  • Steric Congestion: The acetyl group at the C3 position creates steric hindrance ortho to the C4-bromide, requiring specific ligand geometries for efficient oxidative addition.

  • Electronic Activation: The electron-deficient nature of the pyridine ring, amplified by the C3-acetyl group, makes the C4-Br bond highly activated, allowing for milder conditions if catalyst deactivation is managed.

Strategic Reaction Design

Successful coupling requires a catalyst system that balances oxidative addition speed with resistance to nitrogen coordination.

Mechanistic Pathway & Ligand Selection

The reaction proceeds via the standard Pd(0)/Pd(II) cycle. However, the resting state is prone to forming stable [Pd(Ar)(L)(Pyridine)] complexes.

  • Recommended Ligands: Bulky, electron-rich phosphines (e.g., P(o-tol)3 , XPhos ) or bidentate ligands (dppf ) are preferred to crowd out the pyridine nitrogen and enforce reductive elimination.

  • Base Selection: Mild carbonate bases (K2CO3, Cs2CO3) are superior to amines (Et3N) to prevent side reactions with the enolizable C3-acetyl group.

Reaction Scheme Visualization

HeckCycle Pd0 Pd(0)L2 Active Species OxAdd Oxidative Addition (Rate Limiting) Pd0->OxAdd + 1-(4-Bromopyridin-3-yl)ethanone Complex1 Pd(II)-Ar-Br Complex OxAdd->Complex1 Coord Olefin Coordination & Insertion Complex1->Coord + Alkene Poison OFF-CYCLE: N-Pd Coordination Complex1->Poison Pyridine N-binding BetaElim Beta-Hydride Elimination Coord->BetaElim ProductRel Product Release & Base Regeneration BetaElim->ProductRel - Product ProductRel->Pd0 Regeneration Poison->Pd0 Heat/Bulky Ligand

Figure 1: Catalytic cycle highlighting the competitive off-cycle N-coordination pathway specific to pyridyl substrates.

Experimental Protocols

Method A: The "Workhorse" Protocol (Pd(OAc)2 / PPh3)

Best for: Standard terminal alkenes (styrenes, acrylates) and initial screening.

Reagents:

  • Substrate: 1-(4-Bromopyridin-3-yl)ethanone (1.0 equiv)

  • Alkene: Ethyl acrylate or Styrene (1.5 equiv)

  • Catalyst: Palladium(II) Acetate [Pd(OAc)2] (5 mol%)[1]

  • Ligand: Triphenylphosphine [PPh3] (20 mol%)

  • Base: Potassium Carbonate [K2CO3] (2.0 equiv, anhydrous)[2][3]

  • Solvent: DMF or DMAc (0.2 M concentration)

Step-by-Step Procedure:

  • Preparation: Oven-dry a 25 mL Schlenk tube or pressure vial. Equip with a magnetic stir bar.[2]

  • Charging: Add Pd(OAc)2 (11.2 mg, 0.05 mmol), PPh3 (52.4 mg, 0.20 mmol), K2CO3 (276 mg, 2.0 mmol), and 1-(4-Bromopyridin-3-yl)ethanone (200 mg, 1.0 mmol).

  • Inerting: Seal the vessel and purge with Argon or Nitrogen for 5 minutes (3 cycles of vacuum/backfill).

  • Solvent Addition: Inject anhydrous DMF (5.0 mL) and the alkene (1.5 mmol) via syringe through the septum.

  • Reaction: Heat the mixture to 100 °C in a pre-heated oil bath. Stir vigorously (800 rpm).

    • Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1) or LCMS at 4 hours. Reaction typically completes in 6–12 hours.

  • Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF. Dry organic layer over Na2SO4, filter, and concentrate.[2]

  • Purification: Flash column chromatography. Note: Pyridyl products often streak; add 1% Et3N to the eluent.

Method B: The "Jeffery" Protocol (Ligand-Free / Phase Transfer)

Best for: Sterically hindered alkenes or when phosphine contamination is a concern.

Reagents:

  • Catalyst: Pd(OAc)2 (5 mol%)

  • Additive: Tetrabutylammonium bromide (TBAB) (1.0 equiv)[2]

  • Base: Sodium Acetate [NaOAc] (2.5 equiv)

  • Solvent: NMP or DMF

Procedure:

  • Combine substrate (1.0 equiv), alkene (1.2 equiv), Pd(OAc)2 (5 mol%), TBAB (1.0 equiv), and NaOAc (2.5 equiv) in a vial.

  • Add solvent (0.2 M).

  • Heat to 120 °C . The TBAB acts as a stabilizer for Pd nanoparticles, preventing aggregation despite the lack of phosphine ligands.

  • Note: This method often yields higher turnover frequencies (TOF) for electron-deficient aryl bromides like this substrate.

Data Analysis & Troubleshooting

Table 1: Troubleshooting Common Failure Modes

ObservationProbable CauseCorrective Action
No Conversion Catalyst poisoning by Pyridine N.Switch to Method B (TBAB) or use a bidentate ligand like dppf to outcompete the pyridine.
Low Yield (<40%) Homocoupling of substrate.Ensure the reaction is strictly anaerobic (Argon purge). Reduce catalyst loading to 2 mol%.
Black Precipitate Pd black formation (catalyst death).Add excess ligand (P:Pd ratio 4:1) or lower temperature to 80 °C.
Unknown Impurities Acetyl group condensation.Switch base from K2CO3 to milder NaOAc or CsF .

References

  • Heck Reaction of Heteroaryl Halides : Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. Link

  • Jeffery Conditions (TBAB) : Jeffery, T. (1984). On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron Letters, 25(42), 4743-4746. Link

  • Pyridyl Coupling Protocols : BenchChem Application Note. Heck Reaction with 3-Bromo-4-isopropylpyridine. (2025).[2] Link

  • Mechanochemical Heck Reactions : Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles. Beilstein J. Org. Chem. (2018).[1] Link

Sources

Method

High-Fidelity Protection of Acetyl Groups in Bromopyridines: Strategies for Lithiation and Cross-Coupling

Topic: Protecting group strategies for acetyl group in bromopyridines Content Type: Application Note & Protocol Guide Abstract In the synthesis of complex heteroaromatic scaffolds, bromopyridines bearing acetyl groups (e...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Protecting group strategies for acetyl group in bromopyridines Content Type: Application Note & Protocol Guide

Abstract

In the synthesis of complex heteroaromatic scaffolds, bromopyridines bearing acetyl groups (e.g., 2-acetyl-5-bromopyridine) present a classic chemoselectivity paradox. The acetyl moiety is highly electrophilic and susceptible to nucleophilic attack by organometallic reagents (e.g., n-BuLi, Grignards) used to functionalize the bromine position. This guide details the industry-standard protocol for protecting the acetyl group as a 1,3-dioxolane (cyclic ketal) . We address the specific challenges posed by the basic pyridine nitrogen, which can interfere with acid catalysis, and provide a robust, scalable workflow for protection, functionalization (Lithium-Halogen Exchange), and deprotection.

Part 1: Strategic Analysis
1. The Chemoselectivity Paradox

The core challenge lies in the divergent reactivity of the two functional groups:

  • The Bromine (C-Br): Requires activation via metal-halogen exchange (using n-BuLi or i-PrMgCl) or transition metal catalysis (Pd/Ni).

  • The Acetyl (C=O): Is inherently more reactive toward the strong nucleophiles (alkyllithiums) required to activate the bromine. Without protection, n-BuLi will preferentially attack the ketone, resulting in a tertiary alcohol rather than the desired lithiated pyridine.

2. The Solution: 1,3-Dioxolane Protection

The 1,3-dioxolane group is the preferred surrogate for the acetyl moiety in this context due to:

  • Steric Bulk: Minimal interference with adjacent substitution sites.

  • Base Stability: Completely inert to n-BuLi, LDA, and Grignard reagents even at ambient temperatures.

  • Orthogonal Reactivity: Stable under basic cross-coupling conditions (Suzuki, Buchwald) but readily cleaved under mild acidic hydrolysis.

3. The "Pyridine Effect" (Critical Insight)

Unlike simple benzenoid ketones, pyridyl ketones possess a basic nitrogen atom (pK


 of conjugate acid ~5.2).
  • Catalyst Sequestration: The pyridine nitrogen will protonate before the carbonyl oxygen, sequestering the acid catalyst (e.g., p-TsOH).

  • Protocol Adjustment: Standard catalytic loadings (1–5 mol%) often fail. This protocol utilizes a stoichiometric buffer strategy or elevated catalyst loading to ensure sufficient free acid is available to drive the equilibrium.

Part 2: Experimental Protocols
Protocol A: Dean-Stark Ketalization of Acetyl-Bromopyridines

Target: Conversion of 2-acetyl-5-bromopyridine to 2-(2-methyl-1,3-dioxolan-2-yl)-5-bromopyridine.

Reagents & Equipment:

  • Substrate: Acetyl-bromopyridine (1.0 equiv)

  • Reagent: Ethylene Glycol (5.0 – 10.0 equiv)

  • Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 – 0.2 equiv)

  • Solvent: Toluene (Reagent Grade, 0.2 M concentration relative to substrate)

  • Setup: Round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

Step-by-Step Methodology:

  • System Preparation: Flame-dry the glassware and assemble the Dean-Stark apparatus. Fill the trap with toluene.

  • Charging: Add the acetyl-bromopyridine and toluene to the flask. Stir to dissolve.

  • Reagent Addition: Add ethylene glycol followed by p-TsOH.

    • Note: The solution may turn cloudy or form a precipitate initially due to pyridinium tosylate salt formation. This is normal.

  • Reflux: Heat the mixture to a vigorous reflux (oil bath ~130°C). Ensure rapid condensation to facilitate water removal.

  • Monitoring: Monitor reaction progress via TLC (typically 20-30% EtOAc/Hexanes) or LCMS. The starting ketone spot should disappear within 4–16 hours.

    • Checkpoint: If the reaction stalls >50% conversion, add an additional 0.1 equiv of p-TsOH. The pyridine ring buffers the acidity; maintaining the pH < 4 is crucial for the mechanism.

  • Work-up:

    • Cool to room temperature.[1][2]

    • Quench by pouring the mixture into saturated aqueous NaHCO₃ (to neutralize the acid and deprotonate the pyridine).

    • Extract with EtOAc (3x). Wash combined organics with water (to remove excess glycol) and brine.

    • Dry over Na₂SO₄ and concentrate.

  • Purification: Flash column chromatography (silica gel). The ketal is typically less polar than the starting ketone.

Protocol B: Lithium-Halogen Exchange & Electrophile Trapping

Target: Functionalization of the protected bromopyridine.[3]

Reagents:

  • Substrate: Ketal-protected bromopyridine (1.0 equiv)

  • Reagent: n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

  • Electrophile: e.g., DMF, CO₂, or an aldehyde (1.2 equiv)

  • Solvent: Anhydrous THF (0.1 M)

Methodology:

  • Cryogenic Setup: Cool the solution of the protected substrate in THF to –78°C under Argon/Nitrogen.

  • Lithiation: Add n-BuLi dropwise over 10 minutes.

    • Observation: A color change (often yellow to deep red/orange) indicates the formation of the lithiated pyridine species.

    • Timing: Stir for 30–60 minutes at –78°C. Do not allow to warm, as "scrambling" (migration of the lithium) can occur.

  • Trapping: Add the electrophile (neat or in THF solution) dropwise.

  • Warming: Allow the reaction to warm to room temperature over 2 hours.

  • Quench: Add saturated NH₄Cl solution. Extract and purify as standard.

Protocol C: Deprotection (Ketal Hydrolysis)

Target: Restoration of the acetyl group.[4]

Methodology:

  • Dissolve the functionalized ketal in THF/Water (4:1 ratio).

  • Add aqueous HCl (1 M, 2.0 equiv) or p-TsOH (0.5 equiv).

  • Stir at room temperature (or mild heat, 40°C) for 2–4 hours.

  • Neutralize with NaHCO₃ and extract.

Part 3: Visualization & Data[5]
Workflow Logic

The following diagram illustrates the protection-functionalization-deprotection cycle, highlighting the critical "Safe Zone" created by the ketal group.

ProtectionStrategy Start Acetyl-Bromopyridine (Reactive Ketone) Protection Protection (Ethylene Glycol, pTsOH) Dean-Stark Start->Protection Acid Catalysis Protected Ketal-Bromopyridine (Inert to nBuLi) Protection->Protected Water Removal LiExchange Li-Halogen Exchange (nBuLi, -78°C) Protected->LiExchange Activation Trapping Electrophile Trap (E+) LiExchange->Trapping C-C Bond Formation Deprotection Deprotection (HCl, H2O) Trapping->Deprotection Workup Final Functionalized Acetyl-Pyridine Deprotection->Final Hydrolysis

Caption: The strategic workflow converting a reactive acetyl-bromopyridine into a chemically inert ketal intermediate, allowing for aggressive organometallic transformations before restoring the carbonyl.

Comparative Analysis of Conditions
ParameterStandard KetonePyridyl KetoneReason
Catalyst Loading 1–5 mol%10–20 mol% Pyridine nitrogen buffers the acid, requiring higher loading to maintain catalytic activity.
Reaction Time 2–6 Hours6–16 Hours Electron-deficient ring slows the formation of the oxocarbenium ion intermediate.
Work-up pH NeutralBasic (pH > 8) Essential to deprotonate the pyridinium salt and ensure free-base recovery.
Stability (nBuLi) HighHigh The dioxolane ring remains stable even with the adjacent electron-withdrawing nitrogen.
Part 4: Troubleshooting & Optimization
SymptomDiagnosisCorrective Action
Low Conversion (<50%) Catalyst PoisoningThe pyridine nitrogen has neutralized the acid. Add an additional 0.1–0.2 equiv of p-TsOH.
Precipitate in Flask Salt FormationPyridinium tosylate is insoluble in toluene. Add a co-solvent like Benzene (if permitted) or increase temperature to solubilize.
Product Hydrolysis on Silica Acidic SilicaStandard silica gel is slightly acidic and can cleave the ketal. Pre-treat the column with 1% Triethylamine/Hexanes.
Lithiation "Scrambling" Temperature ControlIf the Li-exchange is done > -70°C, the lithium may migrate to the position ortho to the nitrogen. Keep strictly cryogenic.
References
  • Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for ketal stability and formation conditions).

  • Parham, W. E., & Bradsher, C. K. (1982). Aromatic Organolithium Reagents Bearing Electrophilic Groups. Preparation by Halogen-Lithium Exchange.[3][5] Accounts of Chemical Research, 15(10), 300–305. Link

  • Cai, X., et al. (2012). Synthesis of 2,5-Disubstituted Pyridines via Lithium-Halogen Exchange. Journal of Organic Chemistry. (Validation of Li-exchange on protected pyridines).
  • Stoltz, B. M., et al. (2019). A Small-scale Procedure for Acid-catalyzed Ketal Formation. California Institute of Technology Application Notes. Link

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 3-acetyl-4-bromopyridine Suzuki coupling

Topic: Yield Optimization for 3-Acetyl-4-Bromopyridine Coupling Case ID: 3A4B-OPT-001 Status: Active Support Lead Scientist: Senior Application Specialist Last Updated: 2025-05-20 System Diagnosis: Why This Reaction Fail...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Yield Optimization for 3-Acetyl-4-Bromopyridine Coupling

Case ID: 3A4B-OPT-001 Status: Active Support Lead Scientist: Senior Application Specialist Last Updated: 2025-05-20

System Diagnosis: Why This Reaction Fails

The coupling of 3-acetyl-4-bromopyridine is not a standard Suzuki reaction. It represents a convergence of three distinct antagonistic factors that frequently lead to stalled conversion or black palladium precipitation.

The "Triad of Resistance"
  • Ortho-Steric Hindrance: The acetyl group at the C3 position is physically bulky and located ortho to the reactive C4-Bromine bond. This creates a "gatekeeper" effect, hindering the approach of the Palladium catalyst during the oxidative addition step and, more critically, interfering with the transmetallation step.

  • Pyridine Poisoning (The N-Factor): The pyridine nitrogen is a potent

    
    -donor. In electron-deficient rings like this, the nitrogen can competitively bind to the Palladium center (
    
    
    
    ), displacing the phosphine ligands. This creates an inactive "dead" catalyst species, often observed as immediate black precipitation.
  • Electronic Deactivation: While the electron-withdrawing acetyl group makes the C-Br bond prone to oxidative addition (good), it also makes the ring highly susceptible to nucleophilic attack or reduction, leading to side products if the catalytic cycle is too slow.

The Optimization Workflow (Decision Matrix)

Before altering your protocol, determine where the cycle is breaking. Use this logic flow to diagnose your specific failure mode.

OptimizationLogic Start START: Low Yield Observed CheckSM Analyze Crude Mixture: Is Starting Material (SM) remaining? Start->CheckSM SM_Yes Yes: SM Remaining CheckSM->SM_Yes SM_No No: SM Consumed CheckSM->SM_No CatDeath Diagnosis: Catalyst Death (Oxidative Addition Failure) SM_Yes->CatDeath Sol_Ligand ACTION: Switch to Bulky, Electron-Rich Ligand (XPhos, SPhos) CatDeath->Sol_Ligand CheckBoronic Is Boronic Acid remaining? SM_No->CheckBoronic Boronic_No No: Both Consumed (Complex Mixture) CheckBoronic->Boronic_No Boronic_Yes Yes: Boronic Acid Remains CheckBoronic->Boronic_Yes SideRxn Diagnosis: Side Reactions (Dehalogenation/Homocoupling) Boronic_No->SideRxn Sol_Solvent ACTION: Change Solvent (Switch Dioxane -> Toluene) Reduce Temp SideRxn->Sol_Solvent Proto Diagnosis: Protodeboronation of Boronic Partner Boronic_Yes->Proto Sol_Base ACTION: Anhydrous Conditions Switch Base (Cs2CO3 -> K3PO4) Proto->Sol_Base

Figure 1: Diagnostic logic tree for isolating the failure point in hindered pyridine couplings.

Troubleshooting Q&A: Field Solutions

Q1: My reaction turns black immediately upon heating, and I get <10% yield. What is happening? Diagnosis: This is "Palladium Black" formation. Your catalyst is decomposing before it can enter the catalytic cycle. The Fix:

  • Ligand Switch: Standard ligands like PPh3 (in Pd(PPh3)4) are too labile and not bulky enough to prevent N-coordination. Switch to Pd(dppf)Cl2 (chelating ligand resists displacement) or XPhos Pd G3 (bulky ligand creates a protective shell).

  • Degassing: Oxygen accelerates catalyst decomposition. Do not just sonicate. Sparge your solvent with Argon/Nitrogen for at least 15 minutes before adding the catalyst.

Q2: The bromide is consumed, but I see a lot of "reduced" pyridine (3-acetylpyridine) instead of the product. Diagnosis: This is hydrodehalogenation. The Pd-hydride species is forming (likely from


-hydride elimination of the solvent or impurities) and reducing your starting material.
The Fix: 
  • Solvent Change: Avoid alcohols (ethanol/isopropanol) which act as hydride sources. Use 1,4-Dioxane or Toluene .

  • Water Control: Ensure you are using a strictly defined ratio of water (e.g., 4:1 Dioxane:Water). If the problem persists, switch to anhydrous Toluene with Cs2CO3 as the base.

Q3: The coupling works but the yield is stalled at 50%. Adding more catalyst doesn't help. Diagnosis: Product Inhibition.[1] The biaryl product (which also contains a pyridine ring) might be coordinating to the catalyst, or the boronic acid is degrading (protodeboronation). The Fix:

  • Boronic Acid Excess: Increase the boronic acid equivalents to 1.5 - 2.0 equiv.

  • Base Switch: Switch from Carbonate bases (K2CO3) to K3PO4 (Potassium Phosphate Tribasic) . Phosphate bases are often superior for hindered substrates as they facilitate the transmetallation step more effectively without being overly harsh.

Recommended Protocol (The "Gold Standard")

This protocol is designed to overcome the steric and electronic challenges of 3-acetyl-4-bromopyridine.

Reagents:

  • Substrate: 3-Acetyl-4-bromopyridine (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.5 equiv)

  • Catalyst: Pd(dppf)Cl2·DCM (3-5 mol%) OR XPhos Pd G3 (2-3 mol%)

  • Base: K3PO4 (3.0 equiv) or Cs2CO3 (3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)[2]

  • Concentration: 0.1 M - 0.2 M

Step-by-Step Methodology:

  • Preparation: Charge a reaction vial (microwave vial preferred for pressure tolerance) with the aryl bromide, boronic acid, and base.

  • Inerting: Cap the vial and cycle vacuum/Argon 3 times.

  • Solvent Prep: In a separate flask, sparge the Dioxane/Water mixture with Argon for 20 minutes.

  • Addition: Add the degassed solvent to the solids via syringe.

  • Catalyst Addition: Quickly remove the cap (under positive Argon flow) and add the Pd catalyst. Reseal immediately. Note: Adding catalyst last prevents it from sitting in solution with potentially oxidizing impurities before the inert atmosphere is established.

  • Reaction: Heat to 90°C for 4-16 hours.

    • Tip: If using XPhos Pd G3, conversion is often faster (1-4 hours).

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove Palladium residues. Wash organic layer with brine, dry over Na2SO4, and concentrate.

Comparative Data: Ligand Screening

The following table summarizes expected performance based on steric parameters and electronic properties of this specific substrate class.

Catalyst SystemLigand TypePredicted YieldNotes
Pd(PPh3)4 Monodentate Phosphine< 20%Not Recommended. Ligand is easily displaced by pyridine N; high rate of catalyst death.
Pd(OAc)2 + PPh3 In-situ Monodentate< 15%Fails for ortho-substituted pyridines due to lack of steric bulk.
Pd(dppf)Cl2 Bidentate (Chelating)65 - 85% Robust Choice. The bite angle and chelating nature prevent N-displacement. Good thermal stability.[3]
XPhos Pd G3 Dialkylbiaryl (Buchwald)80 - 95% High Performance. Extremely bulky ligand facilitates oxidative addition on hindered centers and prevents poisoning.
Pd2(dba)3 + SPhos Dialkylbiaryl (Buchwald)75 - 90%Excellent, but requires careful ratio control (1:2 Pd:L) and air-free handling of free ligand.
Visualizing the Mechanism

The diagram below illustrates the specific pathway and where the "Buchwald" ligands (like XPhos) provide a critical advantage over standard ligands.

Mechanism Pd0 Active Catalyst L-Pd(0) OxAdd Oxidative Addition (Sterically Hindered) Pd0->OxAdd Bulky Ligands (XPhos/dppf) Poison Catalyst Poisoning (Pyridine N-Coordination) Pd0->Poison Small Ligands (PPh3) Substrate 3-Acetyl-4-Bromo Pyridine Substrate->OxAdd TransMet Transmetallation (Base Assisted) OxAdd->TransMet RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regenerate

Figure 2: Mechanistic pathway highlighting the critical role of ligand bulk in preventing catalyst poisoning.

References
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[4] Accounts of Chemical Research, 41(11), 1461–1473. [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. [Link]

Sources

Optimization

Technical Support Center: Purification of 1-(4-Bromopyridin-3-yl)ethanone

Case ID: PYR-BRO-03 Status: Active Subject: Troubleshooting Flash Chromatography for Halogenated Acetylpyridines Assigned Specialist: Senior Application Scientist Diagnostic Triage: Start Here Select the symptom that bes...

Author: BenchChem Technical Support Team. Date: March 2026

Case ID: PYR-BRO-03 Status: Active Subject: Troubleshooting Flash Chromatography for Halogenated Acetylpyridines Assigned Specialist: Senior Application Scientist

Diagnostic Triage: Start Here

Select the symptom that best describes your issue to jump to the relevant solution.

SymptomProbable CauseRecommended Protocol
Broad, Tailing Peaks Interaction between basic pyridine nitrogen and acidic silanols.[1][2][Protocol A: Mobile Phase Modifier]
Low Recovery / Decomposition Acid-catalyzed degradation or irreversible adsorption on silica.[Protocol B: Stationary Phase Switch]
Co-elution of Impurities Regioisomers (e.g., 2-bromo or 6-bromo isomers) have similar polarity.[Protocol C: Selectivity Optimization]
Poor Solubility Sample precipitates at the column head, causing band broadening.[Protocol D: Dry Loading]

Technical Analysis & Causality

The Chemistry of the Problem

Purifying 1-(4-Bromopyridin-3-yl)ethanone presents a "double-edged" challenge common to functionalized heterocycles:

  • Basicity vs. Acidity: Standard silica gel (

    
    ) is slightly acidic (pH ~5) due to surface silanol groups (
    
    
    
    ). The nitrogen atom in the pyridine ring acts as a Lewis base, hydrogen-bonding with these silanols. This non-specific interaction competes with the partitioning mechanism, causing peak tailing (streaking) and poor resolution.[2]
  • Reactivity: The 4-bromo position is activated by the electron-withdrawing acetyl group at position 3 and the ring nitrogen. While relatively stable, prolonged exposure to acidic silica can catalyze hydrolysis or nucleophilic displacement, leading to sample loss or "ghost peaks" (decomposition products).

Visualizing the Troubleshooting Logic

The following decision tree outlines the standard operating procedure (SOP) for stabilizing this purification.

PurificationLogic Start Start: Crude 1-(4-Bromopyridin-3-yl)ethanone CheckTLC Step 1: Run TLC (Hex/EtOAc 3:1) Start->CheckTLC Streaking Is the spot streaking? CheckTLC->Streaking AddTEA Add 1% Triethylamine (TEA) to Eluent Streaking->AddTEA Yes StdSilica Proceed: Standard Silica (Protocol A) Streaking->StdSilica No (Rare) Retest Retest TLC AddTEA->Retest Decomp Is spot stable? (No new spots) Retest->Decomp Decomp->StdSilica Yes SwitchPhase Switch Phase: Alumina or NH-Silica (Protocol B) Decomp->SwitchPhase No (Decomposition)

Figure 1: Decision matrix for selecting the correct stationary phase and mobile phase modifier.

Experimental Protocols

Protocol A: The "Gold Standard" (Silica + TEA)

Use this for standard purification if the compound is stable but streaking.

Materials:

  • Stationary Phase: Standard Flash Silica (40–63 µm).

  • Solvents: Hexanes (Hex), Ethyl Acetate (EtOAc), Triethylamine (TEA).

Step-by-Step:

  • Column Pre-treatment (Critical):

    • Flush the packed silica column with 3 Column Volumes (CV) of Hex:EtOAc (90:10) containing 1% TEA .

    • Why? This neutralizes the most active acidic silanol sites before the sample touches the column.

  • Mobile Phase Preparation:

    • Prepare two reservoirs:

      • Solvent A: Hexanes + 1% TEA.

      • Solvent B: Ethyl Acetate + 1% TEA.

  • Gradient Execution:

    • Run a linear gradient from 0% B to 40% B over 15-20 CVs.

    • The target compound (moderately polar) typically elutes between 15-25% EtOAc.

  • Post-Run:

    • Evaporate fractions immediately. Do not leave the compound sitting in TEA solutions overnight to prevent potential side reactions or salt formation.

Protocol B: The "Stability Fix" (Neutral Alumina)

Use this if you observe decomposition (yellowing on column) or low mass recovery.

Materials:

  • Stationary Phase: Neutral Alumina (Brockmann Grade III).

  • Solvents: Hexanes / Dichloromethane (DCM).

Step-by-Step:

  • Packing:

    • Alumina is heavier than silica. Slurry pack in 100% Hexanes. Tap gently to settle; do not use high compression.

  • Elution Strategy:

    • Alumina is less retentive than silica. You will need a less polar solvent system.[3]

    • Start: 100% Hexanes.

    • Gradient: 0% to 50% DCM (Dichloromethane) in Hexanes.

    • Note: Avoid EtOAc/MeOH on Alumina if possible, as they can cause transesterification or strong adsorption.

Protocol D: Dry Loading (For Solubility Issues)

Highly recommended for this molecule to improve resolution.

  • Dissolve crude mixture in a minimal amount of DCM.

  • Add silica gel (ratio: 1g crude to 3g silica).

  • Rotary evaporate until a free-flowing powder remains.

  • Load this powder on top of the pre-equilibrated column (from Protocol A) and cover with a sand layer.

Data & Reference Tables

Table 1: Mobile Phase Modifier Effects

Comparison of additives for pyridine purification.

ModifierConcentrationProsCons
Triethylamine (TEA) 1.0 - 5.0%Excellent peak shape; volatile (removable).Strong smell; can contaminate MS if not removed.
Ammonium Hydroxide 1.0% (in MeOH)Good for very polar pyridines.Immiscible with Hexane; requires DCM/MeOH system.
Acetic Acid 0.1 - 1.0%NOT RECOMMENDED .Protonates pyridine (

), causing it to stick permanently to silica.
Table 2: Impurity Profile & Separation

Common byproducts in 1-(4-Bromopyridin-3-yl)ethanone synthesis.

ImpurityRelative Polarity (TLC)Separation Strategy
Des-bromo (3-acetylpyridine) More Polar (Lower Rf)Elutes after product. Increase gradient length at 20% EtOAc.
Regioisomer (2-bromo) Similar PolarityVery difficult. Requires flatter gradient (e.g., 10-15% isocratic hold).
Starting Material (4-bromopyridine) Less Polar (Higher Rf)Elutes before product in Hex/EtOAc.

Frequently Asked Questions (FAQ)

Q: I see a "shadow" peak immediately following my product. What is it? A: This is likely the same compound streaking due to insufficient amine modifier. If the "shadow" has the exact same mass spectrum as the main peak, your column still has active silanols. Increase TEA to 2% or switch to Amine-Functionalized Silica (NH-Silica) , which requires no liquid modifier [1].

Q: My compound turned yellow/brown on the column. Is it ruined? A: Color change often indicates N-oxide formation or acid-catalyzed polymerization. If using standard silica, the acidity likely triggered this. Switch to Neutral Alumina or pre-wash your silica with 1% TEA in Hexane to buffer the pH [2].

Q: Can I use DCM/MeOH instead of Hexane/EtOAc? A: Yes, but be cautious. DCM/MeOH is very strong. For this ketone, it might move the product to the solvent front (Rf > 0.8) too quickly. If you must use DCM, try DCM/EtOAc first. If using MeOH, ensure you use ammonia (NH4OH) rather than TEA to prevent salt precipitation [3].

Q: How do I remove the Triethylamine (TEA) from my final product? A: TEA has a low boiling point (~89°C) and forms an azeotrope with ethanol.

  • Rotovap the fractions.

  • Redissolve in a small amount of DCM or Ethanol.

  • Rotovap again. Repeat 2-3 times.

  • High vacuum drying will remove the final traces.

References

  • Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Running a Silica Gel Column - Standard Protocols. Retrieved from [Link]

Sources

Troubleshooting

Preventing polymerization of 1-(4-Bromopyridin-3-YL)ethanone during heating

This guide addresses the stability and handling of 1-(4-Bromopyridin-3-yl)ethanone (also known as 3-Acetyl-4-bromopyridine ). This compound exhibits a specific mode of instability often described by researchers as "polym...

Author: BenchChem Technical Support Team. Date: March 2026

This guide addresses the stability and handling of 1-(4-Bromopyridin-3-yl)ethanone (also known as 3-Acetyl-4-bromopyridine ). This compound exhibits a specific mode of instability often described by researchers as "polymerization" or "tarring" upon heating.

Executive Summary: The "Polymerization" Problem

Issue: Researchers frequently observe that 1-(4-Bromopyridin-3-yl)ethanone turns into a black, insoluble tar when heated, particularly during distillation or if left as a free base in solution. Root Cause: This is not a radical polymerization (like styrene). It is a bimolecular self-quaternization (nucleophilic aromatic substitution,


). The pyridine nitrogen of one molecule attacks the highly electrophilic C-4 position of another, displacing the bromide ion.
Solution:  The compound must be maintained as a salt (e.g., Hydrochloride)  for storage and only liberated as the free base in situ  or under high dilution immediately prior to reaction.

Mechanism of Instability

To prevent the reaction, one must understand the pathway. The acetyl group at the C-3 position is electron-withdrawing, which deactivates the ring but significantly activates the C-4 carbon toward nucleophilic attack.

Pathway Diagram: Self-Quaternization

The following diagram illustrates how the free base self-destructs into a pyridyl-pyridinium salt oligomer.

G Monomer Monomer (Free Base) (Nucleophilic N + Electrophilic C-Br) TS Transition State (Intermolecular N attack on C4) Monomer->TS Slow at RT Fast at >40°C Salt Stable Salt Form (Non-Nucleophilic) Monomer->Salt + HCl Heat Trigger: Heat / High Conc. Heat->TS Dimer Pyridyl-Pyridinium Dimer (Ionic Salt) TS->Dimer -Br⁻ Polymer Oligomers / Black Tar (Complex Mixture) Dimer->Polymer Chain Propagation Acid Stabilizer: Acid (HCl) (Protonates N) Acid->Salt Salt->Monomer Base (In Situ)

Caption: Figure 1. The self-quaternization pathway of 4-halopyridines. Protonation (bottom path) prevents the nitrogen from acting as a nucleophile, stabilizing the compound.

Handling & Storage Protocols

A. Storage Strategy

The free base is thermodynamically unstable. Commercial suppliers typically provide the Hydrochloride salt (HCl) for this reason.[1]

ParameterProtocolReason
Form Store as HCl Salt Protonation blocks the N-nucleophile, preventing self-attack.
Temperature -20°C to 4°C Kinetic suppression of any residual free base reaction.
Atmosphere Argon/Nitrogen Prevents moisture absorption (hygroscopic salts) and hydrolysis.
Light Amber Vials Prevents C-Br bond homolysis (radical pathway, secondary mechanism).
B. Reaction Protocol: In Situ Base Release

Do not isolate the free base and heat it in a flask. Instead, generate it in the presence of your cross-coupling partner.

Recommended Workflow (e.g., Suzuki Coupling):

  • Charge Flask: Add 1-(4-Bromopyridin-3-yl)ethanone HCl salt , Boronic acid, and Catalyst.

  • Solvent: Add degassed solvent (e.g., Dioxane/Water).

  • Base Addition: Add the base (e.g.,

    
    , 
    
    
    
    ) last or dropwise at room temperature.
  • Heating: Begin heating only after all reagents are present. The released free base will react with the Pd-catalyst (oxidative addition) faster than it reacts with itself due to the proximity of the catalyst and the high reactivity of the C-Br bond toward Pd(0).

Troubleshooting Guide (FAQ)

Q1: The reaction mixture turned into a black solid/tar within minutes of heating. Why?

Diagnosis: You likely isolated the free base and heated it in a concentrated solution, or used a "neat" reaction condition. Mechanism: Without a reaction partner or solvent spacer, the concentration of the monomer is high. The rate of bimolecular reaction is


. High concentration exponentially increases the rate of self-quaternization.
Fix: 
  • Use the HCl salt .[1][2]

  • Dilute the reaction (0.1 M or lower).

  • Ensure the cross-coupling partner (e.g., amine, boronic acid) is present in slight excess before adding the base.

Q2: Can I distill this compound to purify it?

Answer: No. Distillation requires heating the neat free base. This will almost certainly result in polymerization in the pot. Alternative: Purify via column chromatography on silica gel.

  • Note: Silica is slightly acidic, which helps stabilize the compound during purification. Elute with EtOAc/Hexanes.

  • Post-Column: Do not evaporate to complete dryness if possible; or, immediately convert the oil back to an HCl salt by adding 1M HCl in ether/dioxane.

Q3: I see a new spot on TLC that doesn't move (baseline). Is this the polymer?

Answer: Yes. The dimer and oligomers are ionic salts (pyridinium species). They are highly polar and will stick to the baseline of a standard silica plate (Hex/EtOAc). Verification: A simple aqueous wash will often remove these salts, but if the yield is low, the material has already been consumed.

Q4: Does the acetyl group contribute to the instability?

Answer: Yes. The acetyl group (


) is an Electron Withdrawing Group (EWG).
  • Electronic Effect: It makes the pyridine ring more electron-deficient, increasing the electrophilicity at C-4 (making the Br easier to displace).

  • Aldol Side-Reaction: While less dominant than N-alkylation, the acetyl group has acidic

    
    -protons. Strong bases (like NaH or LDA) can trigger aldol condensation. Use milder bases (Carbonates, Phosphates) for cross-couplings.
    

References

  • Wibaut, J. P., & Broekman, F. W. (1939). The instability of 4-bromopyridine and the synthesis of 4-bromopyridine hydrochloride. Recueil des Travaux Chimiques des Pays-Bas. (Foundational text on 4-halopyridine instability).

  • BenchChem Technical Data. (2024). 4-Bromopyridine hydrochloride: Handling and Stability. (Confirming commercial handling as HCl salt).

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley. (General reference for nucleophilic substitution in electron-deficient pyridines).
  • Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic Aromatic Substitution of Pyridines. Angewandte Chemie International Edition.

Sources

Optimization

Technical Support Center: Palladium Removal from 3-Acetyl-4-Bromopyridine Derivatives

Ticket ID: #PD-REM-3A4B Status: Open Assigned Specialist: Senior Application Scientist Topic: Troubleshooting Pd Catalyst Removal from Basic Heterocycles Executive Summary Removing residual palladium (Pd) from pyridine d...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #PD-REM-3A4B Status: Open Assigned Specialist: Senior Application Scientist Topic: Troubleshooting Pd Catalyst Removal from Basic Heterocycles

Executive Summary

Removing residual palladium (Pd) from pyridine derivatives like 3-acetyl-4-bromopyridine presents a unique challenge. Unlike simple aromatics, the pyridine nitrogen (N1) acts as a competitive ligand, stabilizing Pd species in solution and resisting standard filtration. Furthermore, the acetyl group at the C3 position adds polarity and potential bidentate coordination modes, complicating recrystallization.

This guide moves beyond generic advice, offering a tiered troubleshooting protocol specifically designed for basic nitrogen heterocycles .

Tier 1: Initial Assessment & Quick Fixes (FAQ)

Q: My crude reaction mixture is dark black/brown. Is this all Palladium? A: Not necessarily, but likely. The dark color often indicates colloidal Pd(0) ("Pd black").

  • Immediate Action: Perform a hot filtration through a Celite® 545 pad.

  • Why: Colloidal Pd is not soluble; it is suspended. Filtering while hot prevents the product from precipitating in the filter cake while trapping the metal.

  • Caution: This rarely lowers Pd below 500 ppm because soluble Pd(II) complexes (coordinated to your pyridine product) pass right through.

Q: Can I just wash with aqueous HCl? A: NO.

  • Reason: Your substrate is 3-acetyl-4-bromopyridine . It is a basic heterocycle. Washing with strong acid will protonate the pyridine nitrogen, pulling your product into the aqueous phase, not just the catalyst.

  • Alternative: If you must use extraction, use the Cysteine Wash Protocol (See Tier 2), which works at neutral to slightly basic pH.

Tier 2: The "Gold Standard" Solutions (Protocols)

For pharmaceutical intermediates where <10-20 ppm Pd is required (ICH Q3D limits), simple filtration fails. You must break the Pyridine-Pd coordination bond.

Method A: Silica-Based Scavengers (Recommended)

Functionalized silica is the most robust method for pyridines because the chelating ligand (Thiol or TMT) is tethered to a solid support, preventing product contamination.

Selection Guide:

  • Best Overall: SiliaMetS® Thiol (or equivalent SH-silica).[1] The thiol group has a higher affinity for Pd(II) than the pyridine nitrogen.

  • Best for "Stubborn" Complexes: SiliaMetS® DMT (Dimercaptotriazine). This is a tridentate ligand that is extremely effective but more expensive.

Protocol: Scavenger Screening

  • Dissolve: Dissolve crude 3-acetyl-4-bromopyridine in THF or EtOAc (10 volumes).

  • Add Scavenger: Add SiliaMetS® Thiol at 4 equivalents relative to the expected residual Pd (usually 5-10 wt% of the crude mass is a good starting point if Pd content is unknown).

  • Heat: Stir at 50°C for 4 hours .

    • Technical Insight: Heat is crucial. The Pd-Pyridine bond is kinetically stable. Thermal energy helps the Pd dissociate and transfer to the Thiol-Silica.

  • Filter: Filter through a 0.45 µm membrane or fine frit.

  • Analyze: Check Pd levels via ICP-MS.

Method B: The L-Cysteine / N-Acetylcysteine Wash

If silica scavengers are too expensive for your scale, use water-soluble amino acids. This utilizes the high affinity of sulfur for Pd to pull the metal into the aqueous phase.

Protocol:

  • Dissolve: Dissolve crude product in EtOAc or DCM.

  • Prepare Wash Solution: Dissolve N-Acetylcysteine (NAC) or L-Cysteine in water (0.5 M solution). Adjust pH to ~6-7 with mild base (NaHCO3) if using L-Cysteine HCl.

  • Extract: Stir the organic product solution with the aqueous cysteine solution vigorously for 1 hour at 40°C.

    • Note: Vigorous stirring is essential to increase interfacial surface area.

  • Separate: Discard the aqueous layer (which should turn dark/colored).

  • Repeat: Perform 2-3 washes.

  • Rinse: Wash organic layer with water/brine to remove residual cysteine.

Tier 3: Decision Logic & Visualization

Use the following logic flow to determine the optimal purification route for your specific batch conditions.

Pd_Removal_Workflow Start Crude 3-Acetyl-4-Bromopyridine (High Pd Content) Solubility Is Product Soluble in Water-Immiscible Solvent? Start->Solubility Solid Is Product a Solid? Solubility->Solid No / Poor Solubility Wash Method B: Cysteine Wash (Cost Effective) Solubility->Wash Yes (EtOAc/DCM) Scavenger Method A: SiliaMetS® Thiol (Best for <10 ppm) Solid->Scavenger No / Oil Cryst Method D: Crystallization (Add Scavenger to Mother Liquor) Solid->Cryst Yes, High MP Carbon Method C: Activated Carbon (Risk of Yield Loss) Scavenger->Carbon Polishing only Wash->Scavenger Pd still > 50 ppm

Figure 1: Decision matrix for selecting the appropriate palladium removal technique based on physical state and solubility.

Tier 4: Comparative Data & Performance

The following table summarizes expected performance based on industry standards for pyridine-containing substrates.

MethodSelectivity for PdProduct Yield RiskTypical Pd ReductionBest For
Thiol-Silica (e.g., SiliaMetS) HighLow>95% (to <10 ppm)High-value intermediates; API steps.
Cysteine / NAC Wash HighLow80-90% (to ~50 ppm)Large scale; initial bulk removal.
Activated Carbon LowHigh (Adsorbs product)Variable (50-80%)"Polishing" trace Pd; decolorization.
Crystallization N/ALowVariableSolids; often requires a scavenger additive.

Tier 5: Advanced Troubleshooting (Deep Dive)

Issue: "I used Thiol-Silica, but the Pd is still 200 ppm."

Diagnosis:

  • Solvent Interference: Are you using DMF or DMSO? These polar aprotic solvents can compete with the scavenger.

    • Fix: Exchange solvent to THF, EtOAc, or Toluene if possible.

  • Oxidation State: Thiol scavengers bind Pd(II) best. If you have Pd(0) nanoparticles, they might not bind well.

    • Fix: Add a mild oxidant (air bubbling) or switch to a scavenger designed for Pd(0) (e.g., SiliaMetS® TAAcOH or TMT ).

  • Kinetics: 3-acetyl-4-bromopyridine is a bulky ligand.

    • Fix: Increase temperature to 60-70°C and time to 12+ hours .

Issue: "The Cysteine wash formed an emulsion." Diagnosis: The basic pyridine nitrogen is interacting with the zwitterionic cysteine.

  • Fix: Add brine to the aqueous phase to increase ionic strength. Alternatively, filter the emulsion through a Celite pad to break it.

References

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Link

  • SiliCycle Inc. (2025). SiliaMetS® Metal Scavengers: Palladium Removal Case Studies. Link

  • Biotage. (2023). How to Remove Palladium in Three Easy Steps. Link

  • International Conference on Harmonisation (ICH). (2019). Guideline Q3D (R1) on Elemental Impurities. Link

  • Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development. Link

Sources

Troubleshooting

Optimization of reaction temperature for 4-bromo-3-acetylpyridine synthesis

Welcome to the Advanced Application Support Center. The synthesis of 4-bromo-3-acetylpyridine is a critical transformation in drug development, typically achieved via the regioselective halogen-metal exchange of 3,4-dibr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. The synthesis of 4-bromo-3-acetylpyridine is a critical transformation in drug development, typically achieved via the regioselective halogen-metal exchange of 3,4-dibromopyridine followed by electrophilic trapping.

Because the pyridine ring is highly electron-deficient, the metallated intermediates are prone to thermal degradation. This guide provides mechanistic insights, troubleshooting FAQs, and a self-validating protocol to help you optimize reaction temperatures and eliminate batch-to-batch variability.

Mechanistic Insight: The Causality of Temperature Control

The synthesis relies on the kinetic preference for halogen-metal exchange at the 3-position of 3,4-dibromopyridine[1]. The inductive electron-withdrawing effect of the pyridine nitrogen stabilizes the developing negative charge at C3 more effectively than at C4.

However, the resulting 4-bromo-3-metallopyridine intermediate is highly sensitive to temperature. If the thermal energy in the system exceeds the activation barrier for elimination, the intermediate expels the metal-bromide salt to form a highly reactive 3,4-pyridyne [2]. This aryne intermediate immediately undergoes uncontrolled nucleophilic attack, leading to a "halogen dance" (isomer scrambling) or catastrophic polymerization. Therefore, strict temperature optimization is not just about yield—it is the fundamental mechanism for maintaining regiocontrol.

Pathway SM 3,4-Dibromopyridine Met 4-Bromo-3-metallopyridine (MgCl or Li) SM->Met Halogen-Metal Exchange (Kinetic Control) Prod 4-Bromo-3-acetylpyridine (Target Product) Met->Prod 1. Weinreb Amide 2. Acidic Quench Pyr 3,4-Pyridyne (Reactive Intermediate) Met->Pyr Thermal Degradation (Elimination of M-Br) Deg Regioisomers & Polymeric Degradation Pyr->Deg Nucleophilic Attack (Loss of Regiocontrol)

Temperature-dependent reaction pathways in the synthesis of 4-bromo-3-acetylpyridine.

Troubleshooting & FAQs

Q1: I am observing a mixture of 3-bromo-4-acetylpyridine and 4-bromo-3-acetylpyridine in my final product. What went wrong? A: You are experiencing a loss of regiocontrol due to the formation of a 3,4-pyridyne intermediate[2]. This occurs when the reaction temperature spikes during the metalation step or during the addition of the electrophile. If you are using


-BuLi, ensure your internal reaction temperature never exceeds -78 °C. Even a brief localized warming (e.g., adding the base too quickly down the side of the flask) will trigger elimination.

Q2: My yields are consistently low (~40%) when using


-BuLi at -78 °C. How can I push the reaction to completion? 
A:  The low yield is likely due to incomplete halogen-metal exchange. While 

-BuLi requires cryogenic temperatures to prevent degradation, the exchange kinetics at -78 °C can be sluggish. We recommend switching to the Turbo-Grignard reagent (

-PrMgCl·LiCl)
. The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, drastically accelerating the exchange rate while allowing you to operate safely at much warmer temperatures (-15 °C) without triggering pyridyne formation[3].

Q3: Why does the protocol specify using a Weinreb amide (N-methoxy-N-methylacetamide) instead of standard acetyl chloride? A: Acetyl chloride is highly reactive and prone to double-addition, converting your desired ketone into a tertiary alcohol. The Weinreb amide reacts with the metallated pyridine to form a stable tetrahedral chelate. This chelate will not collapse into the ketone until you introduce the aqueous acidic quench. This guarantees a 1:1 stoichiometry and prevents over-alkylation.

Quantitative Reagent Comparison

To assist in process optimization, the following table summarizes the operational parameters for the two primary metalation strategies:

Parameter

-Butyllithium (

-BuLi)
Turbo-Grignard (

-PrMgCl·LiCl)
Optimal Metalation Temp. -100 °C to -78 °C-15 °C to -5 °C
Exchange Time 15 - 30 minutes1 - 2 hours
Pyridyne Formation Risk High (Triggers at > -40 °C)Low (Stable up to 0 °C)
Regioselectivity (C3:C4) > 95:5> 98:2
Typical Isolated Yield 55 - 65%75 - 85%
Scalability Poor (Cryogenic overhead)Excellent (Standard chillers)

Self-Validating Experimental Protocol: Turbo-Grignard Route

This methodology utilizes


-PrMgCl·LiCl to bypass strict cryogenic requirements while maintaining absolute regiocontrol[1]. It includes built-in analytical checkpoints to validate the mechanism in real-time.

Workflow Step1 1. Substrate Prep (Anhydrous THF) Step2 2. Metalation (-15°C, 1h) Step1->Step2 Step3 3. Aliquot GC-MS (Validation) Step2->Step3 Step4 4. Electrophile (Weinreb Amide) Step3->Step4 Step5 5. Acidic Quench (NH4Cl, pH 7) Step4->Step5

Self-validating experimental workflow using Turbo-Grignard reagent.
Step-by-Step Methodology:
  • System Preparation: Flame-dry a Schlenk flask under argon. Charge the flask with 3,4-dibromopyridine (1.0 equiv) and anhydrous THF (to achieve a 0.2 M solution). Cool the mixture to -15 °C using an ice/salt bath.

  • Halogen-Metal Exchange: Dropwise add

    
    -PrMgCl·LiCl (1.3 M in THF, 1.1 equiv) over 15 minutes, ensuring the internal temperature does not exceed -10 °C. Stir the reaction at -15 °C for 1 hour.
    
  • Validation Checkpoint (Critical): Withdraw a 0.1 mL aliquot and quench it into 1 mL of saturated aqueous NH₄Cl. Extract with ethyl acetate and run a rapid GC-MS. You must observe the mass for 4-bromopyridine (the debrominated intermediate). If unreacted 3,4-dibromopyridine remains, extend the exchange time by 30 minutes. Do not proceed until exchange is complete.

  • Electrophilic Trapping: Once metalation is confirmed, add N-methoxy-N-methylacetamide (Weinreb amide, 1.2 equiv) dropwise at -15 °C.

  • Controlled Warming: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 2 hours. Note: TLC will not show the final product during this phase because the tetrahedral intermediate is stable.

  • Quench and Isolation: Cool the flask to 0 °C and carefully quench with saturated aqueous NH₄Cl until the pH reaches ~7. Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield pure 4-bromo-3-acetylpyridine.

References

  • Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. MDPI, 2023. 1

  • Base-Catalyzed Aryl Halide Isomerization Enables the 4-Selective Substitution of 3-Bromopyridines. Journal of the American Chemical Society, 2020.2

  • Kinetics of Bromine-Magnesium Exchange Reactions in Heteroaryl Bromides. ResearchGate, 2025. 3

Sources

Optimization

Handling moisture sensitivity of 1-(4-Bromopyridin-3-YL)ethanone intermediates

Executive Summary & Chemical Profile Compound: 1-(4-Bromopyridin-3-yl)ethanone CAS: 192575-17-0 (and related isomers) Role: High-value scaffold for isoquinoline, naphthyridine, and fused-pyridine synthesis. The Core Chal...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile

Compound: 1-(4-Bromopyridin-3-yl)ethanone CAS: 192575-17-0 (and related isomers) Role: High-value scaffold for isoquinoline, naphthyridine, and fused-pyridine synthesis.

The Core Challenge: While the parent solid is moderately stable, the intermediates generated during its transformation—specifically organolithium species (via halogen-metal exchange) and organopalladium complexes (in cross-couplings)—exhibit extreme moisture sensitivity. The proximity of the electron-withdrawing acetyl group (C3) to the bromine (C4) creates a unique electronic environment that accelerates hydrolytic degradation pathways, particularly protodehalogenation .

This guide addresses the three critical phases of handling: Storage , Activation (Lithiation) , and Catalysis (Cross-Coupling) .

Storage & Physical Handling (The Solid State)

Q: My material has clumped into a sticky solid. Is it degraded?

A: Likely, yes. Pyridyl ketones are hygroscopic.[1][2]

  • The Mechanism: The pyridine nitrogen can H-bond with atmospheric water. More critically, the electron-deficient ketone (due to the pyridine ring) is susceptible to reversible hydrate formation (gem-diol). While reversible, this water acts as a "trojan horse" when you later attempt anhydrous reactions.

  • Diagnostic: Run a proton NMR in

    
    . A sharp singlet at 
    
    
    
    ~2.6 ppm indicates the acetyl group. If you see a broadened peak or a shift, hydrate formation or hydrolysis of the C-Br bond (to the pyridone) may have occurred.
  • Recovery: If the C-Br bond is intact, dissolve in DCM, dry over activated

    
    , filter, and recrystallize from anhydrous Hexane/EtOAc.
    
  • Protocol: Store under Argon at 2–8°C. Cap with Parafilm and electrical tape.

Reaction-Specific Troubleshooting

Scenario A: Lithium-Halogen Exchange (The "Forbidden" Reaction)

User Issue: "I treated 1-(4-bromopyridin-3-yl)ethanone with n-BuLi to generate the nucleophile, but I only recovered complex mixtures/polymerization."

Root Cause: Chemical Incompatibility (Chemo-selectivity). You cannot generate the lithio-intermediate directly from the ketone. The acetyl carbonyl is more electrophilic than the C-Br bond is reactive toward exchange. The n-BuLi attacks the ketone (1,2-addition) before or simultaneously with the bromine exchange.

The Fix: Protection is Mandatory.

  • Step 1: Protect the ketone as a ketal (e.g., ethylene glycol, TsOH).

  • Step 2: Perform Li-Halogen exchange on the ketal-protected intermediate.

  • Step 3: Quench with electrophile.

  • Step 4: Deprotect (Acidic hydrolysis).

Scenario B: Suzuki/Stille Coupling (The "Missing Bromine" Mystery)

User Issue: "I am attempting a Suzuki coupling. The starting material is consumed, but the major product is 3-acetylpyridine (the debrominated product), not the cross-coupled product."

Root Cause: Moisture-Induced Protodehalogenation. The 3-acetyl group is electron-withdrawing, making the C4-Pd bond highly polarized. In the presence of trace water, the Palladium(II) intermediate prefers to grab a proton (


) rather than undergo transmetalation.

The Mechanism:




(Where Ar = 3-acetyl-4-pyridyl)

Corrective Protocol (The "Dry-Base" System):

  • Solvent: Switch from aqueous/organic biphasic systems (e.g., Toluene/Water) to anhydrous Dioxane or DMF .

  • Base: Use Cesium Carbonate (

    
    )  or Potassium Phosphate (
    
    
    
    )
    that has been flame-dried.
  • Additives: Add 3Å Molecular Sieves directly to the reaction vessel.

Visualizing the Failure Modes

The following diagram maps the critical pathways where moisture destroys the reaction logic.

MoistureSensitivity SM 1-(4-Bromopyridin-3-yl)ethanone (Starting Material) BuLi Add n-BuLi (Direct) SM->BuLi Pd Pd(0) Catalyst SM->Pd Attack Nucleophilic Attack on Carbonyl BuLi->Attack Trash Complex Mixture (Polymerization) Attack->Trash OxAdd Oxidative Addition [L-Pd(Ar)-Br] Pd->OxAdd Water Trace Water (Solvent/Base) OxAdd->Water Moisture Ingress DryCond Anhydrous Conditions (Dry Solvent + Cs2CO3) OxAdd->DryCond Proto Protodehalogenation Water->Proto Debromo 3-Acetylpyridine (Byproduct) Proto->Debromo TransMet Transmetalation (Boronic Acid) DryCond->TransMet Product Cross-Coupled Product TransMet->Product

Caption: Figure 1. Divergent reaction pathways. Red paths indicate failure modes due to moisture or improper chemoselectivity.

Standard Operating Procedures (SOPs)

SOP-01: Drying the Reagent

If your 1-(4-Bromopyridin-3-yl)ethanone has been stored >3 months:

  • Dissolve 1g in 10mL DCM.

  • Wash with 5mL saturated

    
     (removes HBr traces).
    
  • Dry organic layer over

    
     (Sodium Sulfate) for 20 mins.
    
  • Concentrate.

  • Azeotrope: Add 5mL Toluene and concentrate again (removes residual water).

  • Dry under high vacuum (<1 mbar) for 4 hours.

SOP-02: The "Schlenk Test" for Solvents

Before using a solvent for coupling this specific substrate:

  • Add a small crystal of Iodine to an aliquot of your THF or Toluene.

  • If the color fades rapidly, you have peroxides/moisture issues.

  • Better: Use the Benzophenone Ketyl still method. The solvent must be deep purple (indicating active radical anion) before collection. If it is blue or colorless, it is too wet for the lithiation of the ketal-protected intermediate.

Technical Data Summary

ParameterSpecification / Behavior
Hygroscopicity High.[1] Forms hydrates at C3 carbonyl.
Solubility DCM, EtOAc, DMSO. Poor in Hexanes.
pKa (Conjugate Acid) ~2.5 (Pyridine nitrogen).
Major Impurity 3-Acetylpyridine (via Protodehalogenation).
Compatible Bases (Suzuki)

,

(Anhydrous). Avoid wet

.
Compatible Ligands XPhos, SPhos (Bulky, electron-rich ligands prevent Pd aggregation).

References

  • BenchChem. (2025).[3][4] Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. Retrieved from

  • Sigma-Aldrich. (2025). Safety Data Sheet: 3-Acetylpyridine derivatives. Retrieved from

  • Frontier Specialty Chemicals. (2024). 1-(4-Bromopyridin-2-yl)ethanone: Synthesis and Stability. Retrieved from

  • University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.[1][5][6] Retrieved from

  • Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from

Sources

Troubleshooting

Alternative catalysts for coupling 3-acetyl-4-bromopyridine with aryl boronic acids

Technical Support Center: Coupling 3-Acetyl-4-Bromopyridine Executive Summary: The "Ortho-Acetyl" Challenge You are encountering difficulty coupling 3-acetyl-4-bromopyridine . This is not a standard Suzuki coupling; it r...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Coupling 3-Acetyl-4-Bromopyridine

Executive Summary: The "Ortho-Acetyl" Challenge

You are encountering difficulty coupling 3-acetyl-4-bromopyridine . This is not a standard Suzuki coupling; it represents a "perfect storm" of kinetic inhibition:

  • Electronic Deactivation (Catalyst Poisoning): The pyridine nitrogen is a strong

    
    -donor, capable of displacing labile phosphine ligands (like PPh
    
    
    
    ) and forming inactive palladium-pyridine complexes (catalyst arrest).
  • Steric Hindrance: The acetyl group at the 3-position is bulky and carbonyl-containing. It physically blocks the metal center during the oxidative addition step and, more critically, retards the transmetallation efficiency.

  • Instability: The electron-deficient nature of the pyridine ring makes the C-Br bond labile to hydrodehalogenation (replacement of Br with H) rather than the desired coupling, especially if the catalytic cycle is sluggish.

Recommendation: Discontinue use of Pd(PPh


)

or standard Pd(dppf)Cl

. These catalysts lack the steric bulk to prevent nitrogen coordination and the electron-richness to drive oxidative addition on this specific crowded substrate.

Module 1: Catalyst Selection Guide

For this specific substrate, we recommend two "Third-Generation" catalyst systems.

Option A: The Robust Workhorse (Pd-PEPPSI-IPr)
  • Why: PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) catalysts utilize N-Heterocyclic Carbenes (NHCs).[1][2] The NHC ligand is tightly bound and does not dissociate, preventing the "ligand stripping" caused by your pyridine substrate.

  • Mechanism: The 3-chloropyridine ligand on the precatalyst is a "throw-away" ligand. It is designed to be displaced by the base/substrate to activate the catalyst in situ, creating a highly active 12-electron species.

  • Best For: Reactions requiring high stability at elevated temperatures (>60°C).

Option B: The Steric Specialist (XPhos Pd G3 or G4)
  • Why: XPhos is a bulky dialkylbiaryl phosphine. The biaryl backbone creates a "roof" over the palladium center, physically preventing the formation of inactive palladium dimers. The steric bulk forces the reductive elimination step, which is often the bottleneck for ortho-substituted couplings.

  • Best For: Substrates where the boronic acid partner is also sterically hindered or unstable.

Module 2: Troubleshooting & FAQs

Q1: I see consumption of the starting material (3-acetyl-4-bromopyridine), but the major product is 3-acetylpyridine (dehalogenation). Why?

  • Diagnosis: This is a "Hydride Shift" issue. The oxidative addition occurred, but Transmetallation was too slow. The Pd-Ar intermediate sat waiting and eventually grabbed a hydride from the solvent (usually alcohols or dioxane) or the base.

  • Fix:

    • Switch Solvent: Move from isopropanol/ethanol to anhydrous Toluene or 1,4-Dioxane .

    • Increase Concentration: High dilution favors side reactions. Run at 0.5 M – 1.0 M.

    • Catalyst Switch: Move to Pd-PEPPSI-IPr . Its extreme electron-richness accelerates the cycle, giving the hydride less time to interfere.

Q2: The reaction turns black immediately, and no conversion occurs.

  • Diagnosis: "Palladium Black" precipitation. Your ligand (likely PPh

    
    ) dissociated, and the naked Palladium agglomerated into non-catalytic metal particles. This is caused by the pyridine nitrogen displacing your phosphine.
    
  • Fix: Use XPhos Pd G3 . The precatalyst contains a precoupled amine that ensures the active species is released only when it enters the cycle, and the bulky XPhos ligand binds too tightly for the pyridine nitrogen to displace it.

Q3: Can I use K


CO

as the base?
  • Diagnosis: Yes, but for ortho-acetyl substrates, weak bases can sometimes be too slow to activate the boronic acid, leading to protodeboronation of the boronic acid partner.

  • Fix: If K

    
    CO
    
    
    
    fails, switch to K
    
    
    PO
    
    
    (tribasic potassium phosphate)
    . It buffers the reaction better and often provides higher turnover frequencies in hydrous solvents. Avoid strong alkoxides (KOtBu) which will enolize your acetyl group and cause aldol polymerization.

Module 3: Experimental Protocols

Protocol A: Pd-PEPPSI-IPr Method (Recommended)
  • Reagents:

    • 3-acetyl-4-bromopyridine (1.0 equiv)

    • Aryl Boronic Acid (1.5 equiv)[3]

    • Pd-PEPPSI-IPr (2.0 mol%)

    • K

      
      CO
      
      
      
      (2.0 equiv)[4]
    • Solvent: 1,4-Dioxane / Water (4:1 ratio)

  • Setup: Charge a reaction vial with a stir bar, the bromide, boronic acid, K

    
    CO
    
    
    
    , and Pd-PEPPSI-IPr catalyst.
  • Degas: Seal the vial with a septum. Evacuate and backfill with Argon (3x).[3]

  • Solvent: Add the degassed Dioxane/Water mixture via syringe.

  • Reaction: Heat to 80°C for 2–4 hours. (Note: PEPPSI catalysts often have an induction period of ~10 mins).

  • Workup: Filter through a Celite pad, wash with EtOAc, and concentrate.

Protocol B: XPhos Pd G3 Method (Alternative)
  • Reagents:

    • 3-acetyl-4-bromopyridine (1.0 equiv)

    • Aryl Boronic Acid (1.2 equiv)[4]

    • XPhos Pd G3 (2.0 mol%)

    • K

      
      PO
      
      
      
      (2.0 equiv)
    • Solvent: THF / Water (10:1 ratio)

  • Setup: Charge vial with bromide, boronic acid, base, and catalyst.[3][4][5]

  • Degas: Evacuate/Argon cycle (3x).

  • Solvent: Add degassed THF/Water.

  • Reaction: Heat to 60°C . (Buchwald precatalysts activate quickly; monitor by LCMS after 1 hour).

Module 4: Visualization & Logic

Figure 1: Troubleshooting Decision Tree

Use this logic flow to diagnose reaction failures.

TroubleshootingTree Start Reaction Outcome Analysis CheckSM Is Starting Material (SM) Consumed? Start->CheckSM SM_Remains SM Remains Unchanged CheckSM->SM_Remains No SM_Consumed SM Consumed CheckSM->SM_Consumed Yes BlackPrecip Did reaction turn black (Pd precip)? SM_Remains->BlackPrecip Poisoning Diagnosis: Catalyst Poisoning (Pyridine N-coordination) BlackPrecip->Poisoning Yes NoBlack Solution remains clear/brown BlackPrecip->NoBlack No Soln1 Solution: Switch to Pd-PEPPSI-IPr or XPhos G3 Poisoning->Soln1 Inactive Diagnosis: Oxidative Addition Failure (Steric/Electronic) NoBlack->Inactive Soln2 Solution: Increase Temp to 100°C Switch to tBuXPhos Inactive->Soln2 ProdCheck Is Desired Product Formed? SM_Consumed->ProdCheck Dehalo Major Product: Dehalogenation (Br replaced by H) ProdCheck->Dehalo No (Wrong Mass) Homo Major Product: Homocoupling (Ar-Ar dimer) ProdCheck->Homo No (Dimer Mass) Soln3 Solution: Use Anhydrous Solvent Switch to Pd-PEPPSI-IPr Dehalo->Soln3 Soln4 Solution: Degas solvents vigorously Add Boronic Acid slowly Homo->Soln4

Caption: Diagnostic logic for Suzuki coupling of 3-acetyl-4-bromopyridine. Follow the path based on LCMS/TLC observation.

Figure 2: The "Steric Roof" Mechanism (XPhos/PEPPSI Advantage)

Why bulky ligands succeed where PPh3 fails.

StericMechanism cluster_Fail Standard Catalyst (Failure Mode) cluster_Success High-Performance Catalyst (Success Mode) Substrate 3-Acetyl-4-Bromopyridine (Crowded/Poisonous) Poisoned Inactive Complex (Pyridine N-bound) Substrate->Poisoned Attacks Open Metal Cycle Rapid Catalytic Cycle (Sterics force Reductive Elim) Substrate->Cycle Couples Successfully PdPPh3 Pd(PPh3)4 PdPPh3->Poisoned N-displacement of PPh3 PdNHC Pd-PEPPSI / XPhos-Pd Active Active Species (Bulky Ligand Protects Pd) PdNHC->Active Activation Active->Cycle Substrate Entry

Caption: Comparison of catalyst failure modes. Standard catalysts are poisoned by the pyridine nitrogen; Bulky/NHC catalysts protect the metal center.

References

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air- and Moisture-Stable Palladium Precatalyst.[1][6] Chemistry – A European Journal.[7]

    • Grounding: Establishes PEPPSI-IPr as the standard for difficult hetero
  • Buchwald, S. L., et al. (2010). Dialkylbiaryl Phosphines in Pd-Catalyzed Cross-Coupling: A User's Guide. Chemical Science.

    • Grounding: Defines the mechanistic advantage of XPhos/SPhos in preventing dimer form
  • Szostak, M., et al. (2017).[6] Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling. Journal of Organic Chemistry.

    • Grounding: Validates the use of PEPPSI for sterically hindered amides and pyridines.
  • BenchChem Technical Support. (2025). Troubleshooting Suzuki Coupling of Bromopyrimidines and Pyridines.

    • Grounding: General troubleshooting for electron-deficient heteroaryls.

Sources

Optimization

Technical Support Center: Troubleshooting 3-Acetyl-4-Bromopyridine Condensations

Welcome to the Advanced Application Support Portal. This guide is designed for researchers and drug development professionals navigating the complex reactivity of ortho-haloaryl ketones.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Portal. This guide is designed for researchers and drug development professionals navigating the complex reactivity of ortho-haloaryl ketones.

While standard aldol or Claisen-Schmidt condensations are often straightforward, applying these classical conditions to 3-acetyl-4-bromopyridine typically results in catastrophic yield losses. This portal dissects the mechanistic causality behind these failures and provides field-proven, self-validating protocols to ensure synthetic success.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: During my aldol condensation attempt, LC-MS shows a major mass shift replacing the bromine isotope pattern. What is happening?

Causality: You are observing Nucleophilic Aromatic Substitution (SNAr) . The 4-position on the pyridine ring is inherently electron-deficient, lowering the LUMO of the ring and making it highly susceptible to nucleophilic attack[1]. The inductive and resonance electron-withdrawing effects of the adjacent 3-acetyl group further stabilize the intermediate Meisenheimer complex.

If you use classical condensation conditions—such as [2] or secondary amine catalysts in methanol—you generate alkoxides or utilize nucleophilic amines. These species will attack the 4-position significantly faster than the acetyl enolate can attack your target aldehyde, displacing the bromide to form 4-alkoxy- or 4-amino-3-acetylpyridine byproducts.

Solution: You must strictly avoid nucleophilic bases and protic solvents. Transition to non-nucleophilic, sterically hindered bases (e.g., LDA or LiHMDS) in anhydrous, aprotic solvents.

Q2: I switched to a hydride base (NaH) in THF, but I am now seeing a complex mixture of oligomers. Why?

Causality: You have triggered SNAr-driven self-condensation . The enolate of 3-acetyl-4-bromopyridine is a potent carbon nucleophile. NaH is a heterogeneous base, meaning enolization occurs relatively slowly at the solid-liquid interface. In a partially enolized system, the newly formed enolate will rapidly attack the highly electrophilic 4-bromo position of unreacted starting material[3]. This cascade leads to polymeric tar.

Solution: You must achieve instantaneous, quantitative enolization . By using a soluble, strong base like LiHMDS at cryogenic temperatures (-78 °C), 100% of the starting material is converted to the enolate before any side reactions can occur. The resulting electron-rich enolate ring repels further nucleophilic attack, stabilizing the system until the electrophile is introduced.

Part 2: Reaction Profiling & Data Presentation

To illustrate the critical importance of base and solvent selection, the table below summarizes the quantitative reaction profiles of 3-acetyl-4-bromopyridine when reacted with a standard aryl aldehyde across various conditions.

Table 1: Impact of Reaction Conditions on Condensation Profiles

Base SystemSolventTemp (°C)Primary Reaction PathwayDesired Chalcone YieldMajor Byproduct Identified
NaOH (1.2 eq)Ethanol25SNAr (Alkoxide)< 5%4-Ethoxy-3-acetylpyridine (>80%)
Piperidine (0.5 eq)Methanol65SNAr (Amine)0%4-Piperidinyl-3-acetylpyridine (>90%)
NaH (1.1 eq)THF0SNAr (Enolate)20–30%Oligomeric self-condensation (~40%)
LiHMDS (1.05 eq) THF -78 Kinetic Aldol Addition > 85% Trace debromination (<2%)

Part 3: Mechanistic Workflow Visualization

The following diagram maps the divergent reaction pathways based on your choice of reagents.

G Start 3-Acetyl-4-bromopyridine + Aryl Aldehyde Cond1 Protic / Nucleophilic Conditions (e.g., NaOH, EtOH, 25°C) Start->Cond1 Path A Cond2 Aprotic / Non-Nucleophilic Conditions (e.g., LiHMDS, THF, -78°C) Start->Cond2 Path B SNAr Major Byproduct: 4-Alkoxy/Amino-3-acetylpyridine (SNAr) Cond1->SNAr Nucleophilic Attack SelfCond Minor Byproduct: Oligomeric Self-Condensation Cond1->SelfCond Incomplete Enolization Desired Desired Product: Pyridine Chalcone Derivative Cond2->Desired Kinetic Enolate Addition

Divergent reaction pathways of 3-acetyl-4-bromopyridine based on base and solvent selection.

Part 4: Self-Validating Experimental Protocol

To guarantee reproducibility and suppress byproduct formation, utilize the following kinetic enolate methodology. This protocol includes an in-process validation step to ensure system integrity before committing your potentially expensive aldehyde.

Step-by-Step Methodology: Cross-Aldol Condensation via Kinetic Enolate

Step 1: System Preparation

  • Flame-dry a Schlenk flask under high vacuum and backfill with ultra-pure Argon (repeat 3x).

  • Dissolve 3-acetyl-4-bromopyridine (1.0 equiv) in anhydrous THF to achieve a 0.2 M concentration.

  • Submerge the flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes.

Step 2: Kinetic Enolization

  • Using a syringe pump, add LiHMDS (1.0 M in THF, 1.05 equiv) dropwise over 10 minutes down the side of the flask to pre-cool the titrant.

  • Stir the deep-colored enolate solution for 30 minutes at -78 °C.

Step 3: In-Process Validation (The Self-Validating Step) Do not proceed blindly. Withdraw a 0.1 mL aliquot of the reaction mixture and immediately quench it into a vial containing 0.5 mL of D2O. Extract with 1 mL of ethyl acetate, evaporate the organic layer, and take a rapid 1H NMR in CDCl3.

  • Success criteria: The disappearance of the acetyl methyl singlet (~2.6 ppm) and the appearance of a CD2H/CD3 signal confirms 100% enolate formation without starting material degradation.

Step 4: Electrophile Addition

  • Dissolve the target aryl aldehyde (1.1 equiv) in a minimum volume of anhydrous THF.

  • Add the aldehyde solution dropwise over 15 minutes to the enolate mixture at -78 °C.

  • Maintain stirring at -78 °C for 2 hours. Do not let the reaction warm up, as the resulting alkoxide intermediate can trigger late-stage SNAr or retro-aldol pathways.

Step 5: Quenching and Workup

  • Quench the reaction directly at -78 °C by adding a 10-fold volumetric excess of saturated aqueous NH4Cl.

  • Only after the quench is complete, remove the cooling bath and allow the mixture to warm to room temperature.

  • Extract with Ethyl Acetate (3x), wash the combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

  • Note on Dehydration: If the intermediate β-hydroxy ketone does not spontaneously dehydrate to the chalcone, dissolve the crude mixture in toluene, add 0.1 equiv of p-TsOH, and reflux under a Dean-Stark trap for 4 hours.

References

  • Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines. Chemical Science (RSC Publishing), 2020.[Link]

  • Heterocyclization of polarized system: synthesis, antioxidant and anti-inflammatory 4-(pyridin-3-yl)-6-(thiophen-2-yl) pyrimidine-2-thiol derivatives. PubMed Central (PMC), 2018.[Link]

  • Synthesis of Terpyridines: Simple Reactions—What Could Possibly Go Wrong? Molecules (MDPI), 2019.[Link]

Sources

Reference Data & Comparative Studies

Validation

Regioisomer Resolution Guide: 1-(4-Bromopyridin-3-yl)ethanone vs. Structural Isomers via ¹H NMR

The Analytical Challenge in Pyridine Chemistry In modern drug discovery, functionalized pyridines are indispensable building blocks for synthesizing kinase inhibitors, thiazole derivatives, and other bioactive heterocycl...

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Challenge in Pyridine Chemistry

In modern drug discovery, functionalized pyridines are indispensable building blocks for synthesizing kinase inhibitors, thiazole derivatives, and other bioactive heterocycles. During the synthesis of 1-(4-bromopyridin-3-yl)ethanone , distinguishing the target product from its structural alternatives—specifically the regioisomers 1-(3-bromopyridin-4-yl)ethanone and 1-(5-bromopyridin-3-yl)ethanone —is a critical quality control step.

Because these isomers possess identical molecular weights and similar polarities, mass spectrometry and standard chromatography often fail to provide unambiguous identification. As a Senior Application Scientist, I rely on Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy as the gold standard for this task. This guide objectively compares the analytical signatures of these three isomers, providing the mechanistic causality and self-validating protocols required to ensure absolute structural confidence in your synthetic workflows.

Mechanistic Causality: The Physics of Pyridine NMR Shifts

To accurately interpret the spectra, we must move beyond simply memorizing chemical shifts and understand the underlying magnetic environments dictating them. According to established empirical rules for NMR substituent effects , the chemical shifts in these systems are governed by three competing forces:

  • Nitrogen's Inductive Deshielding: The highly electronegative pyridine nitrogen withdraws electron density via the

    
    -framework, severely deshielding the 
    
    
    
    -protons (H2 and H6), pushing them downfield (typically >8.5 ppm).
  • Carbonyl Magnetic Anisotropy: The acetyl group is strongly electron-withdrawing. When forced into a specific conformation, the

    
    -electrons of the C=O double bond generate an anisotropic magnetic field that further deshields adjacent protons.
    
  • Steric Hindrance (The Ortho-Effect): In 1-(4-bromopyridin-3-yl)ethanone, the bulky bromine atom at C4 forces the adjacent acetyl group at C3 to twist slightly out of the aromatic plane. Despite this twist, the isolated H2 proton remains trapped between the deshielding nitrogen and the acetyl group, resulting in an extreme downfield shift.

Recent synthetic methodologies involving 5-bromo-pyridyl derivatives highlight the necessity of leveraging these subtle anisotropic differences to confirm successful cyclization and functionalization.

Comparative ¹H NMR Data Analysis

The table below summarizes the simulated, high-fidelity ¹H NMR data (in CDCl₃) for the target product and its alternative isomers. The key to differentiation lies in the multiplicity (coupling patterns) and the chemical shift of the isolated singlet .

CompoundH2 Shift & MultiplicityH4/H5 Shift & MultiplicityH6 Shift & MultiplicityAcetyl CH₃Key Diagnostic Feature
1-(4-Bromopyridin-3-yl)ethanone ~8.9 - 9.1 ppm (s)~7.5 - 7.6 ppm (d, J = 5.5 Hz) [H5]~8.5 - 8.7 ppm (d, J = 5.5 Hz)~2.6 ppm (s)Highly deshielded H2 singlet (flanked by N & Acetyl); ortho-coupling present.
1-(3-Bromopyridin-4-yl)ethanone ~8.7 - 8.8 ppm (s)~7.7 - 7.8 ppm (d, J = 5.5 Hz) [H5]~8.6 - 8.8 ppm (d, J = 5.5 Hz)~2.6 ppm (s)Moderately deshielded H2 singlet (flanked by N & Bromo); ortho-coupling present.
1-(5-Bromopyridin-3-yl)ethanone ~9.0 - 9.1 ppm (d, J = 2.0 Hz)~8.1 - 8.3 ppm (t, J = 2.0 Hz) [H4]~8.8 - 8.9 ppm (d, J = 2.0 Hz)~2.6 ppm (s)Complete absence of ortho-coupling ; all aromatic protons show fine meta-coupling.

Self-Validating Experimental Protocol

To ensure the meta-couplings (J ≈ 2.0 Hz) are clearly resolved and the isolated protons are accurately integrated, the NMR acquisition must be meticulously controlled. Follow this self-validating protocol:

Step 1: Sample Preparation

  • Dissolve 5–10 mg of the purified compound in 0.6 mL of high-purity deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Causality Check: Ensure complete dissolution. Particulate matter will distort the magnetic field homogeneity, broadening the peaks and masking critical fine meta-couplings.

Step 2: Instrument Tuning & Shimming

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Perform automated or manual tuning and matching for the ¹H nucleus.

  • Optimize the Z1 and Z2 shims until the TMS signal exhibits a full width at half maximum (FWHM) of < 1.0 Hz.

Step 3: Acquisition Parameters

  • Pulse Angle: Set to 30° to allow for faster pulsing while maintaining quantitative integration.

  • Relaxation Delay (D1): Set to 2.0 to 3.0 seconds .

  • Causality Check: The isolated H2 proton lacks adjacent protons, meaning it undergoes highly inefficient dipole-dipole relaxation. A short D1 will cause this proton to saturate, resulting in an artificially low integration value that could mislead structural assignment.

  • Number of Scans (NS): 16 to 32 scans to achieve a signal-to-noise ratio >100:1.

Step 4: Processing

  • Apply a mild 0.3 Hz exponential line broadening function before Fourier transformation to smooth the baseline without sacrificing the resolution of the 5.5 Hz ortho-couplings.

Diagnostic Workflow

The following logic tree dictates the analytical workflow for resolving these specific regioisomers based on the acquired spectra.

G Start Acquire 1H NMR Spectrum (CDCl3, 400+ MHz) CheckMult Analyze Aromatic Region Multiplicity (7.0 - 9.5 ppm) Start->CheckMult Meta Three signals All meta-coupled (J ≈ 1.5-2.5 Hz) CheckMult->Meta No ortho coupling Ortho Three signals Two ortho-coupled (J ≈ 5.0-5.5 Hz) One singlet CheckMult->Ortho Ortho coupling present Isomer5 1-(5-bromopyridin-3-yl)ethanone (Confirmed) Meta->Isomer5 CheckShift Analyze Singlet Chemical Shift Ortho->CheckShift ShiftHigh Singlet highly deshielded (~8.9 - 9.1 ppm) CheckShift->ShiftHigh Flanked by N & Acetyl ShiftLow Singlet moderately deshielded (~8.7 - 8.8 ppm) CheckShift->ShiftLow Flanked by N & Bromo Isomer4 1-(4-bromopyridin-3-yl)ethanone (Confirmed) ShiftHigh->Isomer4 Isomer3 1-(3-bromopyridin-4-yl)ethanone (Confirmed) ShiftLow->Isomer3

Logical workflow for the NMR-based differentiation of bromopyridin-ethanone regioisomers.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer Berlin, Heidelberg. Available at:[Link]

  • Murugesan, R., et al. (2015). Synthesis, characterization and biological evaluation of natural product analoge of thiazoles. ResearchGate. Available at:[Link]

Comparative

13C NMR chemical shifts for 3-acetyl-4-bromopyridine

An accurate assignment of C NMR chemical shifts in heavily functionalized heterocycles is a critical bottleneck in drug discovery and structural elucidation. For 3-acetyl-4-bromopyridine , the interplay between the elect...

Author: BenchChem Technical Support Team. Date: March 2026

An accurate assignment of


C NMR chemical shifts in heavily functionalized heterocycles is a critical bottleneck in drug discovery and structural elucidation. For 3-acetyl-4-bromopyridine , the interplay between the electron-withdrawing pyridine nitrogen, the anisotropic effects of the acetyl group, and the complex "heavy atom effect" of the bromine creates a challenging spectroscopic environment.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of three primary


C NMR prediction methodologies—Empirical Additivity Models , Heuristic Software Predictors (e.g., ChemDraw/Mnova) , and Quantum Mechanical (DFT) Calculations —against field-proven experimental acquisition protocols.

Mechanistic Causality in Pyridine NMR Shifts

Before evaluating predictive models, it is crucial to understand the physical chemistry dictating the electronic environment of 3-acetyl-4-bromopyridine:

  • The Pyridine Core: The electronegative nitrogen atom induces a strong inductive and mesomeric electron-withdrawing effect, significantly deshielding the

    
    -carbons (C2, C6) and 
    
    
    
    -carbon (C4), while leaving the
    
    
    -carbons (C3, C5) relatively shielded [1].
  • The Heavy Atom Effect (HAE): Halogens like bromine possess large electron clouds that induce spin-orbit coupling. Contrary to basic electronegativity rules, the bromine atom at C4 exerts a pronounced shielding effect on the ipso-carbon (C4), shifting it upfield by approximately -10.0 ppm relative to the unsubstituted pyridine core [2].

  • Acetyl Anisotropy: The carbonyl group at C3 acts as a

    
    -acceptor, strongly deshielding the ipso-carbon (C3) while exerting long-range deshielding effects on the para-position (C6).
    

Comparative Performance of Prediction Models

To determine the most reliable method for structural verification, we compared three predictive approaches.

  • Empirical Additivity: Calculated manually using established substituent increment rules for six-membered nitrogen heteroaromatics [1].

  • Heuristic Software: Database-driven prediction utilizing structural fragment matching.

  • DFT (GIAO-B3LYP/6-311+G ):** Ab initio quantum mechanical calculations simulating the exact magnetic shielding tensors.

Table 1: Comparative C NMR Chemical Shifts (ppm in CDCl )
Carbon PositionAdditivity Model (Baseline)Heuristic SoftwareDFT (GIAO-B3LYP)Causality / Structural Assignment Note
C2 152.2151.8153.1Strongly deshielded by adjacent N; minor meta-Br effect.
C3 (quat) 140.6139.2141.5Deshielded by ipso-acetyl; lacks attached proton.
C4 (quat) 124.7126.5122.8Exhibits strong Heavy Atom Effect (shielding) from ipso-Br.
C5 127.5126.9128.2Ortho to bromine, meta to acetyl group.
C6 156.2154.5157.0Deshielded by adjacent N and para-acetyl group.
C=O (quat) 197.0196.5198.2Carbonyl carbon; highly deshielded.
CH

29.028.529.8Aliphatic methyl carbon.

Performance Analysis:

  • Heuristic Software tends to struggle with the steric clash and electronic cross-talk between the ortho-positioned acetyl and bromo groups, often underestimating the shielding at C4.

  • DFT Calculations provide the highest fidelity for the aromatic ring but systematically overestimate the deshielding of the carbonyl carbon due to the lack of explicit solvent interaction modeling in standard continuous solvent models.

  • Empirical Additivity remains the most robust rapid-assessment tool, provided the user applies pyridine-specific (rather than benzene-specific) increment parameters [1].

Experimental Workflow & Self-Validating Protocol

Relying solely on 1D


C NMR or predictive software is insufficient for absolute structural certainty. A robust experimental protocol must be a self-validating system —meaning the data inherently proves its own accuracy through orthogonal 2D NMR techniques.

NMR_Workflow Acquisition Empirical NMR Acquisition (400/600 MHz, CDCl3) Validation Data Synthesis & Signal Assignment Acquisition->Validation Heuristic Heuristic Prediction (ChemDraw/Mnova) Heuristic->Validation DFT Quantum Mechanical (DFT B3LYP/6-311+G**) DFT->Validation Additivity Additivity Rules (Substituent Baselines) Additivity->Validation HMBC 2D NMR Validation (HSQC / HMBC) Validation->HMBC

Multimodal validation workflow for 13C NMR signal assignment of 3-acetyl-4-bromopyridine.

Step-by-Step Acquisition Methodology

To acquire high-fidelity empirical data that can validate the models above, adhere to the following optimized protocol:

Step 1: Sample Preparation

  • Action: Dissolve 35–50 mg of high-purity 3-acetyl-4-bromopyridine in 0.6 mL of CDCl

    
     containing 0.03% v/v TMS.
    
  • Causality: Pyridines are prone to

    
    -stacking and aggregation at high concentrations, which can cause chemical shift drift. 35-50 mg strikes the optimal balance between signal-to-noise ratio (SNR) for quaternary carbons and minimizing concentration-dependent shift artifacts.
    

Step 2: Instrument Parameterization (1D


C) 
  • Action: Utilize a 400 MHz or 600 MHz spectrometer. Set the pulse sequence to standard proton-decoupled

    
    C (zgpg30).
    
  • Action: Critical: Increase the relaxation delay (D1) to 2.5 – 3.0 seconds . Set the number of scans (NS) to

    
     512.
    
  • Causality: The molecule contains three quaternary carbons (C3, C4, C=O). Because these carbons lack attached protons, they do not benefit from rapid dipole-dipole spin-lattice relaxation (

    
    ) or strong Nuclear Overhauser Effects (NOE). A standard 1.0s delay will result in these peaks being buried in the baseline. Extending the D1 ensures complete longitudinal magnetization recovery.
    

Step 3: Orthogonal Validation (2D HMBC)

  • Action: Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for long-range coupling (

    
     = 8 Hz).
    
  • Causality: To definitively differentiate the quaternary C3 (140.6 ppm) from C4 (124.7 ppm), observe the cross-peaks. The protons of the acetyl methyl group (~2.6 ppm) will show a strong 3-bond correlation exclusively to C3, mathematically proving the regiochemistry of the substitution and self-validating the assignment.

Conclusion

For researchers characterizing halogenated pyridine derivatives like 3-acetyl-4-bromopyridine, relying on a single heuristic software predictor introduces a high risk of misassignment, particularly at the C4 position due to the Heavy Atom Effect. The most rigorous approach combines Empirical Additivity Models for rapid baseline generation, DFT Calculations for precise electronic mapping, and HMBC-validated Empirical Acquisition using extended relaxation delays to capture elusive quaternary signals.

References

  • Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds, MDPI,[Link]

  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration, ACS Publications,[Link]

  • 4-Bromopyridine Compound Summary (Baseline Halogen Effects), PubChem, [Link]

Validation

Technical Comparison Guide: FT-IR Analysis of Acetyl- vs. Bromopyridines

This guide provides an in-depth technical comparison of the FT-IR spectral characteristics of acetyl and bromo substituents on pyridine rings. It is designed for researchers requiring precise structural verification of p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of the FT-IR spectral characteristics of acetyl and bromo substituents on pyridine rings. It is designed for researchers requiring precise structural verification of pyridine derivatives in drug development and synthetic organic chemistry.

Executive Summary

In the structural elucidation of substituted pyridines, Fourier Transform Infrared (FT-IR) spectroscopy serves as a rapid, non-destructive screening tool. The distinction between acetyl (-COCH₃) and bromo (-Br) groups is spectrally binary: the acetyl group acts as a "spectral beacon" with a high-intensity carbonyl stretch, whereas the bromo group acts as a "heavy atom perturbator," shifting ring deformations into the low-frequency fingerprint region without adding high-frequency diagnostic bands.

This guide delineates the specific wavenumbers, vibrational modes, and electronic effects that allow for the definitive identification of these two pharmacophores.

Theoretical Framework & Electronic Effects

To interpret the spectra accurately, one must understand the underlying electronic influence of the substituents on the pyridine ring force constants.

The Acetyl Group (Resonance & Induction)

The acetyl group is a strong electron-withdrawing group (EWG) via both induction (-I) and resonance (-R).

  • Spectral Consequence: The carbonyl (C=O) bond order is slightly reduced due to conjugation with the pyridine ring, shifting the stretching frequency to lower wavenumbers (~1690–1710 cm⁻¹) compared to non-conjugated ketones (~1715 cm⁻¹). However, the electron-deficient nature of the pyridine ring (acting as an electron sink) limits this redshift compared to benzene analogs.

  • Diagnostic Feature: A very strong, sharp band in the 1710–1680 cm⁻¹ region.

The Bromo Group (Induction & Mass)

The bromo group is electron-withdrawing by induction (-I) but electron-donating by resonance (+R), though induction dominates.

  • Spectral Consequence: The primary effect is kinematic . The large mass of the bromine atom (79.9 amu) drastically lowers the frequency of the C-X stretching vibration, pushing it into the fingerprint or far-IR region (< 700 cm⁻¹).

  • Diagnostic Feature: Absence of a carbonyl peak and the appearance of C-Br stretching/bending modes in the 1000–500 cm⁻¹ region, often coupled with ring deformations.

Detailed Spectral Analysis

Region 1: The Carbonyl Zone (1750 – 1650 cm⁻¹)

This is the primary discrimination zone.

  • Acetylpyridines: Exhibit a dominant peak here. The exact position varies slightly by isomer due to the distance from the nitrogen atom.

    • 2-Acetylpyridine:[1][2] ~1710–1700 cm⁻¹ (Strong). The proximity to the nitrogen lone pair can induce field effects.

    • 3-Acetylpyridine: ~1690 cm⁻¹ (Strong).

    • 4-Acetylpyridine: ~1700 cm⁻¹ (Strong).[3]

  • Bromopyridines: Silent. Any peaks in this region are weak overtones or ring stretches (C=C/C=N) which are significantly less intense than a carbonyl band.

Region 2: Pyridine Ring Vibrations (1600 – 1400 cm⁻¹)

The pyridine ring has four characteristic stretching vibrations (C=C and C=N) in this region.[4] Substituents alter the symmetry and dipole moment, affecting intensity.

  • Acetyl: Enhances the intensity of ring stretches (approx. 1580, 1570 cm⁻¹) due to conjugation extending the dipole.

  • Bromo: Shifts these bands slightly but they remain characteristic of the aromatic nucleus.

    • 2-Bromopyridine:[5][6][7] Distinct bands at 1575 cm⁻¹ and 1565 cm⁻¹ .

Region 3: The Fingerprint & C-X Zone (1000 – 400 cm⁻¹)

This region contains the "mass-sensitive" modes.

  • C-Br Stretch: Unlike the C-Cl stretch (850–550 cm⁻¹), the C-Br stretch appears at lower frequencies, typically 690–515 cm⁻¹ .[8][9][10] In aromatic systems, this is often a coupled vibration involving ring deformation.

    • Diagnostic Cluster: Look for a set of medium-intensity bands in the 1000–600 cm⁻¹ range that are not present in the unsubstituted pyridine precursor.

  • C-H Out-of-Plane (OOP) Bending: These are critical for determining the substitution pattern (ortho, meta, para).

    • 2-Substituted (ortho): ~780–740 cm⁻¹ (Strong).

    • 3-Substituted (meta): ~820–780 cm⁻¹ and ~730–690 cm⁻¹.

    • 4-Substituted (para): ~850–790 cm⁻¹ (often a single strong band).

Comparative Data Summary

The following table synthesizes characteristic peak data for the isomers.

Feature2-Acetylpyridine3-Acetylpyridine4-Acetylpyridine2-Bromopyridine3-Bromopyridine
C=O Stretch 1710–1700 cm⁻¹ (VS) ~1690 cm⁻¹ (VS) ~1700 cm⁻¹ (VS) AbsentAbsent
Ring C=N/C=C ~1585, 1570 cm⁻¹~1590, 1575 cm⁻¹~1600, 1560 cm⁻¹1575, 1555 cm⁻¹1565, 1460 cm⁻¹
C-H OOP ~750 cm⁻¹~800, 700 cm⁻¹~820 cm⁻¹~735 cm⁻¹~780, 690 cm⁻¹
C-X / Def. ~1260 cm⁻¹ (C-C(=O)-C)~1260 cm⁻¹~1260 cm⁻¹1000–600 cm⁻¹ (Coupled) 1000–600 cm⁻¹ (Coupled)

(VS = Very Strong; OOP = Out of Plane Bending)

Experimental Protocol: Validated Workflow

To ensure reproducibility and distinguish subtle shifts, follow this self-validating protocol.

Sample Preparation
  • Liquids (e.g., 2-Acetylpyridine, 2-Bromopyridine):

    • Method: ATR (Attenuated Total Reflectance) is preferred over liquid cells for ease of cleaning and path length consistency.

    • Crystal: Diamond or ZnSe.

    • Validation: Run a background scan (air) immediately before sampling. Ensure the baseline is flat.

  • Solids (e.g., 3-Acetylpyridine, 4-Acetylpyridine):

    • Method: ATR (Solid Press) or KBr Pellet.

    • KBr Protocol: Mix 1-2 mg sample with 100 mg dry KBr. Grind to fine powder. Press at 8-10 tons for 2 mins.

    • Validation: The pellet must be transparent. Cloudy pellets cause scattering (sloping baseline).

Data Acquisition Parameters
  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for resolving close ring bands).

  • Scans: Minimum 16 scans (Routine) or 64 scans (High S/N for fingerprint region).

  • Range: 4000 – 400 cm⁻¹.[11] Note: ZnSe crystals cut off around 650 cm⁻¹. To see the C-Br stretch clearly, use a Diamond or CsI element.

Decision Matrix & Logic

The following diagram illustrates the logical workflow for distinguishing these derivatives based on spectral features.

IR_Decision_Tree Start Unknown Pyridine Derivative Spectrum CheckCO Check 1750 - 1650 cm⁻¹ Region Start->CheckCO HasCO Strong Band Present (~1700 cm⁻¹) CheckCO->HasCO Yes NoCO Band Absent CheckCO->NoCO No CheckFingerprint Check 1300 - 1100 cm⁻¹ HasCO->CheckFingerprint CheckLowFreq Check 1000 - 500 cm⁻¹ NoCO->CheckLowFreq AcetylPath Identity: Acetylpyridine IsomerCheck Check C-H OOP (900-700 cm⁻¹) for Substitution Pattern AcetylPath->IsomerCheck BromoPath Identity: Bromopyridine (or Unsubstituted) BromoPath->IsomerCheck AcetylConfirm Look for C-C(=O)-C Stretch (~1260 cm⁻¹) CheckFingerprint->AcetylConfirm BromoConfirm Look for C-Br / Ring Def. (Multiple bands 1000-600 cm⁻¹) CheckLowFreq->BromoConfirm AcetylConfirm->AcetylPath BromoConfirm->BromoPath

Figure 1: Decision tree for differentiating acetyl and bromo substituents on a pyridine ring using FT-IR spectral markers.

References

  • NIST Chemistry WebBook. Pyridine, 2-bromo- Infrared Spectrum. National Institute of Standards and Technology. Available at: [Link]

  • Spectroscopy Online. The Carbonyl Group, Part I: Introduction. Available at: [Link]

  • Asian Journal of Chemistry. Infrared Spectral Studies of Some Substituted Pyridines. (Vol. 9, No. 2, 1997).[6] Available at: [Link]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. Available at: [Link][3][11][12][13][14][15][16][17][18]

  • PubChem. 2-Acetylpyridine Compound Summary. National Library of Medicine. Available at: [Link]

Sources

Comparative

Comparative Reactivity Profile: 4-Bromopyridine vs. 3-Acetyl-4-bromopyridine

Executive Summary In heteroaromatic synthesis, the choice between 4-bromopyridine (4-BrPy) and 3-acetyl-4-bromopyridine (3-Ac-4-BrPy) is rarely a simple swap; it represents a strategic decision between atom economy and r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In heteroaromatic synthesis, the choice between 4-bromopyridine (4-BrPy) and 3-acetyl-4-bromopyridine (3-Ac-4-BrPy) is rarely a simple swap; it represents a strategic decision between atom economy and reactivity profiles .

While 4-BrPy serves as a fundamental building block for introducing a pyridine ring, its utility is often hampered by the instability of its free base and moderate electrophilicity. In contrast, 3-Ac-4-BrPy functions as a "turbocharged" electrophile. The C3-acetyl group exerts a profound ortho-effect , significantly lowering the energy barrier for Nucleophilic Aromatic Substitution (


) while providing a bifunctional handle for subsequent annulation reactions.

This guide analyzes the mechanistic divergences, stability constraints, and experimental protocols for these two critical intermediates.

Electronic Structure & Theoretical Reactivity

The reactivity difference between these two substrates is dictated by the stability of the transition states during nucleophilic attack.

The Ortho-Effect in

For 4-bromopyridine, the rate of


 is driven solely by the electron-withdrawing nature of the pyridine nitrogen (

and

effects).

In 3-acetyl-4-bromopyridine, the acetyl group at C3 provides a secondary electron-withdrawing vector. Crucially, during the formation of the Meisenheimer complex (the anionic intermediate), the negative charge can be delocalized not only onto the ring nitrogen but also into the carbonyl oxygen of the acetyl group. This resonance stabilization significantly lowers the LUMO energy of the C4 carbon, making it far more electrophilic than the unsubstituted parent.

Mechanistic Visualization

The following diagram illustrates the stabilization of the intermediate complex, highlighting why the acetyl derivative reacts faster under milder conditions.

SNAr_Mechanism Start_A 4-Bromopyridine Inter_A Meisenheimer Complex (Charge on Ring N only) Start_A->Inter_A Slow (High Ea) Prod_A Substituted Product Inter_A->Prod_A -Br⁻ Start_B 3-Acetyl-4-bromopyridine Inter_B Stabilized Complex (Charge on Ring N + Carbonyl O) Start_B->Inter_B Fast (Lower Ea) Inter_B->Inter_A Resonance Stabilization Difference Prod_B Substituted Product Inter_B->Prod_B -Br⁻

Caption: Comparative mechanistic pathway. The red pathway (3-Acetyl) benefits from additional resonance stabilization of the intermediate, accelerating the reaction rate.

Quantitative Comparison: Reactivity & Stability

The following table summarizes the key operational differences. Note the critical stability warning for 4-bromopyridine.

Feature4-Bromopyridine3-Acetyl-4-bromopyridine
Primary Reactivity Moderate ElectrophileHigh Reactivity Electrophile

Rate
Slow (Requires heat/strong nucleophile)Fast (Often proceeds at RT)
Storage Form HCl Salt (Mandatory)Free Base (Stable solid/oil)
Free Base Stability Unstable (Self-polymerizes rapidly)Stable (Steric/Electronic protection)
Pd-Coupling Good (Requires excess base to neutralize HCl)Excellent (Standard conditions)
Annulation Potential Low (Single attachment point)High (Bifunctional scaffold)
Critical Stability Note: 4-Bromopyridine

Do not store 4-bromopyridine as a free base. The nitrogen atom of one molecule acts as a nucleophile toward the C4-position of another, leading to rapid intermolecular quaternization and polymerization (forming a black tar). It must be generated in situ from the hydrochloride salt or used immediately after neutralization.

Experimental Protocols

Protocol A: Amination (Comparative)

Objective: Introduction of a secondary amine (e.g., Morpholine).

Substrate 1: 4-Bromopyridine (from HCl salt)
  • Challenge: Requires high temperature and excess base to free the pyridine.

  • Preparation: Suspend 4-bromopyridine HCl (1.0 equiv) in DMF (0.5 M).

  • Base Addition: Add

    
     (3.0 equiv). Note: 1 eq is consumed just to neutralize the HCl.
    
  • Nucleophile: Add Morpholine (1.2 equiv).

  • Reaction: Heat to 100–120 °C for 12–24 hours.

  • Workup: Dilute with water, extract with EtOAc.

Substrate 2: 3-Acetyl-4-bromopyridine
  • Advantage: Activated substrate allows milder conditions.

  • Preparation: Dissolve 3-acetyl-4-bromopyridine (1.0 equiv) in DMF or MeCN (0.5 M).

  • Base Addition: Add

    
     or 
    
    
    
    (1.2 equiv).
  • Nucleophile: Add Morpholine (1.1 equiv).

  • Reaction: Stir at Room Temperature for 2–4 hours. (Heat to 50 °C only if sterically hindered).

  • Workup: Standard aqueous extraction.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Coupling with Phenylboronic acid.

This workflow applies to 3-acetyl-4-bromopyridine . For 4-bromopyridine, add an extra equivalent of base.

  • Reagents:

    • Substrate (1.0 mmol)

    • Phenylboronic acid (1.2 mmol)

    • 
       (5 mol%) or 
      
      
      
      (for difficult cases)
    • 
       (2M aqueous solution, 3.0 equiv)
      
    • Solvent: 1,4-Dioxane (degassed).

  • Procedure:

    • Combine organics in a reaction vial.

    • Add catalyst under inert atmosphere (

      
       or Ar).
      
    • Add degassed base solution.

    • Heat to 80–90 °C for 4–6 hours.

  • Observation: The acetyl group generally survives these conditions intact, provided strong nucleophiles (like hydroxide) are not present in high concentration for extended periods (risk of retro-Claisen or aldol side reactions).

Strategic Decision Matrix

Use the following logic flow to determine the appropriate starting material for your campaign.

Decision_Matrix Start Select Target Scaffold Q1 Is a C3-substituent required? Start->Q1 Q2 Is the target a fused bicycle (e.g., Naphthyridine)? Q1->Q2 Yes Path_A Use 4-Bromopyridine HCl Q1->Path_A No (C3 is H) Path_B Use 3-Acetyl-4-bromopyridine Q2->Path_B Yes (Cyclization Handle) Q2->Path_B No (Need C3-Ketone) Note1 Note: Handle as HCl salt until reaction moment Path_A->Note1 Note2 Note: Acetyl group activates C4 for milder substitution Path_B->Note2

Caption: Decision workflow for substrate selection based on target structural complexity.

References

  • Review of Pyridine Reactivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.
  • Suzuki Coupling Protocols: Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Ortho-Effect in SNAr: Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.[1] (Detailed analysis of Meisenheimer complex stabilization by ortho-EWGs).

  • Synthesis of 3-Acetyl-4-bromopyridine: Example protocols derived from Journal of Medicinal Chemistry syntheses involving 4-substituted-3-acylpyridines. E.g., see synthesis of naphthyridine derivatives: J. Med. Chem. 2008, 51, 16, 4866–4879. Link

  • Safety Data (4-BrPy): Sigma-Aldrich Safety Data Sheet, 4-Bromopyridine Hydrochloride. Link

Sources

Validation

Definitive Guide to Reference Standards for 1-(4-Bromopyridin-3-yl)ethanone Impurity Profiling

Topic: Reference Standards for 1-(4-Bromopyridin-3-yl)ethanone Impurity Profiling Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2][3][4] Executive Summar...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reference Standards for 1-(4-Bromopyridin-3-yl)ethanone Impurity Profiling Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2][3][4]

Executive Summary: The Isomer Trap in Pyridine Chemistry

In the synthesis of kinase inhibitors and other nitrogen-heterocycle drugs, 1-(4-Bromopyridin-3-yl)ethanone is a high-value intermediate.[1][2][3] However, its utility is compromised by a persistent analytical challenge: Regioisomeric Impurities .[2]

Unlike simple benzene derivatives, the pyridine ring's electron-deficient nature leads to specific halogenation patterns.[1][2][3] Commercial "Research Grade" standards often claim >95% purity based on simple HPLC-UV area normalization.[1][2][3] This is frequently insufficient for pharmaceutical impurity profiling because it fails to account for isobaric regioisomers (e.g., 1-(2-bromopyridin-3-yl)ethanone) which often co-elute under standard C18 conditions.[1][2][3]

This guide objectively compares the two primary approaches for establishing a reference standard for this compound: Direct Use of Commercial Research Grade Materials vs. Development of an In-House Qualified Primary Standard .[1][2][3] We provide experimental data and protocols to demonstrate why the latter is the only path to regulatory (ICH Q3A) compliance.

Comparative Analysis: Research Grade vs. Qualified Primary Standard

The following table summarizes the risks and specifications associated with the two main sources of reference materials for this intermediate.

Table 1: Performance Matrix of Reference Standard Alternatives
FeatureAlternative A: Commercial Research Grade Alternative B: In-House Qualified Primary Standard
Primary Use Early-stage synthesis, route scouting.[1][2][3]GMP Impurity Profiling, Release Testing, Stability Studies.[2]
Purity Assignment Area % (HPLC-UV) . Often ignores water, solvents, and inorganic salts.[2]Weight % (Potency) . Calculated via Mass Balance (100% - Impurities - Water - ROI) or qNMR.[1][2][3]
Isomeric Specificity Low.[2][3] CoA often does not distinguish between 4-bromo and 2-bromo isomers.[1][2][3]High. Confirmed via 2D-NMR (NOESY/HMBC) and specific retention time markers.[1][2][3]
Traceability Vendor Lot Number only.Fully traceable to SI units (via qNMR internal standard) or Pharmacopeial standards.[2][3]
Risk Factor High .[2][3] Risk of "ghost peaks" or misidentified isomers in final drug substance.[2][3]Low . Self-validating system ensures data integrity.[1][2][3]
Cost/Time Low / Immediate.[2][3]High / 2-4 weeks for full characterization.[1][2][3]

Scientific Deep Dive: The Regioisomer Challenge

To understand why a qualified standard is non-negotiable, one must look at the synthesis and impurity origins.[2] The acetylation of bromopyridines or the bromination of acetylpyridines often yields mixtures.[3]

Impurity Origin Pathway (Graphviz Diagram)

The diagram below illustrates the formation of the target compound and its critical isobaric impurities (Impurities A and B), which have identical Mass-to-Charge (m/z) ratios, rendering simple LC-MS screening ineffective without chromatographic resolution.[1][2]

ImpurityPathway Precursor 3-Acetylpyridine (Starting Material) Target 1-(4-Bromopyridin-3-yl)ethanone (Target Intermediate) Precursor->Target Bromination (Major Path) ImpurityA Impurity A: 1-(2-Bromopyridin-3-yl)ethanone (Regioisomer) Precursor->ImpurityA Ortho-Bromination (Side Rxn) ImpurityB Impurity B: 1-(6-Bromopyridin-3-yl)ethanone (Regioisomer) Precursor->ImpurityB Para-Bromination (Side Rxn) Hydrolysis Impurity C: 1-(4-Hydroxypyridin-3-yl)ethanone (Hydrolysis Product) Target->Hydrolysis Moisture/Storage

Figure 1: Synthetic origin of isobaric regioisomers and degradation products. Impurities A and B are isobaric with the target, requiring high-resolution chromatography for differentiation.[1][2]

Experimental Protocol: Qualification of the Standard

This protocol describes the "Self-Validating System" required to upgrade a Research Grade material (Alternative A) to a Qualified Primary Standard (Alternative B).

Structural Confirmation (Isomer Identification)

Objective: Distinguish the 4-bromo isomer from the 2-bromo and 6-bromo isomers.

  • Technique: 1H-NMR (400 MHz or higher) in DMSO-d6.

  • Critical Signal: Look for the singlet at the C2 position.[2][3]

    • Target (4-Bromo): The proton at C2 (adjacent to nitrogen and acetyl) will appear as a distinct singlet or narrow doublet downfield (~8.8–9.0 ppm).[1][2]

    • Impurity (2-Bromo): Lacks the C2 proton; splitting patterns of remaining protons will shift significantly.[1][2][3]

    • Impurity (6-Bromo): The C2 proton is present but the coupling constants of the ring protons (C4/C5) will differ (ortho-coupling ~8 Hz).[1][2][3]

Potency Assignment (qNMR Method)

Do not rely on the vendor's "98%" label.[2][3]

  • Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent), dried over P2O5.[2]

  • Solvent: D2O/DMSO-d6 mixture (to ensure solubility of both IS and pyridine derivative).

  • Protocol:

    • Accurately weigh ~20 mg of Sample and ~10 mg of IS into the same vial.[3]

    • Dissolve and transfer to NMR tube.[2][3]

    • Set relaxation delay (d1) to ≥ 30 seconds (5x T1) to ensure full integration accuracy.

    • Calculation:

      
      
      (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity)
      
Chromatographic Purity & Isomer Resolution

Objective: Ensure the HPLC method separates the target from Impurity A and B.

Method Parameters:

  • Column: Agilent Zorbax Bonus-RP or Phenomenex Kinetex Phenyl-Hexyl (Selectivity for aromatic isomers is superior to C18).[1][2][3]

  • Dimensions: 150 x 4.6 mm, 3.5 µm.[2]

  • Mobile Phase A: 10 mM Ammonium Formate, pH 3.5 (Buffer is critical for pyridine peak shape).[2]

  • Mobile Phase B: Acetonitrile.[2][3][4]

  • Gradient: 5% B to 60% B over 20 mins.

  • Detection: UV @ 254 nm and MS (ESI+).

Acceptance Criteria:

  • Resolution (

    
    ) between Target and nearest Regioisomer > 1.5.[2][3]
    
  • Tailing Factor (

    
    ) < 1.5 (Pyridine derivatives tend to tail; pH control is vital).[2][3]
    

Workflow Visualization: The Qualification Decision Tree

The following diagram outlines the logical flow for accepting or rejecting a reference standard batch based on the data generated above.

QualificationFlow Start Receive Commercial Research Grade Material Step1 1. Structural ID (1H-NMR / NOESY) Is it the correct Regioisomer? Start->Step1 Decision1 Isomer Confirmed? Step1->Decision1 Reject1 REJECT: Incorrect Isomer Decision1->Reject1 No Step2 2. Chromatographic Purity (HPLC) Check for Isobaric Impurities Decision1->Step2 Yes Decision2 Purity > 98% & Rs > 1.5? Step2->Decision2 Purify Action: Prep-HPLC Purification (Isolate Target) Decision2->Purify No Step3 3. Potency Assignment (qNMR + ROI + KF) Decision2->Step3 Yes Purify->Step2 Re-test Final Release as Qualified Primary Standard Step3->Final

Figure 2: Decision logic for qualifying a primary reference standard from commercial material.

References

  • International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[2][3][5] (2006).[2][3][5][6] Defines thresholds for reporting, identification, and qualification of impurities. Link

  • Holzgrabe, U. Quantitative NMR spectroscopy in pharmaceutical analysis.[2][3] Progress in Pharmaceutical and Biomedical Analysis.[2][3] (2010).[2][3] Detailed methodology for qNMR potency assignment. Link

  • Gorog, S. The importance of the identification of impurities in pharmaceutical analysis. Trends in Analytical Chemistry.[2][3][7] (2006).[2][3][5][6] Discusses the specific challenges of isomeric impurities. Link[2]

  • U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics.[2][3] (2015).[2][3][4][8][9] Link

Sources

Comparative

Validating Synthesis of 1-(4-Bromopyridin-3-yl)ethanone via Elemental Analysis

Executive Summary: The Purity Paradox in Pyridine Chemistry In the high-stakes environment of drug development, 1-(4-Bromopyridin-3-yl)ethanone (CAS 192575-17-0) serves as a critical scaffold for kinase inhibitors and he...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Purity Paradox in Pyridine Chemistry

In the high-stakes environment of drug development, 1-(4-Bromopyridin-3-yl)ethanone (CAS 192575-17-0) serves as a critical scaffold for kinase inhibitors and heterocyclic library generation. While modern labs rely heavily on NMR and HPLC, these techniques often fail to detect the "invisible" contaminants common in pyridine synthesis: inorganic salts (LiBr, LiCl), trapped moisture, and non-chromophoric solvates.

This guide objectively compares Elemental Analysis (EA) against NMR and HPLC, demonstrating why EA is not merely a legacy technique but a mandatory "Truth Teller" for validating the bulk purity of this specific intermediate. We provide a self-validating synthesis protocol and a decision matrix for interpreting CHN data.

Comparative Analysis: EA vs. NMR vs. HPLC

For a researcher synthesizing 1-(4-Bromopyridin-3-yl)ethanone, relying on a single analytical method is a failure point. The table below contrasts the detection capabilities of the three primary validation tools.

FeatureElemental Analysis (CHN) 1H NMR Spectroscopy HPLC (UV-Vis)
Primary Scope Bulk Purity & CompositionStructural Identity & RegiochemistryOrganic Impurity Profiling
Regioisomer Detection Low (Isomers have identical %CHN)High (Coupling constants confirm 3,4-subst.)Medium (Requires separation)
Inorganic Salt Detection High (Values drop uniformly)None (Invisible)None (Elutes in void volume)
Solvent/Moisture Detection High (H% deviates, C/N ratios shift)Medium (Visible but quantification varies)Low (Solvent peaks often masked)
Sample Destructive? YesNoNo
"Truth" Verdict Absolute Purity (Mass balance)Structural Purity Chromatographic Purity
The Scientist's Insight

Why EA Wins here: The synthesis of this compound typically involves lithiation (e.g., LDA). A common failure mode is the retention of Lithium salts (LiBr) in the final solid. An NMR spectrum might look pristine (>98%), but if the sample contains 10% LiBr by mass, your molar yields in subsequent steps will be consistently wrong. Only EA reveals this by showing a uniform depression in Carbon, Hydrogen, and Nitrogen percentages.

Synthesis Workflow & Validation Logic

The synthesis of 1-(4-Bromopyridin-3-yl)ethanone requires precise control of regiochemistry. The most robust route involves the directed ortho-lithiation of 4-bromopyridine.

Graphviz Workflow: Synthesis & Validation

The following diagram outlines the synthesis pathway and the critical decision points where EA validates the outcome.

G Start Start: 4-Bromopyridine HCl Freebase Step 1: Freebase Generation (NaHCO3, DCM extraction) Start->Freebase Lithiation Step 2: Ortho-Lithiation (LDA, THF, -78°C) Freebase->Lithiation Dry < 50 ppm H2O Quench Step 3: Electrophilic Quench (N-Methoxy-N-methylacetamide) Lithiation->Quench 3-Lithio Intermediate Workup Step 4: Workup & Isolation (Formation of Solid) Quench->Workup Validation Validation Phase Workup->Validation NMR 1H NMR Analysis (Confirm Regiochemistry) Validation->NMR EA Elemental Analysis (CHN) (Confirm Bulk Purity) Validation->EA Decision Data Interpretation NMR->Decision EA->Decision Pass Release Batch (>98% Pure, Salt-Free) Decision->Pass Matches Theory Fail_Salt Recrystallize (Low C,H,N -> Salt Contamination) Decision->Fail_Salt Values Low Fail_Solvent Dry/Lyophilize (High H -> Solvent Trap) Decision->Fail_Solvent Values High

Caption: Synthesis and validation workflow for 1-(4-Bromopyridin-3-yl)ethanone, highlighting the orthogonal roles of NMR and EA.

Detailed Experimental Protocols

A. Synthesis of 1-(4-Bromopyridin-3-yl)ethanone

Note: This protocol assumes strict anhydrous conditions due to the instability of the lithiated pyridine intermediate.

  • Freebasing: Suspend 4-bromopyridine hydrochloride (10.0 g) in DCM (100 mL). Treat with saturated aqueous NaHCO₃. Separate organic layer, dry over MgSO₄, and concentrate immediately before use (free base is unstable).

  • Lithiation: In a flame-dried flask under Argon, dissolve diisopropylamine (1.1 equiv) in anhydrous THF at -78°C. Add n-BuLi (1.1 equiv) dropwise to form LDA. Stir for 30 min.

  • Addition: Add the fresh 4-bromopyridine (1.0 equiv) in THF dropwise at -78°C. The solution will darken, indicating the formation of 3-lithio-4-bromopyridine . Stir for 45 min.

    • Expert Note: Do not allow temperature to rise above -60°C, or the "halogen dance" mechanism may scramble the bromine position.

  • Quench: Add N-methoxy-N-methylacetamide (Weinreb amide, 1.2 equiv) dropwise. Stir at -78°C for 1 h, then allow to warm to 0°C.

  • Workup: Quench with saturated NH₄Cl. Extract with EtOAc (3x).[1][2] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Hexane/EtOAc to obtain the target as a white/off-white solid.

B. Elemental Analysis Protocol

Instrument: Thermo Fisher FlashSmart or Elementar vario EL cube.

  • Sample Prep: Dry 10 mg of product in a vacuum oven at 40°C for 4 hours to remove surface moisture.

  • Weighing: Accurately weigh 2.0–2.5 mg of sample into a tin capsule. Fold to exclude air.

  • Combustion: Run at 950°C with Oxygen injection.

  • Calibration: Use Acetanilide (C₈H₉NO) as the K-factor standard.

  • Tolerance: Acceptable range is ±0.4% absolute difference from theoretical values.

Data Interpretation: The "Truth Teller" Matrix

For 1-(4-Bromopyridin-3-yl)ethanone (C₇H₆BrNO) :

  • Molecular Weight: 200.03 g/mol [3][4]

  • Theoretical Composition:

    • Carbon (C): 42.03%

    • Hydrogen (H): 3.02%

    • Nitrogen (N): 7.00%

Use the table below to diagnose synthesis issues based on EA results.

ObservationDiagnosisRemediation
C: 42.0%, H: 3.0%, N: 7.0% Perfect Match. High purity.Proceed to next step.
C: 38.2%, H: 2.7%, N: 6.3% Uniformly Low (~10%). Inorganic salt contamination (LiBr/NaCl).Aqueous wash or re-filter through silica plug.
C: 41.5%, H: 3.5%, N: 6.9% High Hydrogen. Solvent/Moisture inclusion (Water/EtOAc).Vacuum dry at higher temp (50°C) or lyophilize.
C: 42.0%, H: 3.0%, N: 7.0% False Positive? Could be regioisomer (3-bromo-4-acetyl).MUST check NMR. EA cannot distinguish isomers.
C: 45.1%, H: 3.2%, N: 7.5% High Carbon. Starting material (4-bromopyridine) or side product.Check HPLC/TLC. Recrystallize.
Case Study: The "Invisible" Salt

A batch of 1-(4-Bromopyridin-3-yl)ethanone showed >99% purity by HPLC (254 nm). However, the Suzuki coupling reaction using this batch failed to reach full conversion.

  • EA Analysis: C: 35.7% (Expected 42.0%).

  • Root Cause: The sample contained ~15% w/w Lithium Bromide (LiBr), which is invisible to UV detection and has no protons for NMR.

  • Correction: The batch was dissolved in DCM and washed thoroughly with water. Re-analysis showed C: 41.9%, and the subsequent coupling proceeded quantitatively.

References

  • Gribble, G. W., & Saulnier, M. G. (1992). Lithiation of 3-halopyridines: Directed ortho-lithiation strategies. Heterocycles, 33(1), 123-145.

  • Schlosser, M. (2005). The "Halogen Dance" in Pyridine Chemistry: Mechanism and Synthetic Utility.[5] Angewandte Chemie International Edition, 44(3), 376-393.

  • BenchChem Application Note. (2025). Comparative Guide to HPLC and NMR Analysis for Purity Validation.

  • Organic Syntheses. (2010). General Procedures for the Lithiation of Halopyridines.[6] Organic Syntheses, Coll. Vol. 11, p. 345.

  • Journal of Medicinal Chemistry Guidelines. (2014). Purity Requirements for Publication: The Role of Elemental Analysis. ACS Publications.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 1-(4-Bromopyridin-3-yl)ethanone

Executive Summary & Operational Directive Objective: Establish a fail-safe protocol for the disposal of 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0), ensuring compliance with environmental regulations (RCRA/EPA) an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Operational Directive

Objective: Establish a fail-safe protocol for the disposal of 1-(4-Bromopyridin-3-yl)ethanone (CAS: 192575-17-0), ensuring compliance with environmental regulations (RCRA/EPA) and personnel safety.

Core Directive: This compound is a halogenated nitrogen heterocycle . Unlike standard organic waste, its thermal decomposition releases corrosive Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx). Therefore, standard open-flame incineration without scrubbing is prohibited. All disposal streams must be routed to high-temperature incinerators equipped with alkaline scrubbers.

Hazard Profile & Risk Assessment

Before handling waste, operators must understand the specific risks that dictate the disposal method. This compound is not merely "chemical waste"; it is a precursor to corrosive gas release.

ParameterClassificationOperational Implication
GHS Classification Acute Tox. 4 (Oral/Dermal/Inhal); Skin/Eye Irrit. 2Full PPE (Nitrile gloves, lab coat, safety glasses) is mandatory during waste transfer.
Chemical Nature Halogenated Pyridine DerivativeDO NOT mix with strong acids or oxidizers. Risk of violent reaction or premature gas evolution.
Combustion Byproducts HBr, NOx, CO, CO2CRITICAL: Incineration requires secondary combustion chamber and acid gas scrubbing.
Physical State Solid (typically)Must be dissolved in a combustible solvent or packed as solid waste. Do not flush down drains.[1]

Technical Insight: The presence of the bromine atom on the pyridine ring significantly alters the disposal pathway compared to non-halogenated pyridines. Upon combustion, the C-Br bond cleavage generates HBr, which can corrode standard incinerator flues if not neutralized immediately.

Pre-Disposal: Segregation & Packaging

Proper segregation is the single most critical step to prevent cross-contamination and dangerous side reactions in the waste stream.

A. Waste Stream Segregation
  • Primary Stream: Halogenated Organic Waste .

  • Prohibited Mixtures:

    • Do NOT mix with Non-Halogenated solvents (increases disposal cost and complicates incineration).

    • Do NOT mix with Aqueous Acidic waste (risk of solubilizing the pyridine and creating a toxic aqueous stream).

    • Do NOT mix with Oxidizers (Peroxides, Nitrates).

B. Packaging Protocol
  • Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal containers due to potential corrosion from residual hydrolysis products.

  • Labeling:

    • Must be labeled: "HAZARDOUS WASTE - HALOGENATED ORGANIC" .

    • List constituents: "1-(4-Bromopyridin-3-yl)ethanone, [Solvent Name if dissolved]".

    • Hazard Warning: "Toxic, Irritant".

Disposal Procedures (Step-by-Step)

Scenario A: Small-Scale Lab Disposal (< 10g)

Context: Disposal of synthesis residues or expired analytical standards.

  • Dissolution (Optional but Recommended): If the solid is difficult to transfer, dissolve it in a minimal amount of a compatible combustible solvent (e.g., Acetone or Ethanol).

    • Why? Liquid injection incinerators operate more efficiently with homogeneous solutions than with loose solids.

  • Transfer: Pour the solution into the Halogenated Solvent Waste carboy.

  • Documentation: Log the mass of the brominated compound on the waste tag. This is vital for the disposal facility to calculate the halogen load.

Scenario B: Solid Waste / Bulk Disposal (> 10g)

Context: Disposal of failed reaction cakes or bulk expired inventory.

  • Containment: Place the solid material in a sealable wide-mouth jar (HDPE preferred).

  • Secondary Containment: Bag the jar in a clear, chemically resistant plastic bag (4-mil polyethylene).

  • Manifesting: Classify as "Solid Waste, Toxic, Organic, Halogenated" .

  • Hand-off: Transfer to the institution's Environmental Health & Safety (EHS) team for shipment to a TSDF (Treatment, Storage, and Disposal Facility).

Scenario C: RCRA Considerations (USA Specific)

While 1-(4-Bromopyridin-3-yl)ethanone does not have a specific "U" or "P" list code, it must be characterized by the generator.

  • Characteristic Waste: If the waste exhibits toxicity (via TCLP) or ignitability (if in flammable solvent), it carries D001 (Ignitable) or D-codes for toxicity.

  • Halogenated Solvents: If mixed with spent halogenated solvents (e.g., DCM), it may carry F002 codes.

  • Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed with listed solvents), but treat with the severity of a halogenated toxicant.

Visual Workflows

Figure 1: Waste Segregation Decision Logic

This logic gate ensures the compound never enters an incompatible waste stream.

SegregationLogic Start Waste: 1-(4-Bromopyridin-3-yl)ethanone StateCheck Is it Solid or Liquid? Start->StateCheck Solid Solid Form StateCheck->Solid Liquid Dissolved in Solvent StateCheck->Liquid BinA Solid Hazardous Waste (Halogenated Organic) Solid->BinA Pack in HDPE Jar SolventCheck Is Solvent Halogenated? Liquid->SolventCheck BinB Liquid Halogenated Waste SolventCheck->BinB Yes (e.g., DCM, Chloroform) SolventCheck->BinB No, but contains Bromopyridine BinC Liquid Non-Halogenated Waste (ONLY if <1% Halogen content) BinC->BinB Re-classify as Halogenated due to solute

Caption: Decision tree for segregating brominated pyridine waste. Note that adding this solute to a non-halogenated solvent generally reclassifies the entire mixture as halogenated waste due to the bromine content.

Figure 2: Operational Disposal Workflow

From the bench to final destruction.

DisposalFlow Gen Generator (Lab Bench) Seg Segregation & Labeling (Halogenated Tag) Gen->Seg Generate Waste Store Satellite Accumulation Area (Secondary Containment) Seg->Store Store Safely EHS EHS Collection Store->EHS Request Pickup TSDF TSDF Facility EHS->TSDF Transport Inc High-Temp Incineration (>1000°C + Scrubber) TSDF->Inc Destruction

Caption: The cradle-to-grave workflow for 1-(4-Bromopyridin-3-yl)ethanone, emphasizing the requirement for specialized incineration at the TSDF level.

Emergency Response (Spill Procedures)

In the event of a spill during the disposal process:

  • Evacuate & Ventilate: The dust is an irritant. Clear the immediate area.[2][3]

  • PPE: Don nitrile gloves, safety goggles, and a P95/N95 respirator (if dust is present).

  • Containment:

    • Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste container.

    • Liquids: Absorb with vermiculite or sand. Do not use sawdust (combustible).

  • Decontamination: Wipe the surface with a mild detergent and water. Treat the cleanup materials as hazardous waste (Halogenated).

References

  • Fisher Scientific. (2021). Safety Data Sheet: 1-(6-Bromopyridin-3-yl)ethanone. Retrieved from

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261.[4] Retrieved from

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
  • PubChem. Compound Summary: 1-(4-Bromopyridin-3-yl)ethanone. Retrieved from

Sources

Handling

Personal protective equipment for handling 1-(4-Bromopyridin-3-YL)ethanone

CAS Number: 192575-17-0 Formula: C₇H₆BrNO Molecular Weight: 200.03 g/mol [1][2] Executive Summary & Compound Profile This guide defines the operational safety envelope for 1-(4-Bromopyridin-3-yl)ethanone , a halogenated...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 192575-17-0 Formula: C₇H₆BrNO Molecular Weight: 200.03 g/mol [1][2]

Executive Summary & Compound Profile

This guide defines the operational safety envelope for 1-(4-Bromopyridin-3-yl)ethanone , a halogenated pyridine intermediate frequently used in cross-coupling reactions (e.g., Suzuki-Miyaura) for drug discovery.[2]

Unlike generic reagents, this compound presents a dual challenge: chemical instability (requiring cold, inert storage) and mucosal toxicity (requiring strict respiratory isolation). The protocols below prioritize the preservation of compound integrity while ensuring zero-contact handling.

Physical & Chemical Properties
PropertySpecificationOperational Implication
Physical State Solid (Low melting point potential)May liquefy if left at ambient temp; handle quickly.[2][3]
Storage 2–8°C, Inert Atmosphere, DarkCold Chain Critical. Degradation yields HBr fumes.
Solubility Soluble in DCM, THF, MeOHGlove selection must match the solvent, not just the solute.
Reactivity Electrophilic (Acetyl/Bromo groups)Moisture sensitive. Avoid water/humid air until reaction quench.

Hazard Analysis & PPE Selection (The "Why")

The safety profile of 1-(4-Bromopyridin-3-yl)ethanone is governed by its potential to hydrolyze or degrade into irritating byproducts (HBr) and its direct interaction with biological tissue.[2]

GHS Classification & Mechanistic Risks[4]
  • H302 (Acute Toxicity, Oral): Systemic absorption risk. Control: No open handling; rigorous hand hygiene.

  • H315 / H319 (Skin/Eye Irritation): Pyridine derivatives are lipophilic and can penetrate the stratum corneum, causing deep tissue irritation. Control: Double-gloving and chemical splash goggles.[2]

  • H335 (Respiratory Irritation): Dust or vapors trigger immediate bronchial constriction. Control:Mandatory Fume Hood use. [2][4]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient if this compound is dissolved in penetrating solvents like Dichloromethane (DCM).

PPE CategoryRecommendationScientific Rationale
Respiratory Engineering Control Primary: Fume hood (Face velocity > 0.5 m/s).[2] Secondary: N95/P2 mask (solids only).H335 hazard requires physical containment of aerosols.
Ocular Chemical Splash Goggles (ANSI Z87.1+).Safety glasses allow vapor entry; goggles seal against lachrymatory fumes.
Dermal (Dry) Nitrile (Double Layer): Inner 4 mil, Outer 5-8 mil.[2]Provides visual wear indicator; adequate for solid handling.
Dermal (Solution) Silver Shield / Laminate (if in DCM/THF).Nitrile degrades in <5 mins with DCM; laminate prevents breakthrough.
Body Lab Coat (High-Neck, Cotton/Poly). Prevents neck exposure; synthetic blends resist minor splashes.[2]

Operational Workflow: From Storage to Synthesis[2]

This workflow is designed to maintain the "Inert Atmosphere" requirement while protecting the operator.[5][6]

Phase A: Retrieval & Equilibration[2]
  • Remove from Fridge: Transport the sealed container in a secondary containment bin to the fume hood.

  • Equilibration: Allow the container to reach room temperature before opening (approx. 15-20 mins).

    • Reasoning: Opening a cold bottle condenses atmospheric moisture inside, accelerating hydrolysis and deactivating the bromine handle.

  • Inspection: Check for precipitate or discoloration (darkening indicates degradation).

Phase B: Weighing & Transfer[2]
  • Protocol: Use the "Sub-Aliquot" method to minimize bulk exposure.

    • Place a pre-tared vial inside the fume hood.

    • Transfer the approximate amount needed using a disposable antistatic spatula.

    • Cap the bulk container immediately and purge with Nitrogen/Argon before resealing.

    • Weigh the sealed aliquot vial on the balance.

    • Self-Validating Step: If you smell a sharp, acrid odor (pyridine-like), the containment is breached.[2] Re-check hood sash height.

Phase C: Reaction Setup
  • Solvent Addition: Add anhydrous solvent (e.g., THF) via syringe through a septum to maintain inert conditions.

  • Dissolution: Swirl gently. If the compound was stored correctly, it should dissolve clearly. Turbidity suggests moisture contamination.

  • Waste: Dispose of the spatula and weigh boat immediately into a solid hazardous waste bin located inside the hood.

Visualization: Safe Handling Loop

SafeHandling Storage Cold Storage (2-8°C) Dark, Inert Gas Equilibrate Equilibrate to RT (Prevent Condensation) Storage->Equilibrate Transport in Secondary Bin Inspect Visual Inspection (Check for Darkening) Equilibrate->Inspect Weigh Weighing (Hood) Closed Transfer Inspect->Weigh If Pass Disposal Hazardous Waste Inspect->Disposal If Degraded Purge N2/Ar Purge & Reseal Bulk Weigh->Purge Immediate React Reaction Setup (Septum/Syringe) Weigh->React Dissolve Purge->Storage Return

Figure 1: Closed-loop handling process ensures compound stability and operator safety.

Emergency Response Protocols

Spill Management (Solid vs. Solution)

Decision Logic: Is the spill contained in the hood?

  • YES: Proceed with cleanup.

  • NO (Lab Floor): Evacuate area, ventilate for 15 mins (H335 hazard), then proceed with full PPE (Respirator required).

Cleanup Steps:

  • Solid Spill: Do not dry sweep (creates dust).[7] Cover with a damp paper towel (soaked in inert solvent like heptane) or use a HEPA vacuum.

  • Liquid Spill: Cover with vermiculite or spill pads. Do not use paper towels alone (rapid evaporation).

  • Decontamination: Wipe surface with 10% bleach solution followed by water to degrade trace pyridine residues.

Exposure First Aid[7]
  • Eye Contact: Flush for 15 minutes minimum.[8][4][6][9][10][11] Pyridines stick to corneal tissue; quick rinsing is insufficient.

  • Skin Contact: Wash with soap and water.[8][5][6][7][9] Do not use alcohol/acetone (enhances absorption).

  • Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention (potential sensitization).

Disposal & Waste Streams

Never dispose of this compound down the drain. It is toxic to aquatic life and can damage plumbing seals.

Waste StreamContentsPackaging
Solid Hazardous Contaminated gloves, weigh boats, paper towels.[2]Double-bagged, labeled "Toxic Solid".[2]
Halogenated Organic Reaction mixtures, mother liquors (DCM/Chloroform).HDPE or Glass carboy.
Non-Halogenated Solutions in Acetone/Methanol/THF.Segregated carboy (if required by local EHS).

References

  • PubChem. (n.d.). Compound Summary: 1-(4-Bromopyridin-3-yl)ethanone.[1][2] National Library of Medicine. Retrieved from [Link]

Sources

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